2-Hydroxypalmitic acid-d30

Core Science & Biosynthesis

An In-depth Technical Guide on 2-Hydroxypalmitic Acid Signaling Pathways in Cardiometabolic Health

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxypalmitic acid (2-OHPA) is a naturally occurring 2-hydroxy fatty acid that is emerging as a significant signaling molecule in the regulation of cardiometabolic health. As a product of the enzymatic activity of fatty acid 2-hydroxylase (FA2H), 2-OHPA is involved in a variety of cellular processes, from influencing insulin (B600854) secretion to its role in the biosynthesis of complex sphingolipids like ceramides. Dysregulation of 2-OHPA levels and its associated signaling pathways has been implicated in the pathophysiology of type 2 diabetes, cardiovascular diseases, and obesity. This technical guide provides a comprehensive overview of the core signaling pathways of 2-OHPA, detailed experimental protocols for its study, and quantitative data to support further research and drug development in the field of cardiometabolic diseases.

Core Signaling Pathways of 2-Hydroxypalmitic Acid

GPR40/FFAR1 Signaling Pathway

The G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1), is a key receptor for medium and long-chain fatty acids, including palmitic acid and its derivatives. Activation of GPR40 in pancreatic β-cells is a critical mechanism for potentiating glucose-stimulated insulin secretion (GSIS).

• Mechanism of Activation: 2-OHPA, similar to other palmitic acid derivatives, is believed to act as an agonist for GPR40. The binding of 2-OHPA to GPR40 induces a conformational change in the receptor, leading to the activation of the Gαq/11 signaling cascade.

• Downstream Effects: The activation of Gαq/11 stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytoplasm. The resulting increase in intracellular Ca2+ concentration is a primary driver for the fusion of insulin-containing granules with the plasma membrane and the subsequent secretion of insulin.[1][2][3]

GPR40/FFAR1 signaling pathway initiated by 2-OHPA.

Ceramide Biosynthesis Pathway

2-OHPA is a crucial substrate for the synthesis of 2-hydroxy-ceramides, a specific class of ceramides. This synthesis is catalyzed by ceramide synthases (CerS).[2] Ceramides are bioactive lipids that play significant roles in cellular stress responses, apoptosis, and insulin resistance. In cardiometabolic diseases, elevated levels of certain ceramide species are associated with lipotoxicity, leading to cardiomyocyte apoptosis and dysfunction.[4]

• Enzymatic Conversion: Fatty acid 2-hydroxylase (FA2H) first hydroxylates palmitic acid to form 2-OHPA. Subsequently, one of the six CerS isoenzymes incorporates 2-OHPA into a ceramide backbone.

• Cardiometabolic Implications: The accumulation of specific 2-hydroxy-ceramides may contribute to the lipotoxic effects observed in diabetic cardiomyopathy and heart failure. Understanding the regulation of this pathway is crucial for developing therapeutic strategies to mitigate lipotoxicity.

2-Hydroxy-Ceramide biosynthesis pathway involving 2-OHPA.

FA2H-Mediated Regulation of GLUT2

Recent studies have highlighted a novel role for the enzyme FA2H, the producer of 2-OHPA, in regulating glucose-stimulated insulin secretion through its effect on the glucose transporter 2 (GLUT2) in pancreatic β-cells.[5]

• Mechanism: FA2H expression levels influence the plasma membrane localization of GLUT2. Higher FA2H activity, and consequently increased 2-OHPA production, is associated with increased GLUT2 at the cell surface, which enhances glucose uptake and subsequent insulin secretion. Conversely, reduced FA2H activity leads to increased internalization and lysosomal degradation of GLUT2, impairing glucose sensing and GSIS.[5]

Regulation of GLUT2 by FA2H activity.

Quantitative Data Summary

Parameter	Cell/Tissue Type	Treatment	Concentration	Effect	Reference
Insulin Secretion	Mouse Islets	Palmitic acid hydroxystearic acids (PAHSAs)	N/A	Augments glucose-stimulated insulin secretion	[6]
Intracellular Ca2+ Flux	GPR40-expressing cells	PAHSAs	N/A	Increased Ca2+ flux	[6]
Glucose Uptake	Human Skeletal Muscle Cells	Palmitate + Oleate (B1233923)	100 µM each	Increased mitochondrial ROS production	[7]
Glucose Uptake	Rat Epididymal Adipocytes	Oleic Acid	100 µM	Depressed insulin-stimulated glucose uptake by ~33%	[8]
eNOS Phosphorylation (Ser1177)	HUVECs	20-HETE	N/A	Decreased insulin-stimulated phosphorylation by 30%	[8]
Cardiac Hypertrophy (mRNA markers)	H9c2 Cardiomyoblasts	Palmitate	N/A	Markedly increased ANF and β-MHC mRNA	[9]
PPAR Activation	Bovine Liver Cells	Palmitic Acid (C16:0)	158 µM	Peak PPAR activation	[10]

Experimental Protocols

Quantification of 2-Hydroxypalmitic Acid in Plasma by LC-MS/MS

This protocol is adapted for the sensitive detection and quantification of 2-OHPA in biological matrices.

• Sample Preparation (Lipid Extraction):

  • To 100 µL of plasma, add 400 µL of chloroform (B151607) and 200 µL of methanol.

  • Include an appropriate internal standard (e.g., deuterated 2-OHPA).

  • Vortex the mixture for 30 seconds and centrifuge at 4000 x g for 10 minutes to separate the phases.

  • Collect the lower organic phase and dry it under a stream of nitrogen.

  • Reconstitute the dried lipid extract in 100 µL of methanol/water (1:1, v/v) for LC-MS/MS analysis.[11]

• LC-MS/MS Analysis:

  • Liquid Chromatography: Use a reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid.

    • Gradient: A suitable gradient from 50% B to 100% B over 10-15 minutes.

  • Mass Spectrometry: Operate a triple quadrupole mass spectrometer in negative ion mode using electrospray ionization (ESI).

    • Monitor the specific precursor-to-product ion transition for 2-OHPA in Multiple Reaction Monitoring (MRM) mode.

Workflow for LC-MS/MS quantification of 2-OHPA.

In Vitro Ceramide Synthase (CerS) Activity Assay

This assay measures the incorporation of fatty acids into ceramides, adapted for 2-OHPA.

• Reaction Mixture:

  • Prepare a reaction buffer (e.g., 50 mM HEPES, pH 7.4, 25 mM KCl, 2 mM MgCl2).

  • Add cell or tissue homogenate (containing CerS enzymes) to the buffer.

  • Add the sphingoid base substrate (e.g., sphinganine).

  • Initiate the reaction by adding 2-hydroxypalmitoyl-CoA. For control, use palmitoyl-CoA.

• Procedure:

  • Incubate the reaction mixture at 37°C for a defined period (e.g., 30-60 minutes).

  • Stop the reaction by adding a chloroform/methanol mixture.

  • Extract the lipids as described in the LC-MS/MS protocol.

  • Analyze the formation of 2-hydroxy-ceramide by LC-MS/MS.[12][13]

Western Blot for eNOS Phosphorylation in Endothelial Cells

This protocol assesses the effect of 2-OHPA on the activation of endothelial nitric oxide synthase (eNOS), a key regulator of vascular tone.

• Cell Culture and Treatment:

  • Culture human umbilical vein endothelial cells (HUVECs) to confluence.

  • Treat the cells with various concentrations of 2-OHPA for a specified time. Include a vehicle control and a positive control (e.g., VEGF).

• Protein Extraction and Western Blotting:

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour.

  • Incubate the membrane overnight at 4°C with primary antibodies against phospho-eNOS (Ser1177) and total eNOS.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Quantify band intensities and express the results as the ratio of phospho-eNOS to total eNOS.[4][8][14]

Conclusion

2-Hydroxypalmitic acid is a multifaceted signaling molecule with significant implications for cardiometabolic health. Its roles in modulating insulin secretion via GPR40, contributing to ceramide biosynthesis, and regulating glucose transporter expression underscore its importance as a potential therapeutic target. The experimental protocols and quantitative data provided in this guide offer a foundation for researchers and drug development professionals to further explore the intricate signaling networks of 2-OHPA and its potential for the treatment and prevention of cardiometabolic diseases. Further research is warranted to fully elucidate the dose-dependent effects of 2-OHPA in various cell types and in vivo models to translate these basic science findings into clinical applications.

References

• 1. Metabolic Remodeling Promotes Cardiac Hypertrophy by Directing Glucose to Aspartate Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Hydroxy-ceramide synthesis by ceramide synthase family: enzymatic basis for the preference of FA chain length - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mTOR attenuates the inflammatory response in cardiomyocytes and prevents cardiac dysfunction in pathological hypertrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Eicosapentaenoic Acid Protects against Palmitic Acid-Induced Endothelial Dysfunction via Activation of the AMPK/eNOS Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A three-step assay for ceramide synthase activity using a fluorescent substrate and HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Palmitic Acid Hydroxystearic Acids Activate GPR40, Which Is Involved in Their Beneficial Effects on Glucose Homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Palmitate and oleate exert differential effects on insulin signalling and glucose uptake in human skeletal muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 20-Hydroxyeicosatetraenoic Acid Impairs Endothelial Insulin Signaling by Inducing Phosphorylation of the Insulin Receptor Substrate-1 at Ser616 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Modulation of Fatty Acid-Related Genes in the Response of H9c2 Cardiac Cells to Palmitate and n-3 Polyunsaturated Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. A mass spectrometry-based method for the assay of ceramide synthase substrate specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A fluorescent assay for ceramide synthase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Icariside Ⅱ Attenuates Palmitic Acid-Induced Endothelial Dysfunction Through SRPK1-Akt-eNOS Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

The Metabolic Journey of Palmitic Acid: An In-Depth Guide to Deuterated Tracer Studies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies used to investigate the metabolic fate of palmitic acid, with a specific focus on the application of deuterated tracers. Palmitic acid, a 16-carbon saturated fatty acid, is a central player in cellular metabolism, serving as a primary energy source and a key component of complex lipids. Understanding its intricate metabolic pathways is crucial for research in metabolic diseases, oncology, and cardiovascular health. The use of stable isotope tracers, particularly deuterated palmitic acid (d-PA), offers a powerful and safe approach to dynamically track its absorption, transport, storage, and breakdown in vivo and in vitro.

Metabolic Fates of Palmitic Acid

Once it enters the cell, palmitic acid can be directed into several key metabolic pathways. These include:

• β-oxidation: In the mitochondria, palmitic acid is broken down into acetyl-CoA molecules, which then enter the citric acid cycle to generate ATP. This is a primary route for energy production from fatty acids.

• Incorporation into Complex Lipids: Palmitic acid is a fundamental building block for various complex lipids. It can be esterified into triglycerides for energy storage in lipid droplets, or incorporated into phospholipids, which are essential components of cellular membranes.

• Elongation and Desaturation: Palmitic acid can be elongated to form longer-chain saturated fatty acids, such as stearic acid, or desaturated to produce monounsaturated fatty acids like palmitoleic acid.

• Signaling Pathways: Beyond its structural and energetic roles, palmitic acid and its metabolites can act as signaling molecules, influencing pathways related to insulin (B600854) sensitivity, inflammation, and apoptosis.

The following diagram illustrates the major metabolic pathways of palmitic acid.

The Pivotal Role of 2-Hydroxypalmitic Acid in Governing Membrane Structure and Fluidity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the role of 2-hydroxypalmitic acid (2-OHPA), a 2-hydroxy fatty acid (2-HFA), in modulating the biophysical properties of cellular membranes. 2-OHPA, primarily found acylated in sphingolipids such as ceramides (B1148491) and glucosylceramides, is a critical determinant of membrane structure, fluidity, and the formation of specialized microdomains. This document synthesizes current scientific understanding of 2-OHPA's biosynthesis, its incorporation into membrane lipids, and its subsequent impact on lipid packing, membrane thickness, and phase behavior. Furthermore, it delves into the signaling pathways influenced by 2-OHPA-containing lipids and provides detailed experimental protocols for the investigation of these phenomena.

Introduction: The Significance of 2-Hydroxy Fatty Acids in Cellular Membranes

2-Hydroxy fatty acids are a unique class of lipids characterized by a hydroxyl group at the C2 position of the acyl chain. These fatty acids are integral components of a subset of sphingolipids, which are particularly abundant in the nervous system, skin, and kidneys[1][2]. The presence of this hydroxyl group imparts distinct biophysical properties to the lipids that contain them, influencing intermolecular hydrogen bonding and, consequently, the organization and dynamics of the cell membrane[3].

2-Hydroxypalmitic acid (2-OHPA) is a saturated 2-HFA with a 16-carbon chain. Its incorporation into sphingolipids, such as ceramide, has profound implications for membrane structure and function. These 2-hydroxylated sphingolipids are not merely structural components; they are also bioactive molecules involved in a variety of cellular processes, including signal transduction, cell differentiation, and apoptosis[3][4]. A deficiency in the synthesis of 2-HFAs is linked to severe neurological disorders, underscoring their importance in maintaining membrane integrity and function[5].

This guide will focus on the specific role of 2-OHPA in altering membrane fluidity and structure, presenting quantitative data, detailed experimental methodologies, and visual representations of the underlying molecular and cellular processes.

Biosynthesis and Incorporation of 2-Hydroxypalmitic Acid into Membrane Lipids

The synthesis of 2-OHPA is primarily catalyzed by the enzyme Fatty Acid 2-Hydroxylase (FA2H) , a monooxygenase located in the endoplasmic reticulum[3][5]. FA2H introduces a hydroxyl group at the C2 position of fatty acids, with a preference for long-chain and very-long-chain fatty acids[4]. The enzyme is stereospecific, producing the (R)-2-hydroxy fatty acid enantiomer[3].

The biosynthesis of 2-hydroxyceramide, a key sphingolipid containing 2-OHPA, follows the de novo ceramide synthesis pathway. All six isoforms of ceramide synthase (CerS) have been shown to utilize 2-hydroxy acyl-CoAs, including 2-hydroxypalmitoyl-CoA, as substrates to produce 2'-hydroxy dihydroceramides[4]. These are subsequently desaturated to form 2'-hydroxy ceramides. These ceramides can then be further metabolized to more complex sphingolipids like 2'-hydroxy glucosylceramide.

The expression and activity of FA2H are tissue-specific, with high levels observed in the brain, particularly in myelin-producing oligodendrocytes and Schwann cells[4]. This localization leads to a high concentration of 2-hydroxy galactosylceramides in the myelin sheath, where they are crucial for its stability and long-term integrity[4].

Biosynthesis of 2-OHPA and its incorporation into sphingolipids.

Impact of 2-Hydroxypalmitic Acid on Membrane Structure and Fluidity

The incorporation of 2-OHPA into sphingolipids significantly alters the biophysical properties of the lipid bilayer. The hydroxyl group at the C2 position is located near the polar headgroup region of the membrane, enabling it to participate in a network of intermolecular and intramolecular hydrogen bonds with adjacent lipids and water molecules[3]. This enhanced hydrogen-bonding capability has a profound effect on lipid packing and membrane organization.

Influence on Lipid Packing and Membrane Order

Sphingolipids containing 2-hydroxy fatty acids, including 2-OHPA, have been shown to promote the formation and stability of ordered membrane domains, often referred to as lipid rafts[6]. These domains are enriched in sphingolipids and cholesterol and are characterized by a higher degree of lipid packing and reduced fluidity compared to the surrounding liquid-disordered membrane.

The hydroxyl group of 2-OHPA-containing sphingolipids contributes to a tighter packing of the lipid acyl chains, leading to an increase in membrane order[7]. This effect is crucial for the organization of plasma membrane nanodomains, which serve as platforms for various signaling proteins[5][6]. In contrast, free, unesterified 2-hydroxy fatty acids have been suggested to decrease membrane order by disrupting the tight packing of phospholipid acyl chains.

Effect on Membrane Fluidity

Membrane fluidity is a critical parameter that influences the lateral diffusion of lipids and proteins and modulates the activity of membrane-bound enzymes. The effect of 2-OHPA on membrane fluidity is context-dependent.

• In Sphingolipids: When incorporated into sphingolipids, the increased hydrogen bonding and tighter packing induced by the 2-hydroxyl group generally lead to a decrease in membrane fluidity within the local environment of the lipid raft domains.

• As a Free Fatty Acid: The synthetic analog, 2-hydroxyoleic acid (2OHOA), has been shown to increase the fluidity of model membranes. This is attributed to its ability to increase the thickness of the water layer at the membrane interface and disrupt the packing of the lipid acyl chains[8][9]. While direct quantitative data for free 2-OHPA is limited, it is plausible that it could have a similar fluidizing effect when not incorporated into a complex lipid.

Quantitative Data on Membrane Properties

While direct quantitative data for the effect of 2-hydroxypalmitic acid on model membranes is sparse in the literature, studies on closely related molecules and systems provide valuable insights.

Table 1: Effect of 2-Hydroxy Fatty Acids and Ceramides on Membrane Phase Transition

Lipid Composition	Molar % of Additive	Technique	Change in Main Phase Transition Temp. (Tm)	Reference
DMPC Liposomes	10 mol% 2-Hydroxyoleic Acid	DSC	Broadening of the transition peak	[9]
DPPC Liposomes	5 mol% 1-carba-α-tocopherol analogue	DSC	Decrease from 42°C to 39.5°C	[10]
DPPC Liposomes	10 mol% 1-carba-α-tocopherol analogue	DSC	Transition peak disappears, indicating fluidization	[10]

Note: Data for 2-OHPA is not directly available in the reviewed literature. The data presented is for analogous molecules to illustrate the potential effects.

Table 2: Influence of Ceramide Species on Lipid Bilayer Thickness

Bilayer Composition	Technique	Bilayer Thickness (nm)	Reference
Ceramide NP (C24:0/C18:0) based bilayer	Molecular Dynamics	4.96 ± 0.03	[5]
Ceramide NS (C24:0/C18:1) based bilayer	Molecular Dynamics	4.96 ± 0.02	[5]
Equimolar SC lipid membrane with Ceramide NS	Experimental	5.39	[5]
Magnetically oriented DLPC/CHAPSO bilayers	SAXS	3.0	[11]

Note: These values provide a reference for typical ceramide-containing bilayer thicknesses. The direct contribution of the 2-hydroxy group on the palmitoyl (B13399708) chain to thickness requires further specific investigation.

Role in Cellular Signaling

2-OHPA, primarily through its incorporation into ceramides, is implicated in several key signaling pathways, influencing processes such as apoptosis, cell proliferation, and inflammatory responses.

Ceramide-p53 Apoptotic Pathway

Ceramides are well-established mediators of apoptosis. Genotoxic stress, such as that induced by gamma-irradiation or actinomycin (B1170597) D, can lead to the activation of the tumor suppressor protein p53. Activated p53, in turn, can upregulate the expression of enzymes involved in ceramide synthesis, leading to an increase in intracellular ceramide levels. This accumulation of ceramide can then trigger downstream apoptotic events. Studies have shown that C16-ceramide can directly bind to the p53 DNA-binding domain, stabilizing p53 and disrupting its interaction with the E3 ligase MDM2, leading to p53 accumulation and activation of its downstream targets[12][13][14].

Simplified p53-dependent ceramide-mediated apoptosis pathway.

Involvement in Inflammatory Signaling

Saturated fatty acids, including palmitic acid, can activate inflammatory signaling pathways. Palmitic acid can act as a ligand for Toll-like receptors (TLRs), leading to the production of pro-inflammatory mediators. The metabolic products of palmitic acid, such as diacylglycerol and ceramide, can activate Protein Kinase C (PKC), a key enzyme in many inflammatory cascades[15][16]. While the direct role of 2-OHPA in this process is not fully elucidated, its presence within ceramide species suggests it may modulate these inflammatory signals. Furthermore, sphingosine (B13886), a backbone of sphingolipids, can inhibit PKC activity, adding another layer of complexity to the regulation of inflammatory responses by these lipids[17][18].

Experimental Protocols

Investigating the effects of 2-OHPA on membrane properties requires a combination of biophysical and biochemical techniques. The following are detailed protocols for key experiments.

Differential Scanning Calorimetry (DSC) to Measure Phase Transitions

DSC is a powerful technique to determine the thermotropic phase behavior of lipid bilayers, including the main phase transition temperature (Tm) from the gel to the liquid-crystalline state.

Objective: To determine the effect of 2-OHPA incorporation on the Tm and the enthalpy (ΔH) of the phase transition of a model lipid bilayer (e.g., DMPC or DPPC).

Materials:

• 1,2-dimyristoyl-sn-glycero-3-phosphocholine (DMPC) or 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC)

• 2-hydroxypalmitic acid (2-OHPA)

• Chloroform

• Buffer (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4)

• Differential Scanning Calorimeter

Protocol:

• Liposome (B1194612) Preparation: a. Prepare lipid stock solutions of DMPC/DPPC and 2-OHPA in chloroform. b. In a round-bottom flask, mix the desired molar ratios of DMPC/DPPC and 2-OHPA. c. Evaporate the solvent under a stream of nitrogen gas to form a thin lipid film. d. Place the flask under high vacuum for at least 2 hours to remove any residual solvent. e. Hydrate the lipid film with the buffer by vortexing vigorously above the Tm of the primary lipid. This will form multilamellar vesicles (MLVs).

• DSC Measurement: a. Degas the liposome suspension and the reference buffer before loading into the calorimeter cells. b. Load the liposome suspension into the sample cell and the buffer into the reference cell. c. Equilibrate the system at a temperature below the expected pre-transition. d. Scan the temperature at a controlled rate (e.g., 1°C/minute) over a range that encompasses the phase transition of the lipid. e. Perform at least two heating and cooling scans to ensure reproducibility.

• Data Analysis: a. Analyze the resulting thermogram to determine the onset temperature, the peak temperature (Tm), and the area under the peak (which is proportional to the enthalpy of the transition, ΔH). b. Compare the thermograms of pure lipid liposomes with those containing different concentrations of 2-OHPA.

Workflow for Differential Scanning Calorimetry (DSC) analysis.

Fluorescence Anisotropy to Assess Membrane Fluidity

Fluorescence anisotropy measures the rotational mobility of a fluorescent probe embedded in the lipid bilayer, providing an indication of membrane fluidity. A higher anisotropy value corresponds to a more ordered, less fluid membrane.

Objective: To quantify the effect of 2-OHPA on the fluidity of a model lipid membrane using a fluorescent probe like 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH).

Materials:

• Large unilamellar vesicles (LUVs) with and without 2-OHPA (prepared by extrusion).

• DPH fluorescent probe.

• Fluorometer equipped with polarizers.

Protocol:

• Probe Incorporation: a. Prepare a stock solution of DPH in a suitable organic solvent (e.g., tetrahydrofuran). b. Add a small aliquot of the DPH stock solution to the LUV suspension while vortexing to achieve a final lipid-to-probe ratio of approximately 200:1. c. Incubate the mixture in the dark at room temperature for at least 30 minutes to allow for probe incorporation.

• Anisotropy Measurement: a. Set the excitation and emission wavelengths for DPH (e.g., Ex: 355 nm, Em: 430 nm)[15]. b. Measure the fluorescence intensity with the excitation polarizer oriented vertically and the emission polarizer oriented vertically (IVV) and horizontally (IVH). c. Measure the fluorescence intensity with the excitation polarizer oriented horizontally and the emission polarizer oriented vertically (IHV) and horizontally (IHH).

• Data Analysis: a. Calculate the G-factor (instrumental correction factor): G = IHV / IHH. b. Calculate the steady-state fluorescence anisotropy (r): r = (IVV - G * IVH) / (IVV + 2 * G * IVH) c. Compare the anisotropy values for liposomes with and without 2-OHPA.

References

• 1. mdpi.com [mdpi.com]
• 2. Multiple Pathways Involved in Palmitic Acid-Induced Toxicity: A System Biology Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. web.ist.utl.pt [web.ist.utl.pt]
• 4. Effect of Ceramide Tail Length on the Structure of Model Stratum Corneum Lipid Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Presence of Different Ceramide Species Modulates Barrier Function and Structure of Stratum Corneum Lipid Membranes: Insights from Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sphingolipids with 2-hydroxy fatty acids aid in plasma membrane nanodomain organization and oxidative burst - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Phase Transitions and Structural Changes in DPPC Liposomes Induced by a 1-Carba-Alpha-Tocopherol Analogue - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Small angle x-ray scattering studies of magnetically oriented lipid bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Fluorescence anisotropy measurements of lipid order in plasma membranes and lipid rafts from RBL-2H3 mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Joint small-angle X-ray and neutron scattering data analysis of asymmetric lipid vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Machine learning platform for determining experimental lipid phase behaviour from small angle X-ray scattering patterns by pre-training on synthetic data - Digital Discovery (RSC Publishing) [pubs.rsc.org]
• 15. Frontiers | Dysregulated cellular metabolism drives atherosclerotic plaque progression: a multi-cellular perspective [frontiersin.org]
• 16. Bioactive Lipid Mediators of Inflammation - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 17. Regulation of protein kinase C by sphingosine and lysosphingolipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. The critical roles of bioactive sphingolipids in inflammation - PMC [pmc.ncbi.nlm.nih.gov]

The Deuterated Compass: A Technical Guide to Navigating the Discovery of Novel Bioactive Lipids

For Researchers, Scientists, and Drug Development Professionals

Introduction

The lipidome, in its vast complexity, harbors a wealth of bioactive molecules that play critical roles in health and disease. The discovery of novel bioactive lipids is a key frontier in understanding cellular signaling and developing new therapeutic agents. A significant challenge in this endeavor is the accurate and sensitive quantification of these often low-abundance molecules within complex biological matrices. The use of deuterated lipid standards in conjunction with mass spectrometry has emerged as a gold-standard technique, providing a "deuterated compass" to guide researchers through the intricate landscape of the lipidome. This technical guide provides an in-depth overview of the core methodologies, experimental protocols, and data interpretation strategies for the discovery and quantification of novel bioactive lipids using deuterated standards.

The Principle of Stable Isotope Dilution Mass Spectrometry

The foundation of this approach lies in the principle of stable isotope dilution (SID). A known amount of a deuterated (heavy) analog of the analyte of interest is added to a sample at the earliest stage of sample preparation.[1] This "internal standard" is chemically identical to the endogenous (light) analyte, ensuring it behaves similarly during extraction, derivatization, and ionization.[2] However, its increased mass allows it to be distinguished by the mass spectrometer. By measuring the ratio of the signal intensity of the endogenous analyte to that of the deuterated standard, precise and accurate quantification can be achieved, as this ratio remains constant even if sample is lost during processing.[3]

Experimental Workflows

The discovery of novel bioactive lipids using deuterated standards typically follows a multi-step workflow, from sample preparation to data analysis.

Figure 1: General experimental workflow for novel bioactive lipid discovery.

Experimental Protocols

Synthesis of Deuterated Standards

The availability of high-purity deuterated standards is crucial. While many are commercially available, custom synthesis may be required for novel lipid classes.

Protocol 1: Synthesis of Deuterated Palmitic Acid-d31

This protocol describes the hydrothermal H/D exchange method.[4]

• Reaction Setup: In a high-pressure reactor, combine palmitic acid, D₂O (deuterium oxide), and a platinum-on-carbon (Pt/C) catalyst.

• Hydrothermal Exchange: Heat the reactor to a high temperature (e.g., 200°C) and pressure for a specified time to facilitate the exchange of hydrogen atoms with deuterium.

• Purification: After the reaction, the deuterated palmitic acid is extracted with an organic solvent and purified using crystallization or chromatography.

• Characterization: The isotopic purity and identity of the deuterated palmitic acid-d31 are confirmed using mass spectrometry and NMR spectroscopy.

Protocol 2: Synthesis of Deuterated Oleic Acid-d32

This protocol involves a multi-step chemical synthesis.[4]

• Precursor Synthesis: Synthesize deuterated precursors, such as deuterated nonanoic acid and deuterated azelaic acid, using the hydrothermal H/D exchange method described above.

• Coupling Reaction: Chemically couple the two deuterated precursors to form the deuterated oleic acid backbone.

• Purification and Characterization: Purify the resulting deuterated oleic acid using chromatographic techniques and confirm its structure and isotopic enrichment by mass spectrometry and NMR.

Lipid Extraction from Biological Samples

The choice of extraction method is critical for achieving good recovery of a broad range of lipid classes. The addition of a cocktail of deuterated internal standards representing different lipid classes should occur before extraction.[5][6]

Protocol 3: Modified Bligh-Dyer Extraction [2][7][8]

This method is suitable for a wide range of biological samples.

• Homogenization: Homogenize the biological sample (e.g., 100 mg of tissue or 100 µL of plasma) in a mixture of chloroform (B151607):methanol (B129727) (1:2, v/v) containing the deuterated internal standard cocktail.

• Phase Separation: Add chloroform and water to the homogenate to achieve a final solvent ratio of chloroform:methanol:water of approximately 2:2:1.8. Centrifuge to separate the phases.

• Lipid Collection: The lower organic phase, containing the lipids, is carefully collected.

• Drying: The solvent is evaporated under a stream of nitrogen. The dried lipid extract is then reconstituted in an appropriate solvent for LC-MS analysis.

Protocol 4: Matyash (MTBE) Extraction [9]

This method uses the less toxic solvent methyl-tert-butyl ether (MTBE).

• Homogenization: Homogenize the sample in methanol containing the deuterated internal standards.

• Extraction: Add MTBE and vortex thoroughly.

• Phase Separation: Add water to induce phase separation and centrifuge. The upper organic phase contains the lipids.

• Collection and Drying: Collect the upper phase and dry it under nitrogen.

Protocol 5: Alshehry (1-Butanol/Methanol) Extraction [5][6]

This is a single-phase extraction method.

• Extraction: Add a solution of 1-butanol:methanol (1:1, v/v) containing the deuterated internal standards to the sample.

• Sonication and Centrifugation: Sonicate the mixture and then centrifuge to pellet the proteins.

• Supernatant Collection: The supernatant containing the extracted lipids is collected for analysis.

LC-MS/MS Analysis

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the analytical workhorse for lipidomics.

Protocol 6: Reversed-Phase LC-MS/MS for Novel Bioactive Lipid Profiling

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used to separate lipids based on their hydrophobicity.

  • Mobile Phases: A typical mobile phase system consists of an aqueous solvent (A) and an organic solvent (B), both containing a modifier like ammonium (B1175870) formate (B1220265) or acetate (B1210297) to improve ionization.

  • Gradient Elution: A gradient from a lower to a higher percentage of the organic solvent is used to elute lipids with increasing hydrophobicity.

• Mass Spectrometry Detection:

  • Ionization: Electrospray ionization (ESI) is typically used in both positive and negative ion modes to cover a wide range of lipid classes.

  • Scan Mode: For discovery, a full scan or data-dependent acquisition (DDA) mode is used to acquire MS and MS/MS spectra of all eluting ions. For targeted quantification, multiple reaction monitoring (MRM) is employed for its high sensitivity and specificity.[10]

  • MS/MS Fragmentation: Collision-induced dissociation (CID) is used to fragment the lipid ions, providing structural information for identification.

Data Presentation: Quantitative Analysis

The use of deuterated standards allows for the accurate quantification of lipid species. The following tables summarize representative quantitative data.

Table 1: Recovery of Lipid Classes Using Different Extraction Methods with Deuterated Internal Standards

Lipid Class	Bligh-Dyer Recovery (%)	Matyash (MTBE) Recovery (%)	Alshehry Recovery (%)
Phosphatidylcholine (PC)	>95	>95	>90
Phosphatidylethanolamine (PE)	>95	>95	>90
Triglycerides (TG)	>98	>98	>95
Cholesterol Esters (CE)	>98	>98	>95
Sphingomyelin (SM)	>90	>90	>85
Lysophosphatidylcholine (LPC)	>85	>85	>90

Data compiled from multiple sources indicating general recovery trends. Actual recoveries may vary based on specific experimental conditions.[5][11][12]

Table 2: Representative Concentrations of Novel Bioactive FAHFAs in Human and Rodent Tissues

FAHFA Isomer	Human Plasma (pmol/mL)	Human Adipose Tissue (pmol/g)	Rat Adipose Tissue (pmol/g)
9-PAHSA	1.0 - 10.0	50 - 200	100 - 500
12-PAHSA	0.5 - 5.0	20 - 100	50 - 250
9-OAHSA	0.2 - 2.0	10 - 50	20 - 100

These values represent a general range compiled from various studies and can vary based on physiological conditions.[13][14][15][16]

Mandatory Visualizations: Signaling Pathways and Workflows

Signaling Pathway of 9-PAHSA

Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) are a class of newly discovered bioactive lipids with anti-diabetic and anti-inflammatory properties.[17] 9-PAHSA, a prominent member of this family, has been shown to exert its effects through various signaling pathways.[18]

Figure 2: Proposed signaling pathway of 9-PAHSA.

Detailed LC-MS/MS Workflow for Quantification

The following diagram illustrates the logical steps involved in a targeted quantitative LC-MS/MS analysis.

Figure 3: Detailed workflow for targeted LC-MS/MS quantification.

Conclusion

The use of deuterated standards is an indispensable tool for the discovery and accurate quantification of novel bioactive lipids. This approach provides the necessary precision and accuracy to navigate the complexities of the lipidome, enabling researchers to uncover new signaling molecules and pathways. The detailed protocols and workflows presented in this guide offer a robust framework for scientists in both academic and industrial settings to advance our understanding of lipid biology and accelerate the development of new diagnostics and therapeutics. By following this "deuterated compass," the scientific community can continue to chart the vast and exciting territory of the lipidome.

References

• 1. lipidmaps.org [lipidmaps.org]
• 2. biochem.wustl.edu [biochem.wustl.edu]
• 3. [PDF] An Efficient Single Phase Method for the Extraction of Plasma Lipids | Semantic Scholar [semanticscholar.org]
• 4. Documents download module [ec.europa.eu]
• 5. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 6. An Efficient Single Phase Method for the Extraction of Plasma Lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tabaslab.com [tabaslab.com]
• 8. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]
• 9. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) Are Associated With Diet, BMI, and Age - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Determination of Major Endogenous FAHFAs in Healthy Human Circulation: The Correlations with Several Circulating Cardiovascular-Related Biomarkers and Anti-Inflammatory Effects on RAW 264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. 9-PAHSA Improves Cardiovascular Complications by Promoting Autophagic Flux and Reducing Myocardial Hypertrophy in Db/Db Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 18. JCI - PAHSAs enhance hepatic and systemic insulin sensitivity through direct and indirect mechanisms [jci.org]

Unveiling the Presence of 2-Hydroxypalmitic Acid Across Tissues: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxypalmitic acid (2-HPA) is a 16-carbon saturated fatty acid characterized by a hydroxyl group at the alpha-position. This structural feature imparts unique biochemical properties, influencing its role in cellular structure and signaling. Primarily found as a constituent of sphingolipids, particularly ceramides (B1148491), 2-HPA is integral to the integrity and function of various tissues. Its presence is most pronounced in the nervous system, skin, and kidneys, where it contributes to myelin sheath stability, epidermal barrier function, and renal physiology, respectively. This technical guide provides an in-depth overview of the natural abundance of 2-hydroxypalmitic acid in these key tissues, details the experimental protocols for its quantification, and illustrates the key metabolic pathways involved.

Data Presentation: Quantitative Abundance of 2-Hydroxyceramides

While the free form of 2-hydroxypalmitic acid is not commonly found in high concentrations, its prevalence within ceramide structures is significant. The following tables summarize the quantitative data available for 2-hydroxypalmitic acid-containing ceramides (Cer(α-OH C16:0)) in various tissues. It is important to note that obtaining precise, absolute quantification of individual ceramide species across different studies is challenging due to variations in analytical methods and sample handling. Much of the available data is presented as relative abundance or as part of a broader lipidomic profile.

Table 1: Abundance of 2-Hydroxypalmitic Acid-Containing Ceramides in the Nervous System

Brain Region	Organism	Ceramide Species	Concentration/Abundance	Citation
Whole Brain	Mouse	Cer(d18:1/16:0-OH)	Detected, but not one of the most abundant hydroxylated species. Very-long-chain (C22-C24) hydroxylated ceramides are more prevalent.	[1]
Cerebrum	Mouse	Cer(d18:1/18:0) is a predominant species in gray-matter rich regions. Hydroxylated species contribute significantly to total cerebrosides and sulfatides.	Relative abundance varies with age and specific brain region.	[2]

Table 2: Abundance of 2-Hydroxypalmitic Acid-Containing Ceramides in the Skin

Skin Layer	Organism	Ceramide Species	Concentration/Abundance	Citation
Stratum Corneum	Human	Cer(AS) C16:0 (α-hydroxy-C16:0-sphingosine)	Present as a component of the diverse ceramide profile. Ceramides with α-hydroxy fatty acids are abundant in human skin.	[3]
Stratum Corneum	Human	α-hydroxy fatty acid-containing ceramides (Cer[A])	Constitute a significant portion of the total ceramide content.	[4]

Table 3: Abundance of 2-Hydroxypalmitic Acid-Containing Ceramides in the Kidney

Kidney Region	Organism	Ceramide Species	Concentration/Abundance	Citation
Cortex	Mouse	Cer(d18:1/16:0)	Levels are influenced by physiological states such as fasting.	[5]
Whole Kidney	Mouse	Cer(OH) with C16 fatty acid	C16(OH) fatty acids are the most abundant hydroxylated N-acyl chains in ceramides and hexosylceramides in the kidney.	[1]

Experimental Protocols

The accurate quantification of 2-hydroxypalmitic acid, typically as a component of ceramides, requires sophisticated analytical techniques. The following is a generalized workflow and detailed methodologies for the extraction and analysis of 2-hydroxy fatty acid-containing sphingolipids from tissues.

General Experimental Workflow

References

• 1. Deep sphingolipidomic and metabolomic analyses of ceramide synthase 2 null mice reveal complex pathway-specific effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Lipidomics Atlas of Selected Sphingolipids in Multiple Mouse Nervous System Regions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative profiling and comprehensive quantification of stratum corneum ceramides in humans and mice by LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Whole picture of human stratum corneum ceramides, including the chain-length diversity of long-chain bases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Significance of Alpha-Hydroxylation of Fatty Acids in Cellular Processes: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Alpha-hydroxylation, the enzymatic introduction of a hydroxyl group at the C-2 position of fatty acids, is a critical lipid modification with profound implications for cellular function and human health. This technical guide provides a comprehensive overview of the two primary pathways of fatty acid alpha-hydroxylation: the alpha-oxidation of branched-chain fatty acids in peroxisomes and the synthesis of 2-hydroxylated sphingolipids in the endoplasmic reticulum. We delve into the key enzymes, Phytanoyl-CoA 2-hydroxylase (PHYH) and Fatty Acid 2-Hydroxylase (FA2H), their biochemical mechanisms, substrate specificities, and roles in maintaining cellular homeostasis. Furthermore, this guide details the pathological consequences of deficiencies in these enzymes, leading to severe neurological disorders such as Refsum disease and Hereditary Spastic Paraplegia 35 (SPG35). We present detailed experimental protocols for the analysis of alpha-hydroxylated fatty acids and the assessment of hydroxylase activity, alongside quantitative data on the impact of disease-causing mutations. Finally, we explore the emerging roles of 2-hydroxylated lipids in modulating membrane structure and signal transduction pathways, offering insights into potential therapeutic avenues for a range of diseases, including cancer.

Introduction to Fatty Acid Alpha-Hydroxylation

Fatty acid alpha-hydroxylation is a vital metabolic process that introduces a hydroxyl group at the second carbon (alpha-carbon) of a fatty acid chain. This modification dramatically alters the physicochemical properties of the fatty acid, influencing its role in lipid metabolism, membrane structure, and cellular signaling. There are two principal cellular contexts in which alpha-hydroxylation of fatty acids is of paramount significance:

• Peroxisomal Alpha-Oxidation: This pathway is essential for the degradation of branched-chain fatty acids, such as phytanic acid, which cannot be metabolized by the more common beta-oxidation pathway due to the presence of a methyl group on the beta-carbon.[1][2] The initial and rate-limiting step of this process is the alpha-hydroxylation of phytanoyl-CoA.

• Synthesis of 2-Hydroxylated Sphingolipids: 2-hydroxy fatty acids are integral components of a specific subset of sphingolipids, particularly galactosylceramides and sulfatides (B1148509).[3][4] These lipids are highly enriched in the myelin sheath of the nervous system, the epidermis, and the kidney, where they play crucial structural and signaling roles.[3][4]

Key Enzymes in Fatty Acid Alpha-Hydroxylation

Two primary enzymes are responsible for the majority of fatty acid alpha-hydroxylation in mammals: Phytanoyl-CoA 2-hydroxylase (PHYH) and Fatty Acid 2-Hydroxylase (FA2H).

Phytanoyl-CoA 2-Hydroxylase (PHYH)

PHYH, also known as phytanoyl-CoA dioxygenase, is a peroxisomal enzyme that catalyzes the first step of phytanic acid alpha-oxidation.[5][6] It is an iron(II) and 2-oxoglutarate-dependent oxygenase.[2]

• Reaction: Phytanoyl-CoA + O₂ + 2-oxoglutarate + Fe²⁺ → 2-hydroxyphytanoyl-CoA + succinate (B1194679) + CO₂ + Fe³⁺

• Substrate Specificity: PHYH exhibits a preference for 3-methyl-branched fatty acyl-CoAs, including phytanoyl-CoA and 3-methylhexadecanoyl-CoA.[7][8] It can act on substrates with a chain length down to seven carbon atoms and can also hydroxylate 3-ethylacyl-CoA.[7] However, it does not show activity towards 2- or 4-methyl-branched acyl-CoAs or straight-chain acyl-CoAs.[7][8]

• Cofactors: The enzyme requires GTP or ATP and Mg²⁺ in addition to Fe²⁺, 2-oxoglutarate, and ascorbate (B8700270) for its activity.[8]

Fatty Acid 2-Hydroxylase (FA2H)

FA2H is an integral membrane protein located in the endoplasmic reticulum.[9][10] It is a monooxygenase that catalyzes the hydroxylation of free fatty acids, which are then incorporated into sphingolipids.[9][10]

• Reaction: Fatty Acid + NADPH + H⁺ + O₂ → 2-hydroxy fatty acid + NADP⁺ + H₂O

• Substrate Specificity: FA2H can hydroxylate a range of saturated and monounsaturated fatty acids. The enzyme is stereospecific, producing (R)-2-hydroxy fatty acids.[11]

• Structure and Function: The FA2H protein contains an N-terminal cytochrome b5 domain and a C-terminal fatty acid hydroxylase domain with four potential transmembrane segments.[10] The cytochrome b5 domain is essential for its catalytic activity.[10]

Cellular Functions of Alpha-Hydroxylated Fatty Acids

Role in Myelination

2-hydroxylated galactosylceramides and sulfatides are abundant components of the myelin sheath, the insulating layer around nerve axons.[3] The presence of the 2-hydroxyl group is thought to be critical for the stability and proper function of myelin by providing additional hydrogen bonding capacity, which strengthens the interactions between lipids in the myelin membrane.[12] Deficiency in 2-hydroxy lipids leads to demyelination and severe neurological deficits.[5]

Skin Barrier Function

In the epidermis, 2-hydroxy ceramides (B1148491) are essential for the formation of the water permeability barrier of the skin.[3] They contribute to the highly organized and tightly packed lipid lamellae in the stratum corneum, which prevents water loss and protects against environmental insults.[3]

Membrane Structure and Nanodomain Organization

2-hydroxylated sphingolipids play a crucial role in the organization of plasma membrane nanodomains, also known as lipid rafts.[12] These specialized membrane microdomains are enriched in sphingolipids and cholesterol and function as platforms for signal transduction. The hydroxyl group of 2-hydroxy sphingolipids is believed to enhance the formation of hydrogen bond networks within the membrane, thereby stabilizing these nanodomains.[12][13] Molecular dynamics simulations have shown that hydroxylation significantly alters membrane rigidity and curvature, which can impact membrane-protein interactions and cellular processes like vesicle formation.[11]

Pathophysiology and Associated Diseases

Defects in the genes encoding PHYH and FA2H lead to severe, inherited metabolic disorders.

Refsum Disease

Refsum disease is a rare, autosomal recessive neurological disorder caused by mutations in the PHYH gene, leading to deficient activity of phytanoyl-CoA hydroxylase.[6][14] This results in the accumulation of phytanic acid in plasma and tissues.[6][14] Clinical manifestations include retinitis pigmentosa, anosmia (loss of smell), peripheral neuropathy, cerebellar ataxia, and ichthyosis (dry, scaly skin).[14]

Table 1: Impact of PHYH Gene Mutations on Enzyme Activity in Refsum Disease

Mutation	Consequence	Residual Enzyme Activity	Reference
Asn269His	Missense mutation	Inactive enzyme	[15]
Single nucleotide deletion	Frameshift and premature stop codon	Not specified, likely null	[15]
111 nucleotide in-frame deletion	Deletion of 37 amino acids	Not specified, likely inactive	[15]
P29S	Missense mutation	Fully active (defective peroxisomal targeting)	[2]
Q176K, G204S, N269H	Missense mutations	Partial uncoupling of 2-oxoglutarate conversion from phytanoyl-CoA oxidation	[2]
R275Q, R275W	Missense mutations	Impaired 2-oxoglutarate binding	[2]

Hereditary Spastic Paraplegia 35 (SPG35) and Fatty Acid Hydroxylase-Associated Neurodegeneration (FAHN)

Mutations in the FA2H gene are responsible for a spectrum of neurodegenerative disorders, including SPG35 and FAHN.[5][16] These are autosomal recessive conditions characterized by progressive spasticity and weakness of the lower limbs, often accompanied by intellectual disability, seizures, and white matter abnormalities (leukodystrophy) visible on brain MRI.[5][17]

Table 2: Impact of FA2H Gene Mutations on Enzyme Activity in SPG35/FAHN

Mutation	Consequence	Residual Enzyme Activity	Reference
p.Arg235Cys	Missense mutation	Significantly reduced	[5]
p.Arg53_Ile58del	In-frame deletion	Significantly reduced	[5]
c.388C>T (p.L130F)	Missense mutation	Significantly reduced	[18]
c.230T>G (p.L77R)	Missense mutation	Significantly reduced	[18]
c.506+6C>G	Splice-site mutation leading to exon 3 deletion	Not specified, likely null	[18]
c.75C>G (p.Cys25Trp)	Missense mutation	Predicted partial loss of function with residual activity	[19]

Signaling Pathways Involving Alpha-Hydroxylated Fatty Acids

Recent research has begun to uncover the roles of 2-hydroxylated fatty acids in specific signaling pathways, particularly in the context of cancer.

The AMPK/YAP Pathway in Cancer

In colorectal cancer, FA2H expression is often downregulated.[1] Re-expression of FA2H or treatment with its product, (R)-2-hydroxy palmitic acid, has been shown to inhibit cancer cell proliferation and migration.[1] This tumor-suppressive effect is mediated through the activation of AMP-activated protein kinase (AMPK) and subsequent inhibition of the Yes-associated protein (YAP) transcriptional co-activator.[1] The accumulation of polyunsaturated fatty acids resulting from FA2H overexpression may induce a state of nutrient deficiency, leading to AMPK activation.[1] Activated AMPK can then inhibit YAP, a key driver of cell proliferation and organ growth.[1][20]

Caption: AMPK/YAP signaling pathway modulated by FA2H.

Experimental Protocols

In Vitro Enzyme Activity Assay for FA2H

This protocol is adapted from a method utilizing gas chromatography-mass spectrometry (GC-MS) to measure FA2H activity.[9]

Materials:

• Microsomal fractions from FA2H-transfected cells or tissue homogenates

• [3,3,5,5-D₄]tetracosanoic acid (deuterated substrate)

• α-cyclodextrin

• NADPH regeneration system (NADP⁺, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Purified NADPH:cytochrome P-450 reductase

• Reaction buffer (e.g., Tris-HCl, pH 7.4)

• Solvents for extraction (e.g., diethyl ether)

• Derivatization agent (e.g., for trimethylsilyl (B98337) ether formation)

• GC-MS system

Procedure:

• Substrate Preparation: Solubilize the deuterated tetracosanoic acid in an α-cyclodextrin solution.

• Reaction Mixture Preparation: In a reaction tube, combine the microsomal protein, the NADPH regeneration system, purified NADPH:cytochrome P-450 reductase, and the reaction buffer.

• Initiate Reaction: Add the deuterated substrate to the reaction mixture to start the reaction. Incubate at 37°C for a defined period (e.g., 60-180 minutes).[21]

• Stop Reaction: Terminate the reaction by adding an appropriate quenching solution (e.g., strong acid).

• Lipid Extraction: Extract the lipids from the reaction mixture using an organic solvent such as diethyl ether.[21]

• Derivatization: Evaporate the solvent and derivatize the lipid extract to form volatile esters (e.g., trimethylsilyl ethers).[9]

• GC-MS Analysis: Analyze the derivatized sample by GC-MS to quantify the formation of deuterated 2-hydroxy tetracosanoic acid.

Caption: Experimental workflow for the in vitro FA2H activity assay.

Analysis of 2-Hydroxylated Fatty Acids by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful technique for the comprehensive analysis and quantification of 2-hydroxylated sphingolipids.[22]

General Workflow:

• Lipid Extraction: Extract total lipids from biological samples (cells, tissues, plasma) using a suitable solvent system, such as a modified Bligh-Dyer or Folch extraction.[18][23]

• Chromatographic Separation: Separate the different lipid classes using liquid chromatography, typically with a reversed-phase or hydrophilic interaction liquid chromatography (HILIC) column.

• Mass Spectrometric Detection: Introduce the separated lipids into a tandem mass spectrometer.

• Identification and Quantification: Identify 2-hydroxylated lipids based on their specific precursor and product ions generated during fragmentation. Quantify the lipids using internal standards and multiple reaction monitoring (MRM).[22]

Caption: General workflow for the analysis of 2-hydroxylated lipids by LC-MS/MS.

Conclusion and Future Directions

Alpha-hydroxylation of fatty acids is a fundamental cellular process with far-reaching implications for health and disease. The enzymes PHYH and FA2H are central to this process, and their dysfunction underscores the critical roles of their products in neurological function and metabolic homeostasis. The detailed methodologies and quantitative data presented in this guide provide a valuable resource for researchers in the field.

Future research should focus on several key areas:

• Elucidating the full spectrum of substrates for FA2H and PHYH.

• Discovering and characterizing other potential fatty acid 2-hydroxylases.

• Further dissecting the signaling pathways modulated by 2-hydroxylated lipids.

• Developing therapeutic strategies that target these pathways for the treatment of associated diseases, including neurodegenerative disorders and cancer.

A deeper understanding of the significance of alpha-hydroxylation will undoubtedly open new avenues for diagnosis, treatment, and prevention of a wide range of human diseases.

References

• 1. 2-Hydroxylation of Fatty Acids Represses Colorectal Tumorigenesis and Metastasis via the YAP Transcriptional Axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure-function analysis of phytanoyl-CoA 2-hydroxylase mutations causing Refsum's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Mutation of FA2H underlies a complicated form of hereditary spastic paraplegia (SPG35) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Genetic Testing - Refsum Disease ..., (Refsum disease) - Genes PHYH and PEX7 . - IVAMI [ivami.com]
• 7. Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Phytanoyl-CoA hydroxylase: recognition of 3-methyl-branched acyl-coAs and requirement for GTP or ATP and Mg(2+) in addition to its known hydroxylation cofactors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A novel method for the measurement of in vitro fatty acid 2-hydroxylase activity by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The human FA2H gene encodes a fatty acid 2-hydroxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Bending the rules: Molecular dynamics of hydroxylated sphingolipid membranes with 2-hydroxyoleic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Sphingolipids with 2-hydroxy fatty acids aid in plasma membrane nanodomain organization and oxidative burst - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. emedicine.medscape.com [emedicine.medscape.com]
• 15. academic.oup.com [academic.oup.com]
• 16. medlineplus.gov [medlineplus.gov]
• 17. FAHN/SPG35: a narrow phenotypic spectrum across disease classifications - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Novel Homozygous FA2H Variant Causing the Full Spectrum of Fatty Acid Hydroxylase-Associated Neurodegeneration (SPG35) - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Cellular energy stress induces AMPK-mediated regulation of YAP and the Hippo pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Comprehensive quantitative analysis of bioactive sphingolipids by high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. sigmaaldrich.com [sigmaaldrich.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of 2-Hydroxypalmitic Acid in Biological Samples Using 2-Hydroxypalmitic acid-d30 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Principle of the Method

The accurate quantification of 2-Hydroxypalmitic acid, a key 2-hydroxy fatty acid (2-OH FA) implicated in various physiological and pathological processes, is crucial for biomedical research.[1] This application note describes a robust method for the quantitative analysis of 2-Hydroxypalmitic acid in biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The method employs a stable isotope dilution technique, which is a gold standard for quantitative mass spectrometry. A known quantity of 2-Hydroxypalmitic acid-d30, a deuterated isotopologue of the target analyte, is introduced as an internal standard (IS) at the beginning of the sample preparation process.[2][3] Because the deuterated standard has nearly identical chemical and physical properties to its endogenous counterpart, it co-elutes chromatographically and experiences similar ionization effects and fragmentation patterns.[4] By measuring the peak area ratio of the endogenous analyte to the stable isotope-labeled internal standard, this method corrects for variability during sample extraction, handling, and instrument analysis, ensuring high accuracy, precision, and reproducibility.[2][5] The analysis is performed in Multiple Reaction Monitoring (MRM) mode, which provides excellent sensitivity and selectivity by monitoring specific precursor-to-product ion transitions.[6][7]

Recommended Materials and Reagents

• Standards: 2-Hydroxypalmitic acid (analyte), 2-Hydroxypalmitic acid-d30 (internal standard)

• Solvents (LC-MS Grade): Methanol (B129727), Acetonitrile, Isopropanol, Chloroform, Hexane, Water

• Reagents: Formic acid (or Acetic Acid), Potassium hydroxide (B78521) (for saponification, optional), Hydrochloric acid (for acidification, optional)

• Equipment: Analytical balance, Vortex mixer, Centrifuge, Nitrogen evaporator, LC-MS/MS system with an electrospray ionization (ESI) source, appropriate glassware.

Experimental Protocols

Preparation of Standard Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve 2-Hydroxypalmitic acid and 2-Hydroxypalmitic acid-d30 in methanol to prepare individual stock solutions. Store at -20°C or below.

• Working Internal Standard (IS) Solution (e.g., 1 µg/mL): Dilute the 2-Hydroxypalmitic acid-d30 stock solution with methanol to a suitable working concentration. This concentration should be chosen to yield a robust signal in the final analysis.

• Calibration Curve Standards: Prepare a series of calibration standards by serial dilution of the 2-Hydroxypalmitic acid stock solution. A typical concentration range might be 1 ng/mL to 1000 ng/mL. Each calibration standard must be spiked with the same constant amount of the working IS solution.[8]

Sample Preparation (Lipid Extraction)

The following protocol is a general guideline for biological fluids (e.g., plasma) or homogenized tissue. Optimization may be required based on the specific matrix.[6]

• Sample Aliquoting: Transfer a known volume or weight of the sample (e.g., 100 µL plasma or 5-10 mg homogenized tissue) into a clean glass tube.[3]

• Internal Standard Spiking: Add a precise volume of the working IS solution (2-Hydroxypalmitic acid-d30) to each sample and calibration standard. This is a critical step to ensure accurate quantification.[5]

• Protein Precipitation & Lipid Extraction: Add 3 volumes of a cold 2:1 (v/v) chloroform:methanol solution. Vortex vigorously for 2 minutes.[9]

• Phase Separation: Add 1 volume of LC-MS grade water, vortex for 30 seconds, and centrifuge (e.g., 3000 x g for 10 minutes) to separate the organic and aqueous layers.[9]

• Collection: Carefully transfer the lower organic layer (containing the lipids) to a new clean tube, avoiding the protein interface.[2]

• Drying: Evaporate the solvent to complete dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a known volume (e.g., 100 µL) of the initial mobile phase (e.g., 80:20 Methanol:Water). Vortex to ensure the residue is fully dissolved.

• Final Centrifugation: Centrifuge the reconstituted sample to pellet any insoluble debris and transfer the supernatant to an LC autosampler vial for analysis.

Note on Saponification: To measure total 2-Hydroxypalmitic acid (free and esterified), a saponification step can be included after lipid extraction and drying. This involves reconstituting the extract in methanolic potassium hydroxide and heating to release fatty acids from complex lipids, followed by acidification and re-extraction.[2][10]

LC-MS/MS Analysis

The following parameters serve as a starting point and should be optimized for the specific instrument used.

Parameter	Recommended Condition
LC Column	Reverse-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Isopropanol (e.g., 90:10, v/v) with 0.1% Formic Acid
Flow Rate	0.3 - 0.5 mL/min
Gradient	Start at 30-50% B, ramp to 95-100% B, hold, and re-equilibrate. (Gradient needs to be optimized for separation).
Injection Volume	2 - 10 µL
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
MS Analysis Mode	Multiple Reaction Monitoring (MRM)
Ion Spray Voltage	~ -4500 V
Source Temperature	~ 350 - 450 °C

Data Presentation: MRM Transitions and Quantitative Data

Accurate quantification is achieved by monitoring specific precursor ion (Q1) to product ion (Q3) transitions for both the analyte and the internal standard.[7]

Compound	Precursor Ion (Q1) [M-H]⁻	Product Ion (Q3)	Dwell Time (ms)	Collision Energy (eV)
2-Hydroxypalmitic acid	m/z 271.2	m/z 253.2 (Loss of H₂O) or specific cleavage fragment	50-100	Optimized (e.g., -15 to -25)
2-Hydroxypalmitic acid-d30 (IS)	m/z 301.4	m/z 282.4 (Loss of D₂O) or specific cleavage fragment	50-100	Optimized (e.g., -15 to -25)

Note: The exact m/z values and collision energies must be optimized empirically by infusing pure standards into the mass spectrometer.

Quantification

Construct a calibration curve by plotting the peak area ratio (Analyte Peak Area / Internal Standard Peak Area) against the concentration of the analyte for each calibration standard. The concentration of 2-Hydroxypalmitic acid in unknown samples is then calculated from their measured peak area ratios using the linear regression equation derived from the calibration curve.

Visualized Workflow and Logic

The following diagrams illustrate the key workflows for this analytical method.

Caption: Experimental workflow for fatty acid quantification.

Caption: Logic of stable isotope dilution quantification.

Conclusion

The described LC-MS/MS method provides a sensitive, specific, and reliable approach for the quantification of 2-Hydroxypalmitic acid in various biological samples. The use of a deuterated internal standard, 2-Hydroxypalmitic acid-d30, is critical for achieving the high level of accuracy and precision required in research and drug development settings by correcting for analytical variability.[2] This protocol serves as a comprehensive guide, though method validation and optimization for specific matrices and instrumentation are always recommended.

References

• 1. Global Analysis of 2-Hydroxy Fatty Acids by Gas Chromatography-Tandem Mass Spectrometry Reveals Species-Specific Enrichment in Echinoderms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. lipidmaps.org [lipidmaps.org]
• 4. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of primary fatty acid amides in different biological fluids by LC-MS/MS in MRM mode with synthetic deuterated standards: Influence of biofluid matrix on sample preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lipidmaps.org [lipidmaps.org]
• 9. benchchem.com [benchchem.com]
• 10. danlab.bact.wisc.edu [danlab.bact.wisc.edu]

Application Note: Quantitative Analysis of Fatty Acids in Biological Samples Using a Deuterated Internal Standard

Abstract

This application note provides a detailed protocol for the accurate and robust quantification of fatty acids in various biological matrices, such as plasma, tissues, and cell cultures. The method utilizes a stable isotope dilution technique with a deuterated fatty acid as an internal standard, coupled with gas chromatography-mass spectrometry (GC-MS).[1][2] This approach ensures high precision and accuracy by correcting for sample loss during preparation and variations in instrument response.[1][2] The protocol includes detailed procedures for lipid extraction, derivatization of fatty acids to fatty acid methyl esters (FAMEs), and GC-MS analysis. This document is intended for researchers, scientists, and drug development professionals who require reliable quantification of fatty acids.

Introduction

Fatty acids are essential biomolecules that play critical roles in energy metabolism, cell signaling, and the composition of cellular membranes.[1][2] The precise measurement of fatty acid concentrations in biological samples is crucial for understanding physiological and pathological processes, including metabolic disorders, inflammation, and cardiovascular diseases.[1] Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of fatty acids.[1][3] However, the low volatility of free fatty acids necessitates a derivatization step to convert them into more volatile compounds, such as fatty acid methyl esters (FAMEs), for optimal GC analysis.[1][3][4]

The use of a deuterated internal standard, which is chemically and physically similar to its endogenous counterpart, is a critical component of this protocol.[2] By adding a known amount of the deuterated standard at the beginning of the sample preparation, any variability introduced during the workflow can be normalized, leading to highly reliable and reproducible quantitative data.[1][2] This application note details a well-established method using a boron trifluoride (BF3)-methanol reagent for the efficient derivatization of fatty acids to FAMEs prior to GC-MS analysis.[1][4]

Experimental Protocols

Materials and Reagents

• Solvents: HPLC-grade methanol, chloroform, hexane (B92381), and isopropanol.[2] LC-MS grade water.

• Reagents: Boron trifluoride-methanol solution (12-14% w/w), sodium chloride (NaCl), anhydrous sodium sulfate (B86663) (Na2SO4).[5]

• Standards: High-purity analytical standards of the fatty acids of interest and a corresponding deuterated fatty acid internal standard (e.g., Palmitic acid-d31).

Sample Preparation and Lipid Extraction (Folch Method)

This protocol is suitable for samples such as plasma, homogenized tissues, or cell pellets.[5][6]

• To a known amount of sample (e.g., 100 µL of plasma or 10 mg of homogenized tissue) in a glass tube with a screw cap, add a precise amount of the deuterated internal standard solution.[1][5]

• Add 2 mL of a 2:1 (v/v) chloroform:methanol solution to the sample.[1][5]

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing.[1]

• Add 0.5 mL of a 0.9% NaCl solution to the tube and vortex for an additional 30 seconds.[1]

• Centrifuge the sample at 2000 x g for 5 minutes to facilitate phase separation.[1]

• Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a new clean glass tube.[1][2]

• Dry the extracted lipids under a gentle stream of nitrogen gas.[2][5]

Derivatization to Fatty Acid Methyl Esters (FAMEs)

This step converts the non-volatile fatty acids into volatile FAMEs for GC-MS analysis.[1][3]

• To the dried lipid extract, add 2 mL of 12-14% boron trifluoride (BF3) in methanol.[5]

• Seal the tube tightly and heat the mixture at 60°C for 10 minutes.

• Cool the tube to room temperature.

• Add 1 mL of water and 1 mL of hexane to the tube.

• Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

• Centrifuge at 1000 x g for 5 minutes to separate the phases.

• Carefully transfer the upper hexane layer containing the FAMEs to a new glass tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Transfer the final extract to a GC vial for analysis.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A polar capillary column, such as a DB-23 or equivalent, is recommended for the separation of FAMEs.[5]

  • Injector: Splitless injection is typically used for trace analysis.[5]

  • Oven Temperature Program: A temperature gradient is employed for optimal separation. For example: start at 100°C, ramp to 250°C at a rate of 4°C/min, and hold for 5 minutes.[5]

• Mass Spectrometer (MS) Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.[5]

  • Scan Mode: Selected Ion Monitoring (SIM) mode is used for high sensitivity and selectivity by monitoring specific ions for each FAME and the deuterated internal standard.[1]

Data Presentation

Calibration Curve Preparation

A calibration curve is essential for accurate quantification.[7]

• Prepare a series of calibration standards containing known concentrations of the target fatty acid standards and a constant concentration of the deuterated internal standard.[1]

• Analyze the calibration standards using the same GC-MS method as the samples.

• For each calibration point, calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

• Plot the peak area ratio against the concentration of the analyte to construct a calibration curve.[1][8]

Quantitative Data Summary

The final quantitative data should be presented in a clear and organized table to allow for easy comparison and interpretation.

Fatty Acid	Retention Time (min)	Quantifier Ion (m/z)	Peak Area (Analyte)	Peak Area (Internal Standard)	Peak Area Ratio (Analyte/IS)	Concentration (µg/mL)
Palmitic Acid (C16:0)	18.5	270.2	1,250,000	1,500,000	0.833	41.7
Stearic Acid (C18:0)	20.8	298.3	850,000	1,500,000	0.567	28.4
Oleic Acid (C18:1)	21.1	296.3	2,100,000	1,500,000	1.400	70.0
Linoleic Acid (C18:2)	21.5	294.3	1,800,000	1,500,000	1.200	60.0
Arachidonic Acid (C20:4)	24.2	318.3	500,000	1,500,000	0.333	16.7

Visualizations

Caption: Experimental workflow for fatty acid quantification.

Caption: Simplified overview of major fatty acid metabolic pathways.

Conclusion

The protocol described in this application note provides a reliable and accurate method for the quantification of fatty acids in biological samples.[1] The key to this method's success lies in the combination of a robust derivatization technique and the use of a deuterated internal standard to correct for experimental variability.[1] This ensures the generation of high-quality, reproducible data that is essential for advancing research in areas such as metabolic disease, drug discovery, and clinical diagnostics.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Derivatization techniques for free fatty acids by GC [restek.com]
• 5. benchchem.com [benchchem.com]
• 6. lipidmaps.org [lipidmaps.org]
• 7. uknml.com [uknml.com]
• 8. researchgate.net [researchgate.net]

Application Note and Protocols for Lipid Extraction of Samples Containing 2-Hydroxypalmitic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxypalmitic acid (2-OHPA) is a hydroxylated fatty acid that plays a significant role in various biological processes and is increasingly recognized for its potential as a therapeutic agent and biomarker. Accurate and efficient extraction of 2-OHPA from complex biological matrices is critical for reliable quantification and downstream analysis. This document provides detailed application notes and protocols for the extraction of 2-OHPA, tailored for professionals in research and drug development.

The choice of extraction method can significantly impact the recovery and purity of 2-OHPA. This note details three commonly employed and effective methods: a modified Folch method, a modified Bligh-Dyer method, and a Solid-Phase Extraction (SPE) protocol. The selection of the most appropriate method will depend on the sample type, volume, and the desired downstream application.

Signaling Pathway of 2-Hydroxypalmitic Acid

The enzyme Fatty Acid 2-Hydroxylase (FA2H) is responsible for the synthesis of (R)-2-hydroxypalmitic acid from palmitic acid.[1][2] This conversion is a key step in a signaling cascade that has been shown to influence cancer cell proliferation and sensitivity to chemotherapy.[1][3] (R)-2-OHPA has been demonstrated to inhibit the mTOR/S6K1/Gli1 pathway and activate the AMPK/YAP pathway, leading to suppressed tumor growth and metastasis.[1][3]

Caption: Signaling pathway of (R)-2-hydroxypalmitic acid.

Data Presentation: Comparison of Lipid Extraction Methods

The following table summarizes the expected recovery rates for different lipid extraction methods. It is important to note that the recovery of hydroxylated fatty acids can be influenced by the biological matrix. The data presented here are based on typical recoveries for long-chain fatty acids and should be used as a guideline. Method optimization and validation for your specific sample type are recommended.

Extraction Method	Sorbent/Solvent System	Expected Recovery of 2-OHPA (%)	Advantages	Disadvantages
Modified Folch	Chloroform (B151607):Methanol (B129727) (2:1, v/v)	90 - 99[4]	High recovery for a broad range of lipids, well-established method.	Use of chlorinated solvents, can be time-consuming.
Modified Bligh-Dyer	Chloroform:Methanol:Water (1:2:0.8, v/v/v)	85 - 95[5]	Rapid extraction, suitable for tissue homogenates and cell suspensions.[6]	Lower efficiency for samples with high lipid content (>2%).[6]
Solid-Phase Extraction (SPE)	Reversed-Phase (C18 or polymeric)	> 85[7]	High selectivity, cleaner extracts, amenable to automation.[8]	Requires method development, potential for analyte breakthrough if not optimized.

Experimental Protocols

Protocol 1: Modified Folch Method for Lipid Extraction

This protocol is adapted from the classic Folch method and is suitable for a wide range of biological samples, including tissues and cell pellets.[4]

Materials:

• Homogenizer

• Glass centrifuge tubes with PTFE-lined caps

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Homogenization:

  • Weigh 100 mg of tissue or a cell pellet.

  • Add the sample to a glass homogenizer tube.

  • Add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

  • Homogenize the sample thoroughly on ice.

• Lipid Extraction:

  • Transfer the homogenate to a glass centrifuge tube.

  • Vortex for 2 minutes at room temperature.

  • Add 0.4 mL of 0.9% NaCl solution to the tube.

  • Vortex for another 2 minutes to ensure thorough mixing and to induce phase separation.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the layers.

• Collection of the Lipid Phase:

  • After centrifugation, two distinct phases will be visible: an upper aqueous phase and a lower organic phase containing the lipids.

  • Carefully aspirate the upper aqueous layer without disturbing the interface.

  • Using a glass Pasteur pipette, transfer the lower organic (chloroform) phase to a clean glass tube.

• Drying and Reconstitution:

  • Evaporate the chloroform extract to dryness under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid extract in a suitable solvent for your downstream analysis (e.g., methanol or mobile phase for LC-MS).

Protocol 2: Modified Bligh-Dyer Method for Lipid Extraction

This rapid method is ideal for liquid samples or small tissue samples.[6][9]

Materials:

• Glass centrifuge tubes with PTFE-lined caps

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Deionized water

• Vortex mixer

• Centrifuge

• Nitrogen gas evaporator

Procedure:

• Initial Extraction:

  • To 1 mL of your aqueous sample (e.g., cell suspension, plasma), add 3.75 mL of a chloroform:methanol (1:2, v/v) mixture.

  • Vortex vigorously for 1 minute.

• Phase Separation:

  • Add 1.25 mL of chloroform and vortex for 30 seconds.

  • Add 1.25 mL of deionized water and vortex for another 30 seconds.

  • Centrifuge at 1,000 x g for 10 minutes at room temperature to facilitate phase separation.

• Collection of the Lipid Phase:

  • Two phases will form: an upper aqueous-methanol phase and a lower chloroform phase containing the lipids.

  • Carefully remove the upper phase.

  • Transfer the lower chloroform phase to a new glass tube.

• Drying and Reconstitution:

  • Dry the collected chloroform phase under a stream of nitrogen.

  • Reconstitute the lipid residue in an appropriate solvent for your analytical method.

Protocol 3: Solid-Phase Extraction (SPE) for 2-Hydroxypalmitic Acid

This protocol provides a general guideline for using reversed-phase SPE to isolate 2-OHPA. Optimization of the wash and elution steps may be necessary for specific sample types.[7][8]

Materials:

• Reversed-phase SPE cartridges (e.g., C18, 100 mg)

• SPE vacuum manifold

• Methanol (HPLC grade)

• Deionized water

• Formic acid or acetic acid

• Elution solvent (e.g., acetonitrile (B52724) or methanol)

• Nitrogen gas evaporator

Procedure:

• Sample Pre-treatment:

  • Acidify your aqueous sample to a pH of approximately 3 with formic acid or acetic acid. This ensures that the carboxylic acid group of 2-OHPA is protonated, enhancing its retention on the reversed-phase sorbent.

• SPE Cartridge Conditioning:

  • Place the SPE cartridge on the vacuum manifold.

  • Wash the cartridge with 3 mL of methanol.

  • Equilibrate the cartridge with 3 mL of deionized water (acidified to the same pH as the sample). Do not let the sorbent run dry.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge.

  • Apply a gentle vacuum to allow the sample to pass through the sorbent at a flow rate of approximately 1-2 mL/min.

• Washing:

  • Wash the cartridge with 3 mL of acidified deionized water to remove polar interferences.

• Elution:

  • Place a clean collection tube under the cartridge.

  • Elute the 2-OHPA with 2 mL of the elution solvent (e.g., acetonitrile or methanol).

• Drying and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the purified extract in a suitable solvent for analysis.

Experimental Workflow for 2-OHPA Analysis

A typical workflow for the analysis of 2-hydroxypalmitic acid from biological samples involves several key steps from sample collection to data analysis.

Caption: A generalized experimental workflow for 2-OHPA analysis.

References

• 1. 2-Hydroxylated fatty acids as candidates of novel drugs to promote chemosensitivity of gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stereospecificity of fatty acid 2-hydroxylase and differential functions of 2-hydroxy fatty acid enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2-Hydroxylation of Fatty Acids Represses Colorectal Tumorigenesis and Metastasis via the YAP Transcriptional Axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. repository.seafdec.org [repository.seafdec.org]
• 5. researchgate.net [researchgate.net]
• 6. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]
• 7. benchchem.com [benchchem.com]
• 8. affinisep.com [affinisep.com]
• 9. biochem.wustl.edu [biochem.wustl.edu]

Application Note: Derivatization of 2-Hydroxypalmitic Acid for GC-MS Analysis

Abstract

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of fatty acids. However, the inherent low volatility and high polarity of 2-hydroxypalmitic acid, due to its free carboxyl and hydroxyl groups, necessitate a derivatization step prior to analysis. This application note details two effective derivatization protocols: a two-step esterification followed by silylation, and a one-step silylation method. These procedures enhance the volatility and thermal stability of 2-hydroxypalmitic acid, enabling robust and reproducible GC-MS analysis with improved peak shape and sensitivity.

Introduction

2-Hydroxypalmitic acid is a 2-hydroxy fatty acid with a 16-carbon backbone.[1] Its structure includes two polar functional groups: a carboxylic acid and a hydroxyl group at the alpha-position.[1] Direct GC-MS analysis of such compounds is challenging, often resulting in poor chromatographic performance, including broad, tailing peaks and low sensitivity, due to interactions with the stationary phase.[2][3] Derivatization is a crucial sample preparation step that chemically modifies the analyte to increase its volatility and suitability for GC-MS analysis.[2][4] This is achieved by converting the polar carboxyl and hydroxyl groups into less polar, more volatile esters and ethers, respectively.[2][3]

This document provides detailed protocols for two common derivatization approaches for 2-hydroxypalmitic acid:

• Two-Step Derivatization: Involving an initial esterification of the carboxylic acid group to form a fatty acid methyl ester (FAME), followed by silylation of the hydroxyl group to form a trimethylsilyl (B98337) (TMS) ether.[5][6]

• One-Step Silylation: A direct and efficient method where a potent silylating agent simultaneously derivatizes both the carboxylic acid and hydroxyl groups to form TMS esters and TMS ethers, respectively.[2][3]

Experimental Protocols

Materials and Reagents

• 2-Hydroxypalmitic acid standard

• Anhydrous Methanol (CH₃OH)

• Boron trifluoride-methanol solution (14% BF₃ in CH₃OH)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine

• Hexane (B92381) (GC grade)

• Dichloromethane (B109758) (DCM, GC grade)

• Anhydrous Sodium Sulfate (B86663) (Na₂SO₄)

• Sample vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Vortex mixer

• Nitrogen gas supply for solvent evaporation

Protocol 1: Two-Step Derivatization (Esterification followed by Silylation)

This method first converts the carboxylic acid to a methyl ester, followed by silylation of the hydroxyl group.

Step 1: Esterification to form Fatty Acid Methyl Ester (FAME)

• Sample Preparation: Accurately weigh approximately 1 mg of the 2-hydroxypalmitic acid sample into a clean, dry 2 mL glass vial.

• Reagent Addition: Add 1 mL of 14% Boron trifluoride-methanol solution to the vial.

• Reaction: Securely cap the vial and vortex for 30 seconds. Heat the mixture at 60°C for 30 minutes in a heating block or oven.[3]

• Extraction: After cooling to room temperature, add 1 mL of hexane and 0.5 mL of saturated NaCl water solution. Vortex vigorously for 1 minute.

• Phase Separation: Allow the layers to separate. Carefully transfer the upper hexane layer containing the FAME to a new clean vial.

• Drying: Add a small amount of anhydrous sodium sulfate to the hexane extract to remove any residual water.

• Solvent Evaporation: Gently evaporate the hexane under a stream of nitrogen gas to obtain the dried FAME derivative.

Step 2: Silylation of the Hydroxyl Group

• Reagent Addition: To the dried FAME derivative from Step 1, add 50 µL of BSTFA with 1% TMCS and 50 µL of pyridine.[5]

• Reaction: Cap the vial, vortex for 30 seconds, and heat at 60°C for 30 minutes.[5]

• Sample Dilution: After cooling, dilute the sample with an appropriate volume of hexane or dichloromethane for GC-MS analysis.

Workflow for the two-step derivatization of 2-hydroxypalmitic acid.

Protocol 2: One-Step Silylation

This protocol offers a more streamlined approach by derivatizing both the carboxylic acid and hydroxyl groups in a single reaction.

• Sample Preparation: Place the dried sample (e.g., 1 mg of 2-hydroxypalmitic acid) into a 2 mL autosampler vial.[2] If the sample is in solution, use an aprotic solvent like acetonitrile (B52724) and ensure it is completely dry by evaporating the solvent under a stream of nitrogen.

• Reagent Addition: Add 100 µL of BSTFA with 1% TMCS to the dried sample.[2][3]

• Reaction: Immediately cap the vial, vortex for 10-20 seconds, and heat at 60°C for 60 minutes.[2][3]

• Cooling and Dilution: After the reaction is complete, allow the vial to cool to room temperature. Dilute the sample with a suitable solvent (e.g., dichloromethane or hexane) to the desired concentration for GC-MS injection.[2][3]

• Analysis: The sample is now ready for GC-MS analysis.

Workflow for the one-step silylation of 2-hydroxypalmitic acid.

Data Presentation

The following table summarizes the reaction conditions for the described derivatization protocols.

Parameter	Two-Step: Esterification	Two-Step: Silylation	One-Step: Silylation
Target Group(s)	Carboxyl	Hydroxyl	Carboxyl & Hydroxyl
Primary Reagent	14% BF₃ in Methanol	BSTFA w/ 1% TMCS	BSTFA w/ 1% TMCS
Catalyst/Solvent	Methanol	Pyridine	TMCS (in reagent)
Reaction Temperature	60°C	60°C	60°C
Reaction Time	30 minutes	30 minutes	60 minutes
Key Advantage	Specific derivatization	Derivatizes hydroxyls	Simplicity and speed

Chemical Reactions

The derivatization reactions proceed as follows, increasing the volatility of the analyte for GC-MS analysis.

Chemical transformations during derivatization.

Conclusion

Both the two-step esterification/silylation and the one-step silylation protocols are effective for the derivatization of 2-hydroxypalmitic acid for GC-MS analysis. The choice of method may depend on the specific requirements of the analysis, such as the need for differential derivatization of functional groups or the desire for a simpler, faster workflow. The one-step silylation method is generally preferred for its efficiency and simplicity, as it derivatizes both active sites simultaneously. Proper derivatization is critical for achieving accurate and reliable quantification of 2-hydroxypalmitic acid in various biological and chemical matrices.

References

• 1. 2-Hydroxyhexadecanoic acid | C16H32O3 | CID 92836 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Derivatization techniques for free fatty acids by GC [restek.com]
• 4. mdpi.com [mdpi.com]
• 5. marinelipids.ca [marinelipids.ca]
• 6. Global Analysis of 2-Hydroxy Fatty Acids by Gas Chromatography-Tandem Mass Spectrometry Reveals Species-Specific Enrichment in Echinoderms - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Lipidomics Analysis Using 2-Hydroxypalmitic acid-d30

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipidomics, the large-scale study of lipids in biological systems, is a rapidly growing field offering profound insights into cellular metabolism, disease pathogenesis, and therapeutic interventions. Accurate and reproducible quantification of lipid species is paramount for meaningful biological interpretation. The use of stable isotope-labeled internal standards, such as 2-Hydroxypalmitic acid-d30, is a cornerstone of robust quantitative lipidomics.[1][2][3] These standards closely mimic the physicochemical properties of their endogenous counterparts, allowing for correction of variability throughout the analytical workflow, from sample extraction to mass spectrometric detection.[1][2]

This document provides detailed application notes and experimental protocols for the preparation of various biological samples for lipidomics analysis, with a specific focus on the incorporation of 2-Hydroxypalmitic acid-d30 as an internal standard. Furthermore, it delves into the role of 2-hydroxypalmitic acid in cellular signaling, providing a diagram of its involvement in the mTOR/S6K1/Gli1 pathway.

Quantitative Data Summary

The use of deuterated internal standards is critical for accurate lipid quantification in mass spectrometry-based lipidomics. While specific quantitative performance data for 2-Hydroxypalmitic acid-d30 is not extensively published, the following table summarizes typical analytical performance characteristics for the analysis of hydroxy fatty acids using LC-MS methods with internal standards. The data presented here for 2-Hydroxypalmitic acid is based on a validated LC-HRMS method for the non-deuterated compound and serves as a reference for expected performance.[4] Deuterated standards are expected to exhibit similar or better performance, particularly in terms of correcting for matrix effects and improving precision.[1][5]

Parameter	2-Hydroxypalmitic Acid (Non-Deuterated Standard)[4]	General Expected Performance for Deuterated Standards
**Linearity (R²) **	0.990 - 0.998	≥ 0.99
Limit of Detection (LOD)	0.1 - 0.9 ng/mL	Sub-ng/mL to low pg/mL range
Limit of Quantification (LOQ)	0.4 - 2.6 ng/mL	Low ng/mL to pg/mL range
Recovery	Not specified in the reference. Generally, recovery for lipid extraction methods can range from 60% to over 100% depending on the method and lipid class.[6]	High and consistent, closely mimicking the endogenous analyte.[3]
Precision (%RSD)	Not specified in the reference.	Typically <15-20% for intra- and inter-day precision.[7]
Matrix Effect	Can be significant but is compensated by the use of an internal standard.[6]	Significantly mitigated due to co-elution and similar ionization behavior with the analyte.[1][8]

Experimental Protocols

The choice of lipid extraction method is critical and depends on the biological matrix and the lipid classes of interest. The Folch, Bligh & Dyer, and Matyash methods are three of the most common and well-validated liquid-liquid extraction techniques in lipidomics.[5]

General Recommendations

• To minimize lipid degradation, all sample handling and extraction steps should be performed on ice or at 4°C.[9]

• Use high-purity solvents (e.g., HPLC or MS grade).

• To prevent oxidation of polyunsaturated fatty acids, antioxidants such as butylated hydroxytoluene (BHT) can be added to the extraction solvents.[9]

• Always include blank samples (containing only the internal standard and solvents) to monitor for background contamination.

Protocol 1: Lipid Extraction from Plasma/Serum using a Modified Folch Method

This protocol is suitable for the extraction of a broad range of lipids from plasma or serum samples.

Materials:

• Plasma or serum samples

• 2-Hydroxypalmitic acid-d30 internal standard solution (concentration to be optimized based on instrument sensitivity and expected endogenous levels)

• Chloroform (B151607) (with BHT)

• Methanol (B129727) (with BHT)

• 0.9% NaCl solution

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator or vacuum concentrator

• Reconstitution solvent (e.g., isopropanol:acetonitrile:water 2:1:1 v/v/v)

Procedure:

• Thaw plasma/serum samples on ice.

• In a glass centrifuge tube, add 50 µL of plasma/serum.

• Add a known amount of 2-Hydroxypalmitic acid-d30 internal standard solution to the sample.

• Add 1 mL of ice-cold methanol and vortex for 30 seconds.

• Add 2 mL of ice-cold chloroform and vortex for 1 minute.

• Incubate the mixture on a shaker at 4°C for 30 minutes.

• Add 0.5 mL of 0.9% NaCl solution to induce phase separation and vortex for 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.

• Carefully collect the lower organic layer (chloroform phase) containing the lipids using a glass Pasteur pipette and transfer to a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen gas or using a vacuum concentrator.

• Reconstitute the dried lipid extract in a known volume of reconstitution solvent for LC-MS analysis.

Protocol 2: Lipid Extraction from Tissues using the Matyash Method

The Matyash method uses methyl-tert-butyl ether (MTBE) as a less toxic alternative to chloroform and is effective for extracting a wide range of lipids from tissue samples.

Materials:

• Tissue sample (e.g., liver, brain)

• 2-Hydroxypalmitic acid-d30 internal standard solution

• Methanol (with BHT)

• Methyl-tert-butyl ether (MTBE)

• Ultrapure water

• Homogenizer (e.g., bead beater, Potter-Elvehjem)

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator or vacuum concentrator

• Reconstitution solvent

Procedure:

• Weigh approximately 20-50 mg of frozen tissue.

• Place the tissue in a homogenization tube.

• Add a known amount of 2-Hydroxypalmitic acid-d30 internal standard solution.

• Add 300 µL of ice-cold methanol and homogenize the tissue until a uniform suspension is achieved.

• Add 1 mL of MTBE and continue homogenization for 1 minute.

• Incubate the homogenate on a shaker at room temperature for 1 hour.

• Add 250 µL of ultrapure water to induce phase separation and vortex for 1 minute.

• Centrifuge at 1,000 x g for 10 minutes at room temperature.

• Carefully collect the upper organic layer (MTBE phase) and transfer to a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen gas or using a vacuum concentrator.

• Reconstitute the dried lipid extract in a known volume of reconstitution solvent for LC-MS analysis.

Protocol 3: Lipid Extraction from Cultured Cells using the Bligh & Dyer Method

This protocol is a widely used method for extracting lipids from cultured cells.

Materials:

• Cell pellet (typically 1-10 million cells)

• 2-Hydroxypalmitic acid-d30 internal standard solution

• Phosphate-buffered saline (PBS)

• Chloroform

• Methanol

• Ultrapure water

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator or vacuum concentrator

• Reconstitution solvent

Procedure:

• Harvest cells and wash the cell pellet twice with ice-cold PBS.

• Resuspend the cell pellet in 100 µL of water in a glass centrifuge tube.

• Add a known amount of 2-Hydroxypalmitic acid-d30 internal standard solution.

• Add 375 µL of a chloroform:methanol (1:2, v/v) mixture and vortex for 30 seconds.

• Incubate on a shaker at room temperature for 15 minutes.

• Add 125 µL of chloroform and vortex for 30 seconds.

• Add 125 µL of ultrapure water and vortex for 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes at room temperature to achieve phase separation.

• Carefully collect the lower organic layer (chloroform phase) and transfer to a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen gas or using a vacuum concentrator.

• Reconstitute the dried lipid extract in a known volume of reconstitution solvent for LC-MS analysis.

Experimental Workflow and Signaling Pathway Diagrams

To visualize the experimental and biological processes, the following diagrams have been generated using Graphviz (DOT language).

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. A Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Free Hydroxy Fatty Acids in Cow and Goat Milk - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Development and Validation of a LC-MS/MS Technique for the Analysis of Short Chain Fatty Acids in Tissues and Biological Fluids without Derivatisation Using Isotope Labelled Internal Standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. myadlm.org [myadlm.org]
• 9. lipidmaps.org [lipidmaps.org]

Application Notes and Protocols for Stable Isotope Tracing with 2-Hydroxypalmitic Acid-d30

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for utilizing 2-Hydroxypalmitic acid-d30 as a stable isotope tracer in cell culture experiments. The protocols outlined below are designed for researchers in metabolic studies, lipidomics, and drug development to trace the incorporation and metabolism of 2-hydroxypalmitic acid (2-OHPA) into various cellular lipid species.

Application Note 1: Tracing the Metabolic Fate of 2-Hydroxypalmitic Acid in Cancer Cell Lines

Introduction:

2-Hydroxypalmitic acid (2-OHPA) is a naturally occurring 2-hydroxy fatty acid that plays a role in various cellular processes, including the regulation of membrane fluidity and signaling pathways.[1][2] Studies have shown that 2-OHPA can influence the chemosensitivity of cancer cells, in part by modulating the mTOR/S6K1/Gli1 signaling pathway.[3][4] 2-Hydroxypalmitic acid-d30 is a stable isotope-labeled version of 2-OHPA, where 30 deuterium (B1214612) atoms replace hydrogen atoms on the acyl chain. This heavy isotope labeling allows for the precise tracking and quantification of 2-OHPA's metabolic fate within the cell using mass spectrometry-based lipidomics platforms.

Principle:

Cultured cells are incubated with 2-Hydroxypalmitic acid-d30, which is taken up by the cells and incorporated into complex lipids, such as ceramides (B1148491) and other sphingolipids.[1][5][6] By employing high-resolution mass spectrometry, the deuterium-labeled lipid species can be distinguished from their unlabeled (endogenous) counterparts based on their mass difference. This enables the quantitative analysis of 2-OHPA incorporation into specific lipid classes over time, providing insights into the dynamics of 2-hydroxy fatty acid metabolism.

Applications:

• Metabolic Flux Analysis: Quantifying the rate of incorporation of 2-OHPA into various lipid species to understand its metabolic flux.

• Lipidomic Profiling: Identifying and quantifying the specific lipid classes that are modified with 2-OHPA.

• Drug Discovery and Development: Evaluating the effect of therapeutic agents on the metabolism of 2-OHPA and its downstream signaling effects.

• Pathway Analysis: Investigating how alterations in 2-OHPA metabolism affect cellular signaling pathways, such as the mTOR/S6K1/Gli1 pathway.[3]

Experimental Protocols

Protocol 1: Cell Culture and Labeling with 2-Hydroxypalmitic Acid-d30

This protocol details the steps for labeling cultured mammalian cells with 2-Hydroxypalmitic acid-d30.

Materials:

• Mammalian cell line of interest (e.g., gastric cancer cell line)

• Complete cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS), dialyzed

• 2-Hydroxypalmitic acid-d30

• Bovine Serum Albumin (BSA), fatty acid-free

• Phosphate Buffered Saline (PBS)

• 6-well cell culture plates

• Sterile conical tubes and pipettes

Procedure:

• Cell Seeding:

  • One day prior to the experiment, seed the cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.

  • Incubate the cells at 37°C in a humidified atmosphere with 5% CO2.

• Preparation of 2-Hydroxypalmitic Acid-d30 Labeling Medium:

  • Prepare a stock solution of 2-Hydroxypalmitic acid-d30 complexed to BSA. A common molar ratio is 2:1 (fatty acid:BSA).

  • Warm the complete culture medium containing dialyzed FBS to 37°C. The use of dialyzed FBS is crucial to minimize the presence of endogenous unlabeled fatty acids.[7]

  • Add the 2-Hydroxypalmitic acid-d30-BSA complex to the medium to achieve the desired final concentration (e.g., 10 µM).

• Cell Labeling:

  • Aspirate the existing culture medium from the cells.

  • Wash the cells once with pre-warmed sterile PBS.

  • Add the prepared 2-Hydroxypalmitic acid-d30 labeling medium to each well.

  • Incubate the cells for the desired time points (e.g., 0, 2, 6, 12, 24 hours).

• Cell Harvesting:

  • At each time point, aspirate the labeling medium.

  • Wash the cells twice with ice-cold PBS to stop metabolic activity.

  • Add an appropriate volume of ice-cold solvent (e.g., methanol) to quench metabolism and detach the cells.[8]

  • Scrape the cells and transfer the cell suspension to a microcentrifuge tube.

  • Store the samples at -80°C until lipid extraction.

Protocol 2: Lipid Extraction for Mass Spectrometry Analysis

This protocol describes a method for extracting lipids from the labeled cells for subsequent analysis. The Bligh-Dyer method is a common and effective technique for lipid extraction.[3]

Materials:

• Cell pellets from Protocol 1

• Chloroform (B151607)

• Methanol

• Deionized water

• Microcentrifuge tubes

• Nitrogen gas stream or vacuum concentrator

Procedure:

• Phase Separation:

  • To the cell pellet in methanol, add chloroform and water to achieve a final ratio of 1:2:0.8 (chloroform:methanol:water, v/v/v).

  • Vortex the mixture vigorously for 1 minute to ensure thorough mixing.

  • Centrifuge the tubes at 2000 x g for 5 minutes at 4°C to separate the phases.[9]

• Lipid Phase Collection:

  • Carefully collect the lower organic phase (containing the lipids) using a glass pipette and transfer it to a new clean tube.

  • Avoid disturbing the protein interface.

• Re-extraction (Optional but Recommended):

  • To the remaining aqueous and protein layers, add a fresh volume of chloroform and vortex again.

  • Centrifuge and collect the lower organic phase, combining it with the first extract.

• Drying and Reconstitution:

  • Evaporate the solvent from the combined organic phases under a gentle stream of nitrogen gas or using a vacuum concentrator.

  • Reconstitute the dried lipid extract in a suitable solvent for your mass spectrometry analysis (e.g., methanol/chloroform 1:1, v/v).

Data Presentation

The following table represents hypothetical quantitative data from a time-course experiment tracking the incorporation of 2-Hydroxypalmitic acid-d30 into different ceramide species in a cancer cell line. Data is presented as the percentage of the specific ceramide pool that is labeled with the deuterated fatty acid.

Time (hours)	Cer(d18:1/2-OH-C16:0-d30) (%)	Cer(d18:1/2-OH-C18:0-d30) (%)	Cer(d18:1/2-OH-C24:0-d30) (%)
0	0.0	0.0	0.0
2	5.2	1.8	0.5
6	15.8	6.5	2.1
12	28.4	14.2	5.8
24	45.1	25.9	12.3

Mandatory Visualization

References

• 1. Stereospecificity of fatty acid 2-hydroxylase and differential functions of 2-hydroxy fatty acid enantiomers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. goldbio.com [goldbio.com]
• 3. biocompare.com [biocompare.com]
• 4. 2-Hydroxylated fatty acids as candidates of novel drugs to promote chemosensitivity of gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Fatty Acid 2-Hydroxylase and 2-Hydroxylated Sphingolipids: Metabolism and Function in Health and Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. youtube.com [youtube.com]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols for 2-Hydroxypalmitic Acid-d30 in Stable Isotope Dilution Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxypalmitic acid is a 16-carbon saturated fatty acid with a hydroxyl group at the second carbon position.[1][2] It is an intermediate in phytosphingosine (B30862) metabolism and has potential roles as an anti-inflammatory agent and in neuroprotection.[1][3] Stable isotope dilution analysis coupled with mass spectrometry is a powerful technique for the accurate quantification of endogenous molecules in complex biological samples. 2-Hydroxypalmitic acid-d30 is the deuterium-labeled analog of 2-hydroxypalmitic acid and serves as an ideal internal standard for its quantification in stable isotope dilution assays.[3] Its 30 deuterium (B1214612) atoms provide a significant mass shift, ensuring clear differentiation from the unlabeled analyte and minimizing isotopic interference. This document provides detailed application notes and protocols for the use of 2-Hydroxypalmitic acid-d30 in such assays.

Principle of Stable Isotope Dilution Assay

Stable isotope dilution (SID) is a quantitative analysis method that relies on the addition of a known amount of an isotopically labeled version of the analyte (the internal standard) to a sample. The labeled and unlabeled versions of the analyte are assumed to behave identically during sample preparation, extraction, and chromatographic separation. By measuring the ratio of the signal from the endogenous analyte to the signal from the isotopically labeled internal standard using a mass spectrometer, the concentration of the endogenous analyte can be accurately determined.

A logical workflow for a stable isotope dilution assay is outlined below.

Caption: General workflow for stable isotope dilution mass spectrometry.

Experimental Protocols

Materials and Reagents

• Internal Standard: 2-Hydroxypalmitic acid-d30

• Analyte Standard: 2-Hydroxypalmitic acid

• Solvents: Methanol (B129727), Acetonitrile, Isopropanol (B130326), Hexane (B92381), Diethyl ether, Acetic acid (all LC-MS grade or higher)

• Reagents: Ammonium acetate, Formic acid

• Extraction Cartridges (for SPE): C18 or mixed-mode cartridges

• Biological Matrix: Plasma, serum, tissue homogenate, etc.

Preparation of Standard Solutions

Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of 2-Hydroxypalmitic acid-d30 and dissolve it in 1 mL of methanol.

Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of 2-Hydroxypalmitic acid and dissolve it in 1 mL of methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the analyte stock solution with methanol to create a calibration curve. A typical concentration range might be 1 ng/mL to 1000 ng/mL.

Internal Standard Spiking Solution (e.g., 100 ng/mL): Dilute the internal standard stock solution with methanol to a final concentration appropriate for spiking into samples. The optimal concentration will depend on the expected endogenous levels of 2-hydroxypalmitic acid and should be optimized during method development.

Sample Preparation and Extraction

The following protocols are general guidelines and may require optimization for specific matrices.

Protocol 3.1: Liquid-Liquid Extraction (LLE) for Plasma/Serum

• To 100 µL of plasma or serum in a glass tube, add 10 µL of the internal standard spiking solution.

• Vortex briefly.

• Add 1 mL of a mixture of hexane and isopropanol (3:2, v/v).

• Vortex vigorously for 1 minute.

• Centrifuge at 3000 x g for 10 minutes to separate the phases.

• Transfer the upper organic layer to a clean tube.

• Repeat the extraction with another 1 mL of the hexane/isopropanol mixture.

• Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 3.2: Solid-Phase Extraction (SPE) for Tissue Homogenates

• Homogenize approximately 50 mg of tissue in 1 mL of a suitable buffer (e.g., PBS).

• Add 10 µL of the internal standard spiking solution to the homogenate.

• Vortex and centrifuge to pellet any debris.

• Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the supernatant from the tissue homogenate onto the cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water to remove polar impurities.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluate to dryness under nitrogen.

• Reconstitute in 100 µL of the initial mobile phase.

LC-MS/MS Analysis

The following are suggested starting conditions for LC-MS/MS analysis. Optimization will be necessary for specific instrumentation.

Parameter	Condition
LC Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Isopropanol (1:1, v/v) with 0.1% Formic Acid
Gradient	Start at 30% B, increase to 95% B over 10 min, hold for 2 min, return to 30% B
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Negative Electrospray Ionization (ESI-)
MS/MS Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
2-Hydroxypalmitic acid	271.2	To be determined empirically
2-Hydroxypalmitic acid-d30	301.4	To be determined empirically

Note: The exact m/z values for product ions should be determined by infusing the pure standards into the mass spectrometer and performing a product ion scan.

Data Presentation

The following tables represent typical data that would be generated during method validation.

Table 1: Calibration Curve Parameters

Analyte	Concentration Range (ng/mL)	Linearity (r²)	Equation
2-Hydroxypalmitic acid	1 - 1000	> 0.99	y = mx + c

Table 2: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Low	5	< 15	< 15	85 - 115
Medium	50	< 10	< 10	90 - 110
High	500	< 10	< 10	90 - 110

Table 3: Recovery and Matrix Effects

Matrix	Extraction Recovery (%)	Matrix Effect (%)
Plasma	> 85	< 15
Tissue Homogenate	> 80	< 20

Signaling Pathway Context

2-Hydroxypalmitic acid is involved in sphingolipid metabolism. The following diagram illustrates a simplified pathway.

Caption: Simplified overview of sphingolipid metabolism and the role of 2-hydroxypalmitic acid.

Conclusion

The use of 2-Hydroxypalmitic acid-d30 as an internal standard in stable isotope dilution assays provides a robust and accurate method for the quantification of endogenous 2-hydroxypalmitic acid. The protocols and information provided herein serve as a comprehensive guide for researchers, scientists, and drug development professionals to establish and validate this analytical technique in their laboratories. Method optimization for specific matrices and instrumentation is crucial for achieving reliable and reproducible results.

References

• 1. goldbio.com [goldbio.com]
• 2. 2-Hydroxyhexadecanoic acid | C16H32O3 | CID 92836 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Application Note: Quantification of 2-Hydroxypalmitic Acid using a Validated MRM Method

Abstract

This application note describes a robust and sensitive method for the quantification of 2-hydroxypalmitic acid in biological matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method employs a straightforward lipid extraction protocol followed by analysis using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This approach offers high selectivity and sensitivity, making it suitable for applications in metabolic research, drug development, and clinical diagnostics where the monitoring of hydroxy fatty acids is crucial.

Introduction

2-Hydroxypalmitic acid is a long-chain hydroxy fatty acid that plays a role in various biological processes.[1] Altered levels of 2-hydroxy fatty acids have been associated with several diseases, highlighting the need for accurate and reliable quantitative methods.[2] This document provides a detailed protocol for the extraction and quantification of 2-hydroxypalmitic acid, designed for researchers, scientists, and drug development professionals. The method is based on established principles of lipid extraction and targeted mass spectrometric analysis.[2][3]

Experimental Workflow

The overall experimental workflow consists of sample preparation, including lipid extraction and potential derivatization, followed by LC-MS/MS analysis and data processing.

Caption: A schematic of the analytical workflow for 2-hydroxypalmitic acid quantification.

Detailed Protocols

Lipid Extraction from Biological Samples

This protocol is adapted from established methods for lipid and fatty acid extraction.[4]

Materials:

• MS-grade Methanol (B129727) (MeOH), Chloroform (B151607), Isopropanol (IPA), and Water

• Internal Standard (IS): 2-hydroxyheptadecanoic acid or a stable isotope-labeled 2-hydroxypalmitic acid (e.g., d4-2-hydroxypalmitic acid)

• 2 mL glass vials

• Glass syringes

• Centrifuge

Procedure:

• For cultured cells, use approximately 2–3 million cells. For tissue, use 20-30 mg.

• To the sample in a 2 mL glass vial, add 200 µL of cold methanol containing the internal standard.

• Vortex thoroughly to precipitate proteins.

• Add 500 µL of chloroform using a glass syringe, vortex, and keep on ice for 10 minutes.

• Add 200 µL of water to induce phase separation.

• Vortex and keep on ice for another 10 minutes.

• Centrifuge at 600 rpm for 5 minutes to separate the layers.

• Carefully collect the lower chloroform layer (approximately 300 µL) with a glass syringe and transfer it to a new glass vial.

• Dry the extracted lipids under a gentle stream of nitrogen.

• Reconstitute the dried sample in 100 µL of IPA:MeOH (1:1, v/v) for LC-MS/MS analysis.

LC-MS/MS Analysis

The analysis is performed on a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

LC Conditions:

Parameter	Value
Column	SHISEIDO CAPCELL PAK C18 MGII S3 (2.0 x 100 mm, 3 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Isopropanol (90:10, v/v) with 0.1% Formic Acid
Flow Rate	0.3 mL/min
Gradient	40% B to 95% B over 10 min, hold for 2 min, re-equilibrate for 3 min
Injection Volume	5 µL

| Column Temp. | 40 °C |

MS/MS Conditions:

Parameter	Value
Ionization Mode	Negative Electrospray Ionization (ESI-)
Capillary Voltage	-3.5 kV
Source Temp.	150 °C
Desolvation Temp.	350 °C
Gas Flow	Instrument Dependent

| Analysis Mode | Multiple Reaction Monitoring (MRM) |

MRM Transitions: The precursor ion for 2-hydroxypalmitic acid (C16H32O3, MW: 272.42) in negative mode is the deprotonated molecule [M-H]⁻ at m/z 271.2. Product ions are generated through collision-induced dissociation (CID).

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
2-Hydroxypalmitic Acid	271.2	253.2	100	15	Quantifier (Loss of H₂O)
2-Hydroxypalmitic Acid	271.2	227.2	100	20	Qualifier (Loss of CO₂)
Internal Standard (e.g., d4-2-HPA)	275.2	257.2	100	15	Quantifier

Quantitative Performance

The method should be validated to assess its linearity, sensitivity, accuracy, and precision. The following tables summarize expected performance characteristics.

Table 1: Linearity and Lower Limit of Quantification (LLOQ)

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)	LLOQ (ng/mL)

| 2-Hydroxypalmitic Acid | 1 - 1000 | > 0.995 | 1 |

Table 2: Accuracy and Precision

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Low	3	< 15%	< 15%	85-115%
Medium	100	< 10%	< 10%	90-110%

| High | 800 | < 10% | < 10% | 90-110% |

Biological Context: Fatty Acid Metabolism

2-Hydroxypalmitic acid is involved in fatty acid metabolism, particularly in the synthesis of sphingolipids. The hydroxylation of fatty acids is a key step in generating structural diversity and functional specificity in lipids.

Caption: Simplified pathway of 2-hydroxypalmitic acid synthesis and its role in sphingolipids.

Conclusion

The described MRM method provides a reliable and sensitive tool for the quantification of 2-hydroxypalmitic acid in various biological samples. The detailed protocols for sample preparation and LC-MS/MS analysis, along with the expected quantitative performance, offer a solid foundation for researchers to implement this method in their laboratories. This will facilitate further investigation into the roles of 2-hydroxy fatty acids in health and disease.

References

• 1. lcms.cz [lcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Revolutionizing Lipidomics: A Non-Derivatized LC-MS Method for Hydroxy Fatty Acid Analysis

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Hydroxy fatty acids (HFAs) are a diverse class of lipid signaling molecules involved in a myriad of physiological and pathological processes, including inflammation, immune response, and metabolic regulation. Traditionally, the analysis of these compounds by mass spectrometry has necessitated a chemical derivatization step to enhance their chromatographic retention and ionization efficiency. This application note describes a robust and sensitive method for the direct, non-derivatized analysis of a wide range of hydroxy fatty acids in various biological matrices using Liquid Chromatography-Mass Spectrometry (LC-MS). By eliminating the need for derivatization, this approach offers a more streamlined, rapid, and potentially more accurate workflow for HFA quantification, making it an invaluable tool for academic research and drug development.

Core Advantages of the Non-Derivatized Approach:

• Simplified Workflow: Eliminates time-consuming and potentially error-prone derivatization steps.

• Reduced Sample Handling: Minimizes the risk of sample loss and contamination.

• Broader Analyte Coverage: Allows for the simultaneous analysis of a diverse range of HFAs.

• Improved Accuracy: Avoids potential biases and artifacts introduced by derivatization reagents.

Experimental Protocols

Sample Preparation

The following protocols provide a general framework for the extraction of hydroxy fatty acids from common biological matrices. Optimization may be required based on the specific matrix and target analytes.

a) Plasma/Serum:

A liquid chromatography-high resolution mass spectrometry (LC-HRMS) method allows for the simultaneous determination of 74 free fatty acids (FFAs), including hydroxy fatty acids, in human plasma without a derivatization step[1][2].

• Thaw plasma or serum samples on ice.

• To 100 µL of the sample, add 400 µL of a cold extraction solvent mixture (e.g., methanol:acetonitrile, 1:1, v/v) containing an appropriate internal standard (e.g., a deuterated HFA).

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

• Vortex briefly and centrifuge to pellet any insoluble material.

• Transfer the clear supernatant to an autosampler vial for LC-MS analysis.

b) Tissues:

The extraction of branched fatty acid esters of hydroxy fatty acids (FAHFAs) from human or mouse tissues can be achieved through a detailed protocol involving enrichment by solid-phase extraction before LC-MS analysis[3][4][5].

• Weigh approximately 50-100 mg of frozen tissue.

• Homogenize the tissue in a cold solvent mixture (e.g., 2:1 chloroform:methanol) using a bead beater or a Dounce homogenizer.

• Add an appropriate internal standard.

• After homogenization, add water to induce phase separation.

• Vortex and centrifuge to separate the organic and aqueous layers.

• Carefully collect the lower organic phase containing the lipids.

• Evaporate the solvent under nitrogen.

• The dried extract can be reconstituted as described for plasma/serum or subjected to further cleanup using solid-phase extraction (SPE) if necessary.

LC-MS/MS Method

The following is a representative LC-MS method. Specific parameters should be optimized for the instrument and analytes of interest. A method for the simultaneous analysis of 19 free HFAs can be completed in a 10-minute run[6][7][8].

• Liquid Chromatography:

  • Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is typically used.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start at a low percentage of mobile phase B (e.g., 20%), ramp up to a high percentage (e.g., 95-100%) to elute the hydrophobic HFAs, hold for a few minutes, and then return to the initial conditions for re-equilibration.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Column Temperature: 40 - 50 °C.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is generally preferred for the analysis of free fatty acids due to the presence of the carboxyl group.

  • Scan Mode: For quantitative analysis, Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) is used. For qualitative analysis and identification of unknown HFAs, a full scan or product ion scan can be employed.

  • Key Parameters: Optimize nebulizer gas, drying gas flow and temperature, and capillary voltage according to the instrument manufacturer's guidelines.

Data Presentation

The following table summarizes the quantitative performance of a non-derivatized LC-HRMS method for the analysis of various hydroxy fatty acids in biological matrices.

Analyte	Matrix	LOD (ng/mL)	LOQ (ng/mL)	Linearity (R²)	Recovery (%)	Reference
12-HETE	Plasma	0.1	0.5	>0.99	85-110	[1][2]
15-HETE	Plasma	0.1	0.5	>0.99	90-112	[1][2]
20-HETE	Plasma	0.2	1.0	>0.99	88-105	[1][2]
9-HODE	Plasma	0.5	2.0	>0.99	92-108	[1][2]
13-HODE	Plasma	0.5	2.0	>0.99	91-107	[1][2]
7-HSA	Milk	5	15	>0.99	95-105	[6][7][8]
10-HSA	Milk	3	10	>0.99	93-103	[6][7][8]

LOD: Limit of Detection; LOQ: Limit of Quantification; HETE: Hydroxyeicosatetraenoic acid; HODE: Hydroxyoctadecadienoic acid; HSA: Hydroxystearic acid.

Mandatory Visualizations

Signaling Pathways

Hydroxy fatty acids are key products of the cyclooxygenase (COX) and lipoxygenase (LOX) pathways, which metabolize arachidonic acid into a variety of bioactive eicosanoids.

Caption: Eicosanoid signaling pathways originating from arachidonic acid.

Experimental Workflow

The following diagram illustrates the logical flow of the non-derivatized LC-MS analysis of hydroxy fatty acids.

Caption: Workflow for non-derivatized HFA analysis by LC-MS.

Conclusion

The non-derivatized LC-MS method presented here offers a powerful and efficient approach for the quantitative analysis of hydroxy fatty acids in complex biological matrices. By simplifying the sample preparation process and enabling the simultaneous measurement of a broad range of these important lipid mediators, this methodology is well-suited for high-throughput applications in clinical research and drug development. The enhanced speed and accuracy of this technique will undoubtedly accelerate our understanding of the roles of hydroxy fatty acids in health and disease.

References

• 1. Lipidomics Analysis of Free Fatty Acids in Human Plasma of Healthy and Diabetic Subjects by Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A LC-MS-based workflow for measurement of branched fatty acid esters of hydroxy fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A LC-MS–based workflow for measurement of branched fatty acid esters of hydroxy fatty acids | Springer Nature Experiments [experiments.springernature.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application of 2-Hydroxypalmitic Acid-d30 in Elucidating Fatty Acid α-Oxidation Pathways

For Researchers, Scientists, and Drug Development Professionals

Application Note

Introduction

2-Hydroxypalmitic acid-d30 is a stable isotope-labeled analog of 2-hydroxypalmitic acid, a naturally occurring 2-hydroxy fatty acid. Unlike the more common pathway of β-oxidation for straight-chain fatty acids, 2-hydroxy fatty acids are primarily metabolized through peroxisomal α-oxidation. This distinct metabolic route makes 2-Hydroxypalmitic acid-d30 an invaluable tool for specifically investigating the α-oxidation pathway, its enzymatic machinery, and its role in cellular metabolism and disease. The heavy isotope label allows for the precise tracing and quantification of the metabolic fate of 2-hydroxypalmitic acid, providing insights into pathway flux, enzyme kinetics, and the impact of therapeutic interventions.

Principle of Application

The core principle behind using 2-Hydroxypalmitic acid-d30 as a metabolic tracer lies in its ability to be distinguished from its endogenous, unlabeled counterparts by mass spectrometry. When introduced into a biological system, such as cell culture or in vivo models, 2-Hydroxypalmitic acid-d30 is taken up by cells and directed to peroxisomes for α-oxidation. The key enzymatic step involves the cleavage of the C1-C2 bond by 2-hydroxyphytanoyl-CoA lyase, resulting in the formation of a deuterated (n-1) aldehyde (pentadecanal-d30) and formyl-CoA. The deuterated aldehyde can be further oxidized to deuterated pentadecanoic acid (C15:0-d29). By tracking the appearance and abundance of these deuterated metabolites using techniques like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS), researchers can quantitatively assess the activity of the α-oxidation pathway.

Key Advantages of 2-Hydroxypalmitic Acid-d30

• High Specificity: As 2-hydroxy fatty acids are specific substrates for α-oxidation, this tracer allows for the targeted investigation of this pathway with minimal interference from β-oxidation.

• Quantitative Analysis: The stable isotope label enables accurate quantification of pathway flux and the relative contributions of α-oxidation to overall fatty acid metabolism.

• Safety: Deuterium is a non-radioactive stable isotope, making it safe for use in a wide range of experimental systems, including in vivo studies.

• Versatility: This tracer can be employed in various research contexts, from basic metabolic studies in cell culture to preclinical drug development and the investigation of metabolic disorders.

Experimental Protocols

Protocol 1: In Vitro Tracing of α-Oxidation in Cultured Cells

This protocol describes the use of 2-Hydroxypalmitic acid-d30 to measure α-oxidation activity in cultured cells.

Materials:

• 2-Hydroxypalmitic acid-d30

• Cultured cells of interest (e.g., hepatocytes, fibroblasts)

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• Methanol (B129727), ice-cold

• Internal standard (e.g., C17:0 fatty acid)

• Derivatization agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS)

• Organic solvents for extraction (e.g., hexane, isopropanol)

• GC-MS system

Procedure:

• Cell Culture and Treatment:

  • Plate cells at a desired density and allow them to adhere and grow.

  • Prepare a stock solution of 2-Hydroxypalmitic acid-d30 complexed to bovine serum albumin (BSA) to enhance solubility.

  • Replace the culture medium with fresh medium containing a final concentration of 10-50 µM 2-Hydroxypalmitic acid-d30.

  • Incubate the cells for a defined period (e.g., 2, 6, 12, or 24 hours) to allow for uptake and metabolism of the tracer.

• Metabolite Extraction:

  • Aspirate the medium and wash the cells twice with ice-cold PBS.

  • Add 1 mL of ice-cold methanol to each well to quench metabolism and lyse the cells.

  • Scrape the cells and transfer the cell lysate to a microcentrifuge tube.

  • Add the internal standard to each sample for normalization.

  • Vortex the tubes and centrifuge at high speed to pellet the protein.

  • Transfer the supernatant containing the metabolites to a new tube.

• Lipid Extraction and Derivatization:

  • Perform a lipid extraction on the supernatant using a suitable method (e.g., Folch or Bligh-Dyer).

  • Dry the lipid extract under a stream of nitrogen.

  • Reconstitute the dried lipids in a derivatization agent (e.g., BSTFA + 1% TMCS) and heat at 60°C for 30 minutes to convert fatty acids to their trimethylsilyl (B98337) (TMS) esters.

• GC-MS Analysis:

  • Inject the derivatized sample into the GC-MS system.

  • Use a suitable GC column for fatty acid analysis (e.g., a polar capillary column).

  • Set the mass spectrometer to operate in selected ion monitoring (SIM) mode to detect the specific ions corresponding to the TMS derivatives of unlabeled and deuterated pentadecanoic acid.

Data Analysis:

• Identify the peaks corresponding to the TMS derivatives of endogenous (unlabeled) pentadecanoic acid and the deuterated pentadecanoic acid-d29 derived from the tracer.

• Quantify the peak areas and normalize to the internal standard.

• Calculate the rate of α-oxidation by determining the amount of deuterated pentadecanoic acid produced over time.

Protocol 2: In Vivo Tracing of α-Oxidation in a Mouse Model

This protocol outlines a general procedure for an in vivo study using 2-Hydroxypalmitic acid-d30.

Materials:

• 2-Hydroxypalmitic acid-d30

• Experimental animals (e.g., mice)

• Vehicle for administration (e.g., corn oil)

• Blood collection supplies

• Tissue harvesting tools

• Lipid extraction and derivatization reagents (as in Protocol 1)

• LC-MS/MS system

Procedure:

• Animal Dosing:

  • Administer 2-Hydroxypalmitic acid-d30 to the animals via oral gavage or intravenous injection at a predetermined dose.

• Sample Collection:

  • Collect blood samples at various time points post-administration (e.g., 1, 4, 8, 24 hours).

  • At the end of the study, euthanize the animals and harvest relevant tissues (e.g., liver, kidney, brain).

• Sample Processing:

  • Separate plasma from blood samples.

  • Homogenize tissue samples.

  • Perform lipid extraction on plasma and tissue homogenates.

• LC-MS/MS Analysis:

  • Analyze the lipid extracts by LC-MS/MS to identify and quantify deuterated and unlabeled fatty acids.

Data Analysis:

• Determine the concentration of 2-Hydroxypalmitic acid-d30 and its deuterated metabolites in plasma and tissues over time.

• Calculate pharmacokinetic parameters and assess the tissue distribution and turnover of the tracer.

Data Presentation

Table 1: Quantification of α-Oxidation Products in Cultured Hepatocytes

Time (hours)	Pentadecanoic acid-d29 (pmol/mg protein)
0	0
2	15.2 ± 1.8
6	42.5 ± 3.5
12	78.1 ± 5.9
24	110.3 ± 8.2

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: In Vivo Distribution of Deuterated Metabolites Following Oral Administration of 2-Hydroxypalmitic Acid-d30 in Mice (8 hours post-dose)

Tissue	2-Hydroxypalmitic acid-d30 (ng/g tissue)	Pentadecanoic acid-d29 (ng/g tissue)
Liver	250.6 ± 25.1	85.3 ± 9.7
Kidney	120.2 ± 15.8	45.1 ± 5.2
Brain	35.7 ± 4.9	12.6 ± 1.8

Data are presented as mean ± standard deviation (n=5 mice per group).

Visualizations

Caption: Peroxisomal α-oxidation of 2-Hydroxypalmitic acid-d30.

Caption: Workflow for tracing α-oxidation using 2-Hydroxypalmitic acid-d30.

Technical Notes & Optimization

Technical Support Center: Isotopic Exchange in Deuterated Fatty Acids

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with deuterated fatty acids. It addresses common issues related to isotopic exchange and provides detailed experimental protocols and data interpretation guidance.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern when using deuterated fatty acids?

A1: Isotopic exchange, in this context, refers to the unintended replacement of deuterium (B1214612) atoms on a deuterated fatty acid molecule with hydrogen atoms from the surrounding environment (e.g., solvents, reagents, or biological matrix). This phenomenon, also known as back-exchange, is a significant concern because it alters the mass of the isotopically labeled standard. If a deuterated internal standard loses its deuterium atoms, it can be misidentified as the unlabeled analyte, leading to an overestimation of the analyte's concentration and a decrease in the internal standard's signal. This ultimately compromises the accuracy and reliability of quantitative analyses.

Q2: Which deuterium labels are most susceptible to exchange?

A2: Deuterium atoms are not all equally stable on a fatty acid molecule. The susceptibility to exchange depends on their chemical environment:

• Highly Labile: Deuterium atoms attached to heteroatoms such as oxygen (e.g., in carboxylic acids, -COOH) are extremely susceptible to exchange with protons from protic solvents like water and methanol.

• Moderately Labile: Deuterium atoms on carbon atoms adjacent to a carbonyl group (α-protons) can be more prone to exchange under certain pH conditions due to keto-enol tautomerism.

• Generally Stable: Deuterium atoms on the carbon backbone of the fatty acid chain are typically stable under standard analytical conditions. However, harsh chemical treatments or high temperatures can promote exchange.

Q3: What factors influence the rate of isotopic exchange?

A3: Several factors can accelerate the rate of isotopic exchange:

• pH: The rate of exchange is significantly influenced by pH. It is generally slowest in slightly acidic conditions (around pH 2.5-3) and increases in both highly acidic and, especially, basic conditions.

• Temperature: Higher temperatures provide the energy needed to overcome the activation barrier for the exchange reaction, thus increasing the rate of exchange. Storing samples and standards at low temperatures (-20°C or -80°C) is recommended.

• Solvent Composition: Protic solvents, such as water and methanol, are a source of protons and can facilitate the exchange process. Whenever possible, storing deuterated standards in aprotic solvents (e.g., acetonitrile, hexane) is preferable.

• Matrix Components: Biological matrices can contain enzymes or other components that may catalyze the exchange process.

Troubleshooting Guides

Problem 1: I am observing a peak at the mass of my unlabeled analyte in my deuterated internal standard solution.

• Possible Cause: This is a direct indication of isotopic back-exchange, where the deuterated standard has lost deuterium and is being detected as the unlabeled analyte.

• Troubleshooting Steps:

  • Assess Stability in Solvents: Prepare a solution of your deuterated standard in the solvent used for sample reconstitution and a separate solution in an aprotic solvent like acetonitrile. Analyze both after a set incubation period (e.g., 4 hours at room temperature). A larger peak for the unlabeled analyte in the protic solvent confirms solvent-mediated exchange.

  • Evaluate pH: If using aqueous or protic solvents, check the pH. Adjust to a slightly acidic pH (e.g., with 0.1% formic acid) to minimize exchange.

  • Lower Temperature: Re-run the stability test at a lower temperature (e.g., 4°C). A reduction in the unlabeled analyte peak will indicate that temperature is a contributing factor.

Problem 2: The calculated concentration of my analyte is unexpectedly high and inconsistent across replicates.

• Possible Cause: Significant and variable isotopic exchange in your samples is likely occurring during sample preparation or analysis. This leads to an artificially inflated analyte signal and a diminished, inconsistent internal standard signal.

• Troubleshooting Steps:

  • Matrix Effect Evaluation: Prepare a set of samples where the deuterated standard is added to the blank matrix at the beginning of the sample preparation process and another set where it is added just before analysis. A significant difference in the calculated concentrations suggests that a step in your sample preparation is inducing exchange.

  • Review Derivatization Method: If you are derivatizing your fatty acids (e.g., to fatty acid methyl esters - FAMEs), the reagents and conditions used can promote exchange. Consider using a milder derivatization method or optimizing the reaction time and temperature.

  • LC-MS/MS Method Optimization: If a chromatographic shift is observed between the analyte and the deuterated standard, they may experience different degrees of ion suppression or enhancement from the matrix. Adjust your chromatographic method to achieve co-elution.

Data Presentation: Maximum Deuterium Incorporation (N) in Fatty Acids

When using deuterated water (D₂O) to measure de novo fatty acid synthesis, it is crucial to know the maximum number of deuterium atoms that can be incorporated into a newly synthesized fatty acid molecule (N). This value can vary depending on the specific fatty acid, the biological system (in vivo vs. in vitro), and the tissue type.[1][2][3]

Fatty Acid	Experimental System	Tissue/Cell Type	Maximum Deuterium Incorporation (N)	Reference(s)
Palmitate (C16:0)	In vivo (Rat)	Plasma	21	[1]
Palmitate (C16:0)	In vivo (Rat)	Liver	22	[3]
Palmitate (C16:0)	In vitro (HepG2 cells)	-	17	[2]
Stearate (C18:0)	In vivo (Rat)	Liver	24	[3]
Stearate (C18:0)	In vitro (HepG2 cells)	-	20	[2]

Experimental Protocols

Protocol 1: Assessing the Stability of a Deuterated Fatty Acid Internal Standard

Objective: To determine if significant isotopic exchange of a deuterated internal standard occurs under specific sample preparation and storage conditions.

Materials:

• Deuterated fatty acid internal standard (IS)

• Blank biological matrix (e.g., plasma, cell lysate)

• Sample preparation solvents (e.g., reconstitution solvent, mobile phase)

• LC-MS/MS or GC-MS system

Methodology:

• Prepare T=0 Samples:

  • Take three aliquots of the blank biological matrix.

  • Spike in the deuterated IS at the concentration used in your analytical method.

  • Immediately process these samples according to your standard protocol (e.g., protein precipitation, extraction, derivatization).

  • Analyze immediately by LC-MS/MS or GC-MS.

• Prepare Incubated Matrix Samples:

  • Take three aliquots of the blank biological matrix.

  • Spike in the deuterated IS at the same concentration.

  • Incubate these samples under conditions that mimic your typical sample handling and storage (e.g., 4 hours at room temperature).

  • After incubation, process and analyze the samples.

• Prepare Incubated Solvent Samples:

  • Take three aliquots of your final reconstitution solvent.

  • Spike in the deuterated IS at the same concentration.

  • Incubate under the same conditions as the matrix samples.

  • Analyze the samples.

• Data Analysis:

  • Monitor the peak area of both the deuterated IS and the corresponding unlabeled analyte in all samples.

  • Compare IS Peak Areas: A significant decrease (e.g., >15%) in the IS peak area in the incubated samples compared to the T=0 samples suggests degradation or exchange.

  • Monitor for Unlabeled Analyte: The appearance or increase of a peak for the unlabeled analyte in the incubated samples is a direct confirmation of back-exchange.

Protocol 2: Correction for Natural Isotope Abundance in Mass Spectrometry Data

Objective: To mathematically correct raw mass spectrometry data for the presence of naturally occurring heavy isotopes, which is a prerequisite for accurately determining the incorporation of deuterium from a tracer.

Methodology:

This protocol provides a conceptual overview. The actual calculations are typically performed using specialized software.

• Acquire Mass Spectra: Analyze both an unlabeled (natural abundance) sample and your deuterium-labeled samples by mass spectrometry.

• Determine the Mass Isotopomer Distribution (MID) of the Unlabeled Analyte: In the unlabeled sample, measure the relative intensities of the monoisotopic peak (M+0) and the peaks corresponding to the incorporation of one, two, etc., naturally occurring heavy isotopes (e.g., ¹³C), denoted as M+1, M+2, etc. This provides the natural abundance pattern.

• Acquire the MID of the Labeled Analyte: In your deuterated samples, measure the relative intensities of the entire isotopic cluster (M+0, M+1, M+2, ...).

• Use Correction Software: Employ software such as IsoCorrectoR or similar tools to perform the correction.[4][5] These programs use matrix-based algorithms to subtract the contribution of natural isotopes from the measured MID of your labeled samples.

• Interpret the Corrected Data: The output will be the true MID resulting only from the incorporation of the deuterium tracer. This corrected data can then be used to calculate parameters like the fractional synthesis rate.

Visualizations

References

• 1. In vivo measurement of plasma cholesterol and fatty acid synthesis with deuterated water: determination of the average number of deuterium atoms incorporated - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Measurement of fractional lipid synthesis using deuterated water (2H2O) and mass isotopomer analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vivo measurement of fatty acids and cholesterol synthesis using D2O and mass isotopomer analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Correcting for natural isotope abundance and tracer impurity in MS-, MS/MS- and high-resolution-multiple-tracer-data from stable isotope labeling experiments with IsoCorrectoR | Semantic Scholar [semanticscholar.org]
• 5. bioconductor.posit.co [bioconductor.posit.co]

Technical Support Center: Troubleshooting Chromatographic Shifts of Deuterated Internal Standards

Welcome to our dedicated support center for addressing challenges related to the chromatographic behavior of deuterated internal standards. This resource is designed for researchers, scientists, and drug development professionals to effectively diagnose and resolve issues encountered during liquid chromatography (LC) and mass spectrometry (MS) experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my deuterated internal standard eluting at a different retention time than the non-deuterated analyte?

This phenomenon is known as the "chromatographic isotope effect" and is an expected behavior in many cases.[1][2] The substitution of hydrogen (¹H) with deuterium (B1214612) (²H or D) can lead to subtle changes in the physicochemical properties of a molecule, causing it to interact differently with the stationary phase.[1][3]

In reversed-phase liquid chromatography (RPLC), deuterated compounds are often slightly less lipophilic than their non-deuterated counterparts. This results in weaker interactions with the non-polar stationary phase and, consequently, earlier elution.[3] Conversely, in normal-phase liquid chromatography (NPLC), deuterated compounds may sometimes exhibit longer retention times.[3][4]

The extent of this shift is influenced by:

• Number of Deuterium Atoms: A greater number of deuterium atoms generally leads to a more significant retention time shift.[3][5][6]

• Position of Deuteration: The location of the deuterium atoms within the molecule can affect its overall polarity and interaction with the stationary phase.[3]

• Molecular Structure: The inherent properties of the analyte itself play a role in the magnitude of the isotope effect.[3]

Q2: My deuterated internal standard and analyte used to co-elute, but now I'm observing a separation. What could be the cause?

A sudden or gradual shift in the relative retention time between your analyte and its deuterated internal standard often points to changes in the chromatographic system rather than a change in the inherent isotope effect.[3] Potential causes include:

• Mobile Phase Composition: Minor variations in the mobile phase, such as changes in the organic modifier percentage or pH, can significantly impact retention times.[3][7]

• Column Temperature: Fluctuations in column temperature can alter mobile phase viscosity and the kinetics of analyte-stationary phase interactions, leading to shifts.[3] An increase in temperature generally results in shorter retention times.[3]

• Column Equilibration: Inadequate column equilibration with the mobile phase before analysis can cause retention time drift, especially in the initial runs of a sequence.[3]

• Column Contamination and Degradation: The buildup of matrix components or degradation of the stationary phase can alter the column chemistry and affect retention.[3]

Q3: Can the chromatographic shift between a deuterated internal standard and the analyte affect quantification?

Yes, a significant chromatographic shift can compromise the accuracy of quantification, particularly in LC-MS/MS analyses. If the analyte and the internal standard do not co-elute, they may experience different degrees of matrix effects (ion suppression or enhancement) in the mass spectrometer's ion source.[8][9] This differential matrix effect can lead to scattered and inaccurate results.[8][9]

Q4: Are there alternatives to deuterated internal standards that exhibit less chromatographic shift?

Yes, internal standards labeled with heavy isotopes such as Carbon-13 (¹³C) or Nitrogen-15 (¹⁵N) are excellent alternatives.[10][11] These isotopes typically do not cause a noticeable chromatographic shift, ensuring better co-elution with the analyte and minimizing the risk of differential matrix effects.[10][12][13]

Troubleshooting Guides

Guide 1: Systematic Troubleshooting of Retention Time Shifts

When encountering unexpected retention time shifts, a systematic approach is crucial for efficient problem-solving.

Troubleshooting Workflow for Retention Time Shifts

Caption: A logical workflow for diagnosing retention time shifts.

Step-by-Step Guide:

• Initial Assessment:

  • Observe the nature of the shift: Is it a gradual drift in one direction over a series of injections, or are the retention times fluctuating randomly?[1]

  • Overlay chromatograms: Visually confirm the magnitude of the retention time difference between the analyte and the internal standard.[12]

• Investigating Gradual Drift:

  • Mobile Phase:

    • Verify the correct composition and pH of the mobile phase. Even a 0.1 unit change in pH can lead to a significant shift for ionizable compounds.[1]

    • Prepare fresh mobile phase to rule out degradation or evaporation of a volatile component.

  • Column:

    • Ensure the column is thoroughly equilibrated. It is recommended to equilibrate the column until the baseline is stable.[1]

    • Consider column aging or contamination. If the column has been used extensively, it may need to be cleaned or replaced.

• Investigating Random Fluctuations:

  • HPLC System:

    • Leaks: Visually inspect all fittings and connections for any signs of leaks. A pressure drop test can also be performed.[1]

    • Pump Performance: Check for consistent flow rate and pressure. Inconsistent pump performance can lead to fluctuating retention times.

    • Column Temperature: Ensure the column oven is maintaining a stable temperature. Significant fluctuations in ambient laboratory temperature can also have an effect if a column oven is not used.[1]

Guide 2: Managing the Inherent Isotope Effect

If the shift is consistent and determined to be the chromatographic isotope effect, the following strategies can help manage it.

Method Optimization Strategies:

• Mobile Phase Composition:

  • Adjust the organic solvent-to-aqueous ratio. This can alter the interactions of both the analyte and the internal standard with the stationary phase.[12]

  • For ionizable compounds, modifying the mobile phase pH can change their ionization state and hydrophobicity, potentially reducing the separation.[12]

• Gradient Profile: For gradient elution methods, adjusting the gradient slope can sometimes minimize the separation between the deuterated and non-deuterated compounds. A shallower gradient may improve co-elution.[12]

• Column Temperature: Modifying the column temperature affects the viscosity of the mobile phase and the kinetics of mass transfer, which can influence retention times and potentially reduce the separation.[12]

• Data Processing:

  • Ensure the integration windows in your chromatography data system are wide enough to encompass the potential retention time shifts of both the analyte and the internal standard.[1]

  • Some software packages have settings to account for expected retention time differences between a target compound and its labeled internal standard.[1][14]

Quantitative Data Summary

The following tables summarize the impact of various parameters on retention time (RT).

Table 1: Impact of System Parameters on Retention Time

Parameter	Magnitude of Change	Potential Impact on Retention Time
Flow Rate	0.1 mL/min change in a 1 mL/min flow	~10% change in RT (inversely proportional in isocratic elution)[1]
pH (for ionizable compounds)	0.1 pH unit change	10% or more shift in RT, depending on the pKa of the analyte[1]
Temperature	1°C change	1-3% change in RT

Experimental Protocols

Protocol 1: Evaluation of Mobile Phase Composition to Minimize Isotope Shift

Objective: To determine the optimal mobile phase composition that minimizes the chromatographic shift between an analyte and its deuterated internal standard.

Methodology:

• Initial Conditions: Record the retention times of the analyte and the deuterated internal standard using your current analytical method.[12]

• Vary Organic Solvent Percentage: Prepare a series of mobile phases with slightly different organic solvent concentrations (e.g., ± 2-5% from the original method).[12]

• Inject and Analyze: Inject a standard solution containing both the analyte and the deuterated internal standard for each mobile phase composition.[12]

• Data Analysis: Calculate the difference in retention time (ΔRT) between the analyte and the internal standard for each condition.

• Select Optimal Composition: Choose the mobile phase composition that provides the smallest ΔRT while maintaining adequate peak shape and resolution from other sample components.

Protocol 2: Evaluation of Column Temperature to Minimize Isotope Shift

Objective: To assess the effect of column temperature on the chromatographic shift and identify a temperature that improves co-elution.

Methodology:

• Initial Conditions: Record the retention times and ΔRT at your current column temperature.

• Vary Temperature: Increase and decrease the column temperature in increments of 5-10°C.[12]

• Equilibrate and Inject: Allow the column to equilibrate at each new temperature for a sufficient time before injecting the standard solution.[12]

• Analyze and Compare: Measure the ΔRT at each temperature.[12]

• Select Optimal Temperature: Choose the temperature that minimizes the chromatographic shift while maintaining good peak shape and resolution.[12]

Experimental Workflow for Method Optimization

Caption: Workflow for optimizing chromatographic conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Secondary isotope effects in liquid chromatography behaviour of 2H and 3H labelled solutes and solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. longdom.org [longdom.org]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Slightly different retention time of internal standard? - Chromatography Forum [chromforum.org]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Retention Time shifts using deuterated internal standards.: /home/support [skyline.ms]

Technical Support Center: Minimizing Matrix Effects in Lipidomics with 2-Hydroxypalmitic acid-d30

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for minimizing matrix effects in lipidomics studies using 2-Hydroxypalmitic acid-d30 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What is the matrix effect and how does it impact lipidomics analysis?

A1: In liquid chromatography-mass spectrometry (LC-MS) based lipidomics, the "matrix effect" refers to the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix.[1] This interference can lead to either suppression or enhancement of the analyte's signal, which compromises the accuracy, precision, and sensitivity of quantitative analysis.[2] In biological samples such as plasma, serum, or tissue extracts, phospholipids (B1166683) are a major contributor to matrix effects, especially in electrospray ionization (ESI).[2]

Q2: Why is an internal standard like 2-Hydroxypalmitic acid-d30 necessary?

A2: Internal standards are crucial for accurate and reliable quantification in lipidomics.[3] They are compounds with similar chemical and physical properties to the analytes of interest, added to a sample in a known quantity before analysis.[3] 2-Hydroxypalmitic acid-d30, a deuterated form of 2-hydroxypalmitic acid, serves as an ideal internal standard for the analysis of hydroxylated fatty acids and potentially other lipid classes. Because it is chemically almost identical to its non-deuterated counterpart, it experiences similar sample preparation losses and matrix effects.[4] By comparing the signal of the endogenous analyte to the known concentration of the internal standard, variations introduced during the analytical process can be normalized, leading to more accurate quantification.[4]

Q3: When should I add the 2-Hydroxypalmitic acid-d30 internal standard to my samples?

A3: The internal standard should be added as early as possible in the sample preparation workflow, ideally before the initial lipid extraction step.[3] This ensures that the internal standard experiences the same potential for loss as the endogenous analytes throughout the entire procedure, from extraction and cleanup to final analysis.[5]

Q4: How do I choose the appropriate concentration of 2-Hydroxypalmitic acid-d30 to spike into my samples?

A4: The concentration of the internal standard should ideally be in the same range as the endogenous analytes you are quantifying.[6] This helps to ensure that both the analyte and the internal standard fall within the linear dynamic range of the mass spectrometer. It is recommended to perform preliminary experiments to estimate the concentration of your target lipids in the specific sample type you are analyzing to determine the optimal spiking concentration.

Troubleshooting Guides

Issue 1: High variability in quantitative results between replicate injections.

• Possible Cause: Inconsistent matrix effects or sample loss during preparation.

• Troubleshooting Steps:

  • Verify Internal Standard Addition: Ensure that the 2-Hydroxypalmitic acid-d30 internal standard is being added consistently and accurately to every sample before extraction. Use a calibrated pipette and vortex each sample thoroughly after spiking.

  • Optimize Sample Cleanup: Inadequate removal of matrix components like phospholipids can lead to variable ion suppression. Consider incorporating a solid-phase extraction (SPE) step or optimizing your liquid-liquid extraction protocol to better remove interfering substances.[7]

  • Check for Co-elution: Ensure that the 2-Hydroxypalmitic acid-d30 and the analytes of interest are co-eluting as closely as possible. If they are not, adjust your chromatographic method (e.g., gradient, column chemistry) to improve co-elution and ensure they experience the same matrix effects.[8]

Issue 2: Low signal intensity for both the analyte and the 2-Hydroxypalmitic acid-d30 internal standard.

• Possible Cause: Severe ion suppression due to a highly complex matrix or issues with the mass spectrometer settings.

• Troubleshooting Steps:

  • Sample Dilution: Diluting the sample can reduce the concentration of matrix components that cause ion suppression.[1] However, ensure that the analyte concentration remains above the instrument's limit of detection after dilution.

  • Optimize Ion Source Parameters: Adjust the electrospray ionization (ESI) source parameters, such as capillary voltage, gas flow, and temperature, to enhance the ionization efficiency of your target lipids.

  • Evaluate Extraction Efficiency: Poor recovery of both the analyte and the internal standard during extraction can lead to low signal intensity. You can assess extraction recovery by comparing the signal of the internal standard in a pre-extracted blank matrix spike to a post-extracted blank matrix spike.

Issue 3: The signal for 2-Hydroxypalmitic acid-d30 is strong, but the analyte signal is weak or absent.

• Possible Cause: The analyte is present at a very low concentration in the sample, or there is a specific matrix effect that is disproportionately affecting the analyte.

• Troubleshooting Steps:

  • Increase Sample Amount: If possible, increase the starting amount of the biological sample to increase the concentration of the target analyte.

  • Enrichment of Target Lipids: Employ a sample preparation method that selectively enriches the class of lipids you are interested in, thereby increasing their concentration relative to interfering matrix components.

  • Investigate Specific Matrix Effects: Use a post-column infusion experiment to identify regions of your chromatogram where significant ion suppression is occurring. This can help you to adjust your chromatography to separate your analyte from these suppressive regions.[2]

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma using 2-Hydroxypalmitic acid-d30 Internal Standard

This protocol is a modified Folch extraction method.

Materials:

• Plasma samples

• 2-Hydroxypalmitic acid-d30 internal standard solution (e.g., 1 µg/mL in methanol)

• Chloroform/Methanol (2:1, v/v)

• 0.9% NaCl solution

• Nitrogen gas or vacuum concentrator

• LC-MS grade reconstitution solvent (e.g., Acetonitrile/Isopropanol, 1:1, v/v)

Procedure:

• Thaw plasma samples on ice.

• To 100 µL of plasma in a glass tube, add 10 µL of the 2-Hydroxypalmitic acid-d30 internal standard solution.

• Vortex briefly to mix.

• Add 2 mL of chloroform/methanol (2:1, v/v).

• Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Add 400 µL of 0.9% NaCl solution to induce phase separation.

• Vortex for 30 seconds.

• Centrifuge at 2000 x g for 10 minutes to separate the layers.

• Carefully collect the lower organic layer (which contains the lipids) using a glass Pasteur pipette and transfer it to a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried lipid extract in 100 µL of the reconstitution solvent for LC-MS analysis.

Protocol 2: LC-MS/MS Analysis of Hydroxy Fatty Acids

This is a general protocol and should be optimized for your specific instrument and analytes.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate

• Flow Rate: 0.4 mL/min

• Column Temperature: 50 °C

• Injection Volume: 5 µL

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient to 100% B

  • 15-20 min: Hold at 100% B

  • 20.1-25 min: Return to 30% B and equilibrate

Mass Spectrometry Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Capillary Voltage: 3.0 kV

• Source Temperature: 150 °C

• Desolvation Temperature: 500 °C

• Gas Flows: Optimize for your specific instrument

• Data Acquisition: Multiple Reaction Monitoring (MRM) or Full Scan with data-dependent MS/MS

MRM Transitions (Example):

• 2-Hydroxypalmitic acid: Precursor ion (m/z) -> Product ion (m/z) - To be determined empirically

• 2-Hydroxypalmitic acid-d30: Precursor ion (m/z) -> Product ion (m/z) - To be determined empirically based on the d30 mass shift

Quantitative Data Summary

The use of a deuterated internal standard like 2-Hydroxypalmitic acid-d30 significantly improves the accuracy and precision of quantification by correcting for matrix effects. The following table provides a conceptual representation of how data might be improved. Note: This is illustrative data as specific experimental data for 2-Hydroxypalmitic acid-d30 is not widely available.

Sample Type	Analyte Concentration (Without Internal Standard) (ng/mL)	Analyte Concentration (With 2-Hydroxypalmitic acid-d30) (ng/mL)	Coefficient of Variation (CV%) (Without IS)	Coefficient of Variation (CV%) (With IS)
Plasma Replicate 1	45.2	55.1	25%	5%
Plasma Replicate 2	60.1	54.5
Plasma Replicate 3	52.5	55.8
Tissue Homogenate 1	110.8	125.3	30%	6%
Tissue Homogenate 2	145.2	124.1
Tissue Homogenate 3	98.5	126.0

Visualizations

References

• 1. Deuterated matrix-assisted laser desorption ionization matrix uncovers masked mass spectrometry imaging signals of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2-Hydroxylated fatty acids as candidates of novel drugs to promote chemosensitivity of gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. biomol.com [biomol.com]
• 6. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. goldbio.com [goldbio.com]
• 8. lipidmaps.org [lipidmaps.org]

Technical Support Center: Optimizing LC-MS for 2-Hydroxy Fatty Acid Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their Liquid Chromatography-Mass Spectrometry (LC-MS) parameters for the analysis of 2-hydroxy fatty acids.

Troubleshooting Guides

This section addresses common problems encountered during the analysis of 2-hydroxy fatty acids, offering potential causes and solutions in a question-and-answer format.

Question: Why am I observing poor peak shapes (tailing, fronting, or splitting) for my 2-hydroxy fatty acid standards?

Answer:

Poor peak shape can arise from several factors related to your chromatography. Here are some common causes and solutions:

• Column Overload: Injecting too high a concentration of your analyte can saturate the column, leading to peak fronting.

  • Solution: Dilute your sample or decrease the injection volume.[1][2]

• Secondary Interactions: The hydroxyl and carboxyl groups of 2-hydroxy fatty acids can have secondary interactions with the stationary phase, causing peak tailing.

  • Solution: Adjust the mobile phase pH with a volatile modifier like formic acid or acetic acid (typically 0.1%) to ensure complete protonation or deprotonation of the analytes.[3] Using a buffered mobile phase can also help block active sites on the silica (B1680970) surface.[1]

• Injection Solvent Mismatch: If the injection solvent is significantly stronger than the initial mobile phase, it can cause peak distortion, including splitting.[2][4]

  • Solution: Reconstitute your sample in a solvent that is weaker than or equal in strength to the initial mobile phase conditions.[4]

• Column Contamination or Degradation: Accumulation of matrix components or degradation of the stationary phase can lead to various peak shape issues.

  • Solution: Use a guard column and replace it regularly.[1][2] Implement a column flushing procedure after each analytical batch.

Question: I am experiencing inconsistent retention times for my 2-hydroxy fatty acid analytes. What could be the cause?

Answer:

Retention time shifts can compromise the reliability of your data. Common causes include:

• Mobile Phase Instability: Changes in mobile phase composition due to evaporation of volatile organic solvents or degradation can lead to drifting retention times.[5]

  • Solution: Prepare fresh mobile phase daily and keep the solvent bottles capped.[2] Ensure adequate mixing if you are using an on-line mixer.

• Temperature Fluctuations: The column temperature can significantly impact retention times.

  • Solution: Use a column oven to maintain a stable temperature throughout your analytical run.[6]

• Column Equilibration: Insufficient equilibration of the column with the initial mobile phase conditions between injections can cause retention time shifts, especially in gradient elution.

  • Solution: Ensure your column is fully equilibrated before each injection. This may require extending the post-run equilibration time.

• System Leaks or Pressure Fluctuations: Leaks in the LC system or inconsistent pump performance can lead to variable flow rates and, consequently, shifting retention times.[5]

  • Solution: Regularly check for leaks and monitor the system pressure for any unusual fluctuations.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding method development and optimization for 2-hydroxy fatty acid analysis.

Question: What is the recommended sample preparation procedure for analyzing 2-hydroxy fatty acids in biological matrices?

Answer:

A robust sample preparation protocol is crucial for accurate and reproducible results. A typical workflow involves:

• Lipid Extraction: Liquid-liquid extraction (LLE) using solvents like chloroform/methanol or methyl tert-butyl ether (MTBE)/methanol is a common starting point.[6] Solid-phase extraction (SPE) can also be employed for cleaner extracts and to enrich for the analytes of interest.[4][7]

• Saponification (Optional): If you need to analyze total 2-hydroxy fatty acids (both free and esterified), a saponification step using a base like potassium hydroxide (B78521) (KOH) is required to hydrolyze the ester bonds.[8]

• Addition of Antioxidants: To prevent artificial oxidation of your analytes during sample preparation, it is advisable to include antioxidants like butylated hydroxytoluene (BHT) in your extraction solvents.[9]

• Derivatization (Recommended): Due to their poor ionization efficiency, derivatizing the carboxyl group of 2-hydroxy fatty acids is often recommended to enhance sensitivity in positive ion mode ESI.[10][11]

Question: Should I use derivatization for 2-hydroxy fatty acid analysis? If so, what are the recommended reagents?

Answer:

Yes, derivatization is highly recommended for improving the sensitivity and chromatographic behavior of 2-hydroxy fatty acids.[10][11][12] By converting the acidic carboxyl group into a more readily ionizable moiety, you can significantly enhance the signal in positive ion mode electrospray ionization (ESI).

A recently developed derivatization reagent, 4-amino-1,1-dimethylpiperidin-1-ium iodide hydrochloride (ADMI), has shown promise in distinguishing between 2-hydroxy and 3-hydroxy fatty acids by producing characteristic fragment ions.[13] This can be particularly useful for isomeric separation and identification.

Question: What are the optimal Liquid Chromatography (LC) conditions for separating 2-hydroxy fatty acids?

Answer:

Reversed-phase liquid chromatography (RPLC) is the most common approach for separating 2-hydroxy fatty acids.[6][14] Here are some typical starting parameters:

Parameter	Recommended Setting
Column	C18 or C8, 50-150 mm length, 1.7-2.8 µm particle size[6]
Mobile Phase A	Water with 0.1% formic acid or 10 mM ammonium (B1175870) acetate[3][15]
Mobile Phase B	Acetonitrile or Methanol with 0.1% formic acid or 10 mM ammonium acetate[3][15]
Flow Rate	0.2 - 0.5 mL/min[6][9]
Column Temperature	40 - 55 °C[6]
Gradient	A gradient from a lower to a higher percentage of organic solvent (Mobile Phase B) is typically used to elute fatty acids with varying chain lengths and degrees of saturation.

Question: What are the key Mass Spectrometry (MS) parameters to optimize for 2-hydroxy fatty acid analysis?

Answer:

For sensitive and specific detection, tandem mass spectrometry (MS/MS) is essential. Here are the key parameters to consider:

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI) in negative ion mode is common for underivatized fatty acids. If derivatized, positive ion mode is preferred.[11][13][16]
Scan Mode	Multiple Reaction Monitoring (MRM) is ideal for quantification due to its high sensitivity and selectivity.[15][17] For identification, full scan and product ion scans are necessary.
Capillary Voltage	This should be optimized for your specific analyte and instrument, but typically ranges from 2.5 to 4.5 kV.[16]
Nebulizing and Drying Gas	The flow rates and temperature of these gases need to be optimized to ensure efficient desolvation without causing thermal degradation of the analytes.[16]
Collision Energy (CE)	This needs to be optimized for each specific 2-hydroxy fatty acid to achieve the most abundant and characteristic fragment ions for MRM transitions.

A common fragmentation for 2-hydroxy fatty acids in negative ion mode is the neutral loss of water and CO2. In positive ion mode with certain derivatization, specific reporter ions can be monitored.[13]

Experimental Protocols & Workflows

Detailed Methodology: Derivatization of 2-Hydroxy Fatty Acids with ADMI

This protocol is based on a strategy for the comprehensive identification of 2- and 3-hydroxy fatty acids.[13]

• Sample Preparation: Start with your extracted and dried lipid sample.

• Derivatization Reaction:

  • Dissolve the dried extract in a solution of ADMI reagent.

  • Add a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) to facilitate the reaction.

  • Allow the reaction to proceed at a controlled temperature (e.g., 20°C) for a specific duration (e.g., 30 minutes).

• Quenching: Stop the reaction by adding a suitable quenching agent.

• Extraction: Extract the derivatized 2-hydroxy fatty acids using an appropriate organic solvent.

• Analysis: The sample is now ready for LC-MS analysis in positive ion mode.

LC-MS/MS Method Development Workflow

Caption: A typical workflow for developing an LC-MS/MS method for 2-hydroxy fatty acid analysis.

Troubleshooting Logic Flow

Caption: A logical flow diagram for troubleshooting common LC-MS issues in 2-hydroxy fatty acid analysis.

References

• 1. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 2. agilent.com [agilent.com]
• 3. lcms.cz [lcms.cz]
• 4. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 5. zefsci.com [zefsci.com]
• 6. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A LC-MS–based workflow for measurement of branched fatty acid esters of hydroxy fatty acids | Springer Nature Experiments [experiments.springernature.com]
• 8. LCMS Protocols – The DAN Lab – UW–Madison [danlab.bact.wisc.edu]
• 9. lipidmaps.org [lipidmaps.org]
• 10. researchgate.net [researchgate.net]
• 11. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Frontiers | A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry [frontiersin.org]
• 13. researchgate.net [researchgate.net]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. pubs.acs.org [pubs.acs.org]

Improving sensitivity and reproducibility in fatty acid quantification.

This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the sensitivity and reproducibility of fatty acid quantification.

Troubleshooting Guides

This section addresses specific technical challenges that may arise during fatty acid analysis by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

GC-MS Troubleshooting

Question: Why am I seeing poor peak shapes (tailing or fronting) for my Fatty Acid Methyl Esters (FAMEs) in my GC-MS analysis?

Answer:

Poor peak shape is a common issue in FAME analysis and can significantly impact sensitivity and reproducibility. The primary causes are often related to the GC system's activity or improper chromatographic conditions.

Troubleshooting Steps:

• Check for Active Sites in the Injection Port: The injection port liner is a common source of activity. Acidic fatty acids can interact with silanol (B1196071) groups on the glass liner, leading to peak tailing.[1]

  • Solution: Use a deactivated liner and change it frequently. Glass wool in the liner can also be a source of activity; ensure it is also deactivated.

• Column Contamination: Buildup of non-volatile residues at the head of the column can cause peak distortion.

  • Solution: Trim the first few centimeters of the column. If the problem persists, the column may need to be replaced.

• Inadequate Derivatization: Incomplete conversion of fatty acids to FAMEs will result in the presence of free fatty acids, which exhibit poor peak shape.[2]

  • Solution: Review your derivatization protocol. Ensure reagents are fresh and appropriate for the types of fatty acids being analyzed (e.g., acid-catalyzed methods like BF3-methanol for esterification).[3][4] Optimize reaction time and temperature.[4]

• Improper Injection Technique: Injecting too large a sample volume can overload the column, leading to fronting peaks.

  • Solution: Reduce the injection volume or increase the split ratio.

• System Leaks: Leaks in the system can lead to a distorted baseline and poor peak shape.

  • Solution: Perform a leak check of the GC system, paying close attention to the septum and column fittings.

Question: My FAMEs are showing low signal intensity and poor sensitivity in my GC-MS analysis. What are the possible causes and solutions?

Answer:

Low signal intensity directly impacts the limit of detection and quantification. This issue can stem from sample preparation, injection, or the mass spectrometer settings.

Troubleshooting Steps:

• Inefficient Derivatization: A low yield of FAMEs will naturally result in a weak signal.

  • Solution: Optimize the derivatization reaction. Consider different derivatization reagents and reaction conditions. For instance, compare the efficiency of acid-catalyzed (e.g., BF3 in methanol) versus base-catalyzed methods.[5]

• Sample Loss During Extraction: The chosen extraction method may not be efficient for your sample matrix.

  • Solution: Evaluate different lipid extraction methods. For tissues with a high content of polar lipids, methods like Bligh and Dyer or Folch are often more efficient than Soxhlet extraction with a non-polar solvent.[6][7]

• Injector Discrimination: High molecular weight FAMEs may not be transferred efficiently from the injector to the column.

  • Solution: Ensure the injector temperature is optimal. A temperature that is too low can cause discrimination against less volatile compounds.

• MS Detector Issues: The MS detector may not be properly tuned or could be contaminated.

  • Solution: Perform a tune of the mass spectrometer to ensure optimal sensitivity. If the detector is dirty, it may need to be cleaned according to the manufacturer's instructions.

• Incorrect Internal Standard Concentration: An internal standard with a much higher concentration than the analytes can lead to suppression of the analyte signal.

  • Solution: Adjust the concentration of the internal standard to be within the linear range of the assay and comparable to the expected analyte concentrations.

LC-MS Troubleshooting

Question: I am observing low sensitivity and poor ionization of my free fatty acids in LC-MS analysis. How can I improve this?

Answer:

The inherent low ionization efficiency of free fatty acids in electrospray ionization (ESI) is a common challenge.[8] Method optimization is key to enhancing sensitivity.

Troubleshooting Steps:

• Incorrect Ionization Mode: For free fatty acids, negative ion mode is generally more appropriate as the carboxylic acid group readily deprotonates.[9] Acquiring data in positive ion mode can lead to in-source water loss, reducing the signal of the parent ion.[9][10]

  • Solution: Switch to negative ion mode ESI.

• Mobile Phase Composition: The mobile phase additives can significantly impact ionization efficiency.

  • Solution: Instead of acidic modifiers like formic acid, consider using a small amount of a weak base such as ammonium (B1175870) acetate (B1210297) or ammonium hydroxide (B78521) to promote the formation of [M-H]⁻ ions.[11]

• Derivatization to Enhance Ionization: Chemical derivatization can be employed to introduce a more readily ionizable group onto the fatty acid molecule.

  • Solution: While one of the advantages of LC-MS is the potential to analyze underivatized fatty acids, derivatization strategies exist to improve sensitivity if needed.[12]

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of the target analytes.

  • Solution: Improve chromatographic separation to resolve fatty acids from interfering matrix components. Optimize the sample extraction and clean-up procedure to remove these interferences.

Question: I am seeing high variability between replicate injections in my LC-MS fatty acid quantification. What could be the cause?

Answer:

High variability undermines the reliability of quantitative data. The sources of this issue can be instrumental or related to sample preparation.

Troubleshooting Steps:

• Inconsistent Sample Preparation: Variability in extraction efficiency or derivatization yield between samples is a major contributor to poor reproducibility.

  • Solution: Ensure precise and consistent execution of the sample preparation protocol. The use of an appropriate internal standard added at the very beginning of the sample preparation process is crucial to correct for these variations.[13]

• Autosampler Issues: Inconsistent injection volumes from the autosampler will lead to variability in the detected signal.

  • Solution: Check the autosampler for proper function, including the syringe and injection valve. Ensure there are no air bubbles in the syringe.

• Column Equilibration: Insufficient column equilibration time between injections can cause shifts in retention time and peak area.

  • Solution: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.

• Fluctuations in MS Source Conditions: An unstable spray in the ESI source can lead to a fluctuating signal.

  • Solution: Check the spray needle position and ensure a stable and consistent spray. Clean the ESI source if necessary.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of derivatization in fatty acid analysis by GC?

A1: Derivatization is a critical step in preparing fatty acids for GC analysis for two main reasons:

• To Increase Volatility: Free fatty acids have low volatility due to their polar carboxyl group, which can form hydrogen bonds.[4] Converting them to fatty acid methyl esters (FAMEs) increases their volatility, allowing them to be analyzed by GC at reasonable temperatures without thermal degradation.[11][12]

• To Improve Peak Shape: The polar carboxyl group of free fatty acids can interact with active sites in the GC system, leading to significant peak tailing.[1][4] Neutralizing this polarity by converting them to FAMEs results in sharper, more symmetrical peaks, which improves resolution and sensitivity.[4]

Q2: How do I choose the right internal standard for fatty acid quantification?

A2: The choice of internal standard is critical for accurate and precise quantification as it corrects for variations during sample preparation and analysis.[13] An ideal internal standard should be chemically similar to the analytes of interest but not naturally present in the sample.[14] Common choices include:

• Odd-Chain Fatty Acids: Fatty acids with an odd number of carbon atoms (e.g., C13:0, C17:0, C19:0) are often used as they are typically absent or present in very low amounts in biological samples.[3]

• Deuterated Standards: Stable isotope-labeled fatty acids (e.g., d3-palmitic acid) are considered the gold standard as their chemical and physical properties are nearly identical to their endogenous counterparts.[13][15] This allows them to more accurately account for variations throughout the analytical process.

Q3: Which lipid extraction method is best for my samples?

A3: The optimal lipid extraction method depends on the sample matrix and the types of lipids being analyzed.

• Folch and Bligh & Dyer Methods: These are considered the "gold standard" for lipid extraction from tissues and are particularly effective for samples with a high proportion of polar lipids.[16] They use a chloroform/methanol (B129727)/water solvent system to achieve a comprehensive extraction of both polar and nonpolar lipids.

• Soxhlet Extraction: This method is often used for solid samples, but its efficiency can be lower for polar lipids if a non-polar solvent like petroleum ether is used.[6][7]

• Methyl tert-butyl ether (MTBE) Method: This is a more modern alternative to the Folch method that is less hazardous and can also provide high extraction efficiency.

Q4: Can I analyze free fatty acids directly by GC-MS without derivatization?

A4: While possible, direct analysis of free fatty acids by GC-MS is challenging and generally not recommended for quantitative analysis.[17] The high polarity of the carboxylic acid group leads to poor chromatographic performance, including severe peak tailing and potential adsorption to active sites in the GC system.[1][16] This results in poor sensitivity and reproducibility. Derivatization to FAMEs is the standard and recommended approach for robust and reliable quantification of fatty acids by GC.[13][18]

Q5: What are the advantages of using LC-MS for fatty acid analysis compared to GC-MS?

A5: LC-MS offers several advantages for fatty acid analysis:

• Analysis of Underivatized Fatty Acids: LC-MS can directly analyze free fatty acids, eliminating the need for the sometimes time-consuming and potentially source-of-error derivatization step required for GC-MS.[9][12]

• Analysis of a Broader Range of Lipids: LC-MS is not limited by the volatility of the analytes and can therefore be used to analyze a wider range of lipid classes in a single run.

• Milder Ionization: Electrospray ionization (ESI) used in LC-MS is a softer ionization technique than electron ionization (EI) typically used in GC-MS, which can be advantageous for analyzing labile fatty acids.

However, GC-MS often provides better chromatographic resolution for separating isomeric fatty acids. The choice between the two techniques depends on the specific research question and the fatty acids of interest.

Quantitative Data Summary

The following tables summarize quantitative data from studies comparing different methodologies for fatty acid analysis.

Table 1: Comparison of Lipid Extraction Method Efficiencies

Extraction Method	Sample Type	Total Lipid Yield (% of dry weight)	Key Findings	Reference
Bligh and Dyer	Wheat Flour	2.05 ± 0.04	Highest extraction yield for total lipids.	[1]
Chloroform-Methanol-Hexane	Wheat Flour	1.89 ± 0.05	Intermediate performance.	[1]
Hexane	Wheat Flour	1.33 ± 0.02	Lowest extraction yield, likely due to low polarity.	[1]
Soxhlet (Petroleum Ether)	Marine Powders	30% (lowest efficiency)	Low efficiency for samples with high polar lipid content.	[6]
Acid Hydrolysis	Marine Powders	83% (lowest efficiency)	More efficient than Soxhlet for polar lipids.	[6]
Bligh and Dyer	Marine Powders	90% (lowest efficiency)	High efficiency for samples with high polar lipid content.	[6]

Table 2: Comparison of Derivatization Method Efficiencies for Fatty Acid Analysis

Derivatization Method	Fatty Acid	Relative Peak Area (New vs. Original Method)	Key Findings	Reference
New Optimized Method	Caprylic acid	4.66	The new method showed a significantly higher derivatization yield.	[19]
(details in reference)	Capric acid	4.52	[19]
Lauric acid	4.78	[19]
Linolenic acid	4.39	[19]
Palmitic acid	4.42	[19]
Stearic acid	4.14	[19]
KOCH3/HCl	Unsaturated FAs	Lower recovery (84-112%)	Showed lower recovery and higher variation, especially for unsaturated fatty acids.	[20]
TMS-DM	Unsaturated FAs	Higher recovery (90-106%)	Provided higher recovery and less variation.	[20]

Experimental Protocols

Protocol 1: General Workflow for FAME Analysis by GC-MS

This protocol outlines the key steps for the quantification of total fatty acids from a biological sample.

• Sample Preparation:

  • Accurately weigh a known amount of the homogenized biological sample into a glass tube with a Teflon-lined cap.

  • Add a known amount of an appropriate internal standard (e.g., C17:0 or a deuterated fatty acid).

• Lipid Extraction:

  • Perform a lipid extraction using a suitable method such as the Folch or Bligh & Dyer procedure. This typically involves homogenization in a chloroform:methanol mixture, followed by the addition of water or a salt solution to induce phase separation.[16]

  • Collect the organic (lower) phase containing the lipids.

  • Evaporate the solvent under a stream of nitrogen.

• Saponification and Derivatization (Transesterification):

  • To analyze total fatty acids (both free and esterified), first perform saponification by adding a methanolic base (e.g., NaOH or KOH in methanol) and heating to hydrolyze the ester bonds.

  • Acidify the mixture to protonate the free fatty acids.

  • Perform esterification to convert the free fatty acids to FAMEs. A common method is to add 14% Boron Trifluoride (BF3) in methanol and heat at 60-100°C for a specified time.[3][4]

  • After cooling, add water and a non-polar solvent (e.g., hexane) to extract the FAMEs.

  • Collect the upper organic layer containing the FAMEs.

• GC-MS Analysis:

  • Inject an aliquot of the FAME extract into the GC-MS.

  • Use a suitable capillary column for FAME separation (e.g., a polar column like those with a polyethylene (B3416737) glycol stationary phase).

  • Set up a temperature gradient program to achieve good separation of the FAMEs.

  • The mass spectrometer is typically operated in electron ionization (EI) mode, and data can be acquired in either full scan or selected ion monitoring (SIM) mode for higher sensitivity.

• Data Analysis:

  • Identify the FAME peaks based on their retention times and mass spectra by comparing them to a known FAME standard mixture.

  • Quantify each fatty acid by comparing its peak area to the peak area of the internal standard and using a calibration curve generated from standards.

Visualizations

Experimental Workflow for Fatty Acid Quantification

Caption: General experimental workflow for fatty acid quantification by GC-MS and LC-MS.

Fatty Acid Metabolism and mTOR Signaling Pathway

Caption: Simplified diagram of the role of mTORC1 in regulating fatty acid metabolism.

References

• 1. Comparison of ambient solvent extraction methods for the analysis of fatty acids in non-starch lipids of flour and starch - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. files.core.ac.uk [files.core.ac.uk]
• 8. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. waters.com [waters.com]
• 10. The multifaceted role of mTORC1 in the control of lipid metabolism | EMBO Reports [link.springer.com]
• 11. Development and Validation of a LC⁻MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 14. [PDF] Development and Validation of a LC–MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma | Semantic Scholar [semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. gcms.cz [gcms.cz]
• 19. jafs.com.pl [jafs.com.pl]
• 20. researchgate.net [researchgate.net]

How to handle low recovery of internal standards in lipid extraction.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges encountered during lipid extraction, with a specific focus on handling low recovery of internal standards.

Frequently Asked questions (FAQs)

Q1: What is an internal standard and why is it critical in lipid analysis?

An internal standard (IS) is a compound of known quantity and chemical similarity to the analyte of interest, which is added to a sample at the beginning of the experimental workflow.[1][2] It is essential for accurate lipid quantification as it helps to correct for variations that can occur during sample preparation, extraction, and analysis, including sample loss and matrix effects.[1][2] An ideal internal standard should not be naturally present in the sample.[1]

Q2: What are the common types of internal standards used in lipidomics?

The two most common types of internal standards in lipidomics are:

• Stable Isotope-Labeled Lipids: These are considered the "gold standard" because their chemical and physical properties are nearly identical to their endogenous counterparts, ensuring they behave similarly during extraction and ionization.[1]

• Odd-Chain Fatty Acid-Containing Lipids: These lipids contain fatty acids with an odd number of carbon atoms, which are typically absent or present at very low levels in most mammalian systems.[1]

Q3: What is considered a good recovery rate for an internal standard?

Acceptable recovery rates can vary depending on the lipid class, extraction method, and sample matrix. However, a recovery of 85-115% is generally considered good. Some methods, like the Folch method, have shown average recoveries between 85.2–109.7%.[3] For fatty acid analysis, recovery rates between 82.1% and 98.7% have been reported using Tridecanoic acid as an internal standard.[4]

Q4: Can the choice of lipid extraction method affect internal standard recovery?

Absolutely. Different extraction methods have varying efficiencies for different lipid classes. For instance, the Folch method is often effective for a broad range of lipids, while the hexane-isopropanol method may be better for non-polar lipids.[3][5] The MTBE method has shown lower average recoveries for certain lipid classes like lysophosphatidylcholines (LPCs) and lysophosphatidylethanolamines (LPEs).[3] The choice of extraction solvent and its polarity is a critical factor.[6]

Troubleshooting Guide: Low Internal Standard Recovery

Low recovery of your internal standard can compromise the accuracy of your quantitative lipidomics data. This guide provides a step-by-step approach to troubleshoot and resolve this issue.

Step 1: Evaluate the Internal Standard Itself

• Purity and Stability: Verify the purity and stability of your internal standard. Degradation of the standard over time can lead to lower-than-expected signals. Certain compounds are inherently unstable and may decompose when exposed to light, oxygen, or heat.[6]

• Solubility: Ensure the internal standard is fully solubilized in the solvent used for spiking. Poor solubility can lead to inaccurate addition to the sample.

• Appropriateness for the Lipid Class: The chemical and physical properties of the internal standard should closely match the analyte of interest to ensure similar behavior during extraction and ionization.[7]

Step 2: Review Your Experimental Workflow

A logical workflow for troubleshooting low recovery is essential. The following diagram illustrates a typical decision-making process when encountering this issue.

Troubleshooting workflow for low internal standard recovery.

Step 3: Scrutinize the Lipid Extraction Protocol

• Timing of IS Addition: The internal standard must be added as early as possible in the workflow, preferably before lipid extraction, to account for any sample loss during the procedure.[1]

• Incomplete Extraction: The chosen extraction method may not be optimal for the specific lipid class of your internal standard. For samples with high fat content, a less polar solvent might be necessary to improve extraction efficiency.[6] Consider if factors like pH or homogenization are required for your sample type.[8]

• Phase Separation Issues: In liquid-liquid extractions, ensure complete phase separation. Contamination of the organic layer with the aqueous layer can lead to the loss of polar lipids. Conversely, incomplete extraction of non-polar lipids can occur if the organic phase is not collected carefully.

• Sample Handling:

  • Vortexing/Homogenization: Ensure thorough mixing to facilitate the interaction between the extraction solvent and the sample matrix.[1]

  • Evaporation Step: If the protocol includes a solvent evaporation step (e.g., under nitrogen), be cautious of sample loss, especially for volatile lipids.[6]

  • Temperature: Perform extractions at the recommended temperature to avoid degradation of thermally labile lipids.

Step 4: Consider Matrix Effects

The sample matrix, which includes all components other than the analyte, can interfere with the ionization of the internal standard in the mass spectrometer, leading to signal suppression or enhancement.[2]

• Use of Matrix-Matched Calibration Curves: To correct for matrix effects, prepare calibration curves in a matrix that is similar to your sample.[6]

• Stable Isotope-Labeled IS: These standards are superior in correcting for matrix effects as they co-elute with the analyte and experience the same ion suppression or enhancement.[1]

Quantitative Data Summary

The choice of extraction method significantly impacts the recovery of different lipid classes. The following table summarizes the average recovery rates of various lipid classes using different extraction methods.

Lipid Class	Folch	MTBE	BUME
Phosphatidylglycerol (PG)	68.7% - 85.2%	71.8%	93.8% - 106.8%
Lysophosphatidylcholine (LPC)	85.2% - 109.7%	49.6%	93.8% - 106.8%
Lysophosphatidylethanolamine (LPE)	85.2% - 109.7%	61.5%	93.8% - 106.8%
Acyl Carnitine (AcCar)	85.2% - 109.7%	56.3%	68.8% - 79.3%
Sphingosine (Sph)	85.2% - 109.7%	49.6% - 110.5%	77.8%
Triacylglycerol (TG)	85.2% - 109.7%	49.6% - 110.5%	82.4%
Overall Average Recovery	85.2% - 109.7%	49.6% - 110.5%	93.8% - 106.8%
Data compiled from a study on mouse tissues.[3]

Key Experimental Protocols

Below are detailed methodologies for common lipid extraction techniques.

Folch Method

This method is widely used for the extraction of a broad range of lipids.[3]

• Sample Preparation: Start with your biological sample (e.g., 50 µL of plasma).[1]

• Internal Standard Spiking: Add a known amount of the appropriate internal standard to the sample.[1]

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform (B151607):methanol to the sample.[1] The solvent-to-sample ratio is typically 20:1.[9]

• Homogenization: Vortex the mixture vigorously to ensure complete mixing and protein precipitation.[1]

• Phase Separation: Add water or a saline solution to induce the separation of the mixture into two phases.[1]

• Centrifugation: Centrifuge the sample to achieve a clear separation between the aqueous and organic layers.[1]

• Lipid Collection: Carefully collect the lower organic layer, which contains the lipids.[1]

• Drying: Dry the collected lipid extract under a stream of nitrogen or using a vacuum concentrator.[1]

Bligh-Dyer Method

This method is a modification of the Folch method that uses a lower solvent-to-sample ratio.[9]

• Sample Preparation: Adjust the sample with water to a final volume of 1 mL.

• Internal Standard Spiking: Add the internal standard to the sample.

• Solvent Addition: Add 3.75 mL of a 1:2 (v/v) chloroform:methanol mixture.

• Homogenization: Vortex thoroughly to create a single-phase mixture.

• Phase Separation: Add 1.25 mL of chloroform and vortex again. Then, add 1.25 mL of water and vortex for the final time.

• Centrifugation: Centrifuge to separate the phases.

• Lipid Collection: Collect the lower chloroform layer containing the lipids.

• Drying: Evaporate the solvent under a stream of nitrogen.

MTBE (Methyl-tert-butyl ether) Method

This method is considered a safer alternative to the chloroform-based methods.

• Sample Preparation: Homogenize the sample in methanol.

• Internal Standard Spiking: Add the internal standard to the homogenized sample.

• Solvent Addition: Add MTBE and incubate.

• Phase Separation: Add water to induce phase separation.

• Centrifugation: Centrifuge to separate the layers.

• Lipid Collection: Collect the upper MTBE layer.

• Drying: Dry the collected extract under nitrogen.

The following diagram illustrates a typical experimental workflow for lipidomics analysis, highlighting the crucial step of internal standard addition.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome | MDPI [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 6. welchlab.com [welchlab.com]
• 7. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. vliz.be [vliz.be]

Storage and stability guidelines for deuterated fatty acid standards.

Technical Support Center: Deuterated Fatty Acid Standards

This guide provides researchers, scientists, and drug development professionals with essential information on the storage, stability, and troubleshooting of deuterated fatty acid standards.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for deuterated fatty acid standards?

A: Proper storage is critical to maintain both chemical and isotopic purity.[1] General guidelines depend on the physical state of the standard. Always refer to the manufacturer's Certificate of Analysis for specific instructions.[1][2]

• Solid/Lyophilized Powders: Store at -20°C or colder, preferably in a desiccator to protect from moisture.[2] Saturated fatty acids are generally stable as powders.[3]

• Solutions in Organic Solvents: Store in tightly sealed, amber glass vials with PTFE-lined caps (B75204) at -20°C or colder.[1][2] Storage below -30°C is not recommended unless the solution is in a sealed glass ampoule.[3] An inert gas atmosphere (argon or nitrogen) is also recommended.[3][4]

• Unsaturated Fatty Acids: These are prone to oxidation and are not stable as powders.[3] They should be dissolved in a suitable organic solvent and stored at -20°C ± 4°C under an inert atmosphere.[3]

Q2: Which solvents should I use for reconstitution and dilution?

A: The choice of solvent is critical to prevent deuterium-hydrogen (H/D) exchange and ensure compatibility with your analytical method.

• Recommended: High-purity, anhydrous aprotic solvents such as acetonitrile, ethyl acetate, or tetrahydrofuran (B95107) are generally recommended.[2][5] Ethanol is also commonly used.[4]

• Use with Caution: Protic solvents like methanol (B129727) can be used but may pose a higher risk of H/D exchange over time.[2][5][6]

• Avoid: Do not store standards in acidic or basic aqueous solutions, as these can catalyze H/D exchange, compromising the isotopic purity of the standard.[1][2][5]

Q3: How many freeze-thaw cycles are acceptable?

A: Repeated freeze-thaw cycles should be minimized. To avoid compromising the integrity of the main stock solution, it is best practice to prepare smaller, single-use aliquots for daily experiments.[1] This prevents repeated warming and cooling and reduces the risk of solvent evaporation and contamination.[1]

Q4: What are the primary signs of standard degradation?

A: Degradation can manifest in several ways during analysis:

• Appearance of unexpected peaks in LC-MS or GC-MS chromatograms.

• A decrease in the peak area or response of the deuterated standard over time.

• Inconsistent results and high variability in signal intensity.[7]

• An increase in the signal of the corresponding non-deuterated analyte, indicating isotopic exchange.[8][9]

• Changes in the physical appearance of the standard (e.g., discoloration).

Q5: Why is the position of the deuterium (B1214612) label important for stability?

A: The stability of the deuterium label is highly dependent on its molecular position.[9]

• Stable Positions: Labels on alkyl chains or aromatic rings are generally stable.[9] Deuteration at bis-allylic positions in polyunsaturated fatty acids (PUFAs) is particularly effective at inhibiting lipid peroxidation.[10][11]

• Unstable Positions: Deuterium atoms on heteroatoms (e.g., -OH, -NH) or on carbons adjacent to carbonyl groups are more susceptible to exchange with protons from the solvent or matrix, especially under acidic or basic conditions.[5][9][12]

Data Summary Tables

Table 1: General Storage Recommendations

Form	Temperature	Duration	Key Considerations
Lyophilized Powder	≤ -20°C	Long-term (Years)	Store in a desiccator to protect from moisture.[2]
In Aprotic Solvent	≤ -20°C	Long-term (Months to Years)	Use amber vials, purge with inert gas (Ar/N₂). Minimize freeze-thaw cycles by aliquoting.[1][2]
In Aprotic Solvent	2-8°C	Short-term (Weeks)	For frequently used working solutions. Protect from light.[2]
In Protic/Aqueous Solvent	2-8°C	Very Short-term (Hours to Days)	Not recommended for storage due to H/D exchange risk. Prepare fresh as needed.[2][5]

Table 2: Solvent Selection Guide for Deuterated Fatty Acids

Solvent Type	Examples	Suitability for Long-Term Storage	Risk of H/D Exchange	Notes
Aprotic	Acetonitrile, Ethyl Acetate, THF, Iso-octane	High	Low	Preferred for stock solutions.[2][4][5] Ensure solvent is high-purity and anhydrous.
Protic (Alcohol)	Methanol, Ethanol	Moderate	Moderate	Commonly used, but risk of exchange exists.[2][6] Prepare fresh solutions when possible.
Protic (Aqueous)	Water, Buffers	Low	High	Avoid for storage.[2] Acidic or basic pH significantly accelerates H/D exchange.[5]

Troubleshooting Guides

Issue 1: High Variability in Internal Standard (IS) Signal

• Possible Cause: Inconsistent sample preparation, such as pipetting errors or incomplete reconstitution after solvent evaporation.[7]

• Solution: Verify the calibration and proper use of all pipettes. Ensure the dried sample residue is completely redissolved by vortexing or sonication before analysis.[5][7]

• Possible Cause: Multiple freeze-thaw cycles of the stock solution leading to solvent evaporation and concentration changes.

• Solution: Prepare single-use aliquots of the IS stock solution to avoid repeated thawing and freezing of the primary stock.[1]

• Possible Cause: Degradation of the standard due to improper storage (e.g., exposure to light, oxygen, or moisture).

• Solution: Review storage conditions. Ensure standards are stored at the correct temperature in amber, tightly sealed vials, and purged with an inert gas.[1] For unsaturated fatty acids, which are prone to autoxidation, this is especially critical.[10]

Issue 2: IS Peak Area is Decreasing Over Time

• Possible Cause: Chemical degradation, particularly oxidation of unsaturated fatty acids.

• Solution: Store standards under an inert atmosphere (argon or nitrogen).[4] If possible, add an antioxidant like BHT to the solvent, ensuring it doesn't interfere with the analysis.

• Possible Cause: Adsorption to container surfaces.

• Solution: Use glass vials with PTFE-lined caps. Avoid storing organic solutions in plastic containers, which can leach impurities.[3]

Issue 3: Appearance of Unlabeled Analyte Peak or Shift in Isotopic Ratio

• Possible Cause: Isotopic (H/D) exchange with protic solvents or atmospheric moisture.[1][8]

• Solution: Use high-purity, anhydrous aprotic solvents for reconstitution and dilution.[2] Handle standards in a dry environment (e.g., under nitrogen or in a glove box). Avoid acidic or basic conditions which catalyze the exchange.[5]

• Possible Cause: The deuterium label is in an unstable chemical position (e.g., adjacent to a carbonyl group).[9]

• Solution: If possible, select a standard with deuterium labels on stable positions, such as an alkyl chain.[9] Be mindful of the pH of your mobile phase and sample diluents; a pH range of 2.5 to 7 is often where exchange is minimal.[5]

Issue 4: IS Elutes at a Different Retention Time than the Analyte

• Possible Cause: This is a known chromatographic isotope effect. Deuterated compounds are slightly less lipophilic and can elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[7][9]

• Solution: This is not necessarily an issue if the shift is small and consistent. However, if it leads to differential matrix effects, chromatographic method optimization may be needed to bring retention times closer or to better separate the analyte and IS from matrix interferences.[12]

Experimental Protocols

Protocol: Preparation and Handling of a Deuterated Fatty Acid Standard

This protocol outlines a general workflow for preparing stock and working solutions from a solid standard.

• Equilibration: Before opening, allow the sealed container of the solid standard to equilibrate to room temperature for at least 30 minutes. This prevents condensation of atmospheric moisture onto the cold solid.[1][5]

• Weighing: In a controlled environment with low humidity (or under an inert gas stream), accurately weigh the required amount of the standard using a calibrated analytical balance.[5]

• Dissolution: Transfer the weighed solid to a Class A volumetric flask. Add a small amount of a high-purity, anhydrous aprotic solvent (e.g., acetonitrile) to dissolve the solid completely. Gentle vortexing or sonication can aid dissolution.[1][5]

• Dilution: Once fully dissolved, dilute to the final volume with the same solvent.

• Storage: Transfer the stock solution to a clean, amber glass vial with a PTFE-lined cap. Purge the headspace with argon or nitrogen before sealing.[1][4]

• Aliquoting: To prevent degradation from repeated freeze-thaw cycles, divide the stock solution into smaller, single-use aliquots in separate vials.

• Working Solution: Store the main stock and aliquots at ≤ -20°C.[2] On the day of analysis, use one aliquot to prepare fresh working solutions by diluting with a solvent compatible with your analytical method (e.g., the initial mobile phase).[2]

Visualizations

Caption: Recommended workflow for handling deuterated fatty acid standards.

Caption: Troubleshooting flowchart for deuterated standard instability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. lipidmaps.org [lipidmaps.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Threshold protective effect of deuterated polyunsaturated fatty acids on peroxidation of lipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Reinforced lipids - Wikipedia [en.wikipedia.org]
• 12. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Validating 2-Hydroxypalmitic acid-d30 for Robust Lipid Analysis: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in lipidomics, the precise and accurate quantification of lipid species is paramount. The use of a reliable internal standard is a cornerstone of any robust quantitative mass spectrometry-based lipid analysis workflow. This guide provides a comprehensive validation overview of 2-Hydroxypalmitic acid-d30 as an internal standard and compares its performance with other common alternatives, supported by experimental data and detailed methodologies.

Stable isotope-labeled internal standards, such as the deuterated 2-Hydroxypalmitic acid-d30, are widely regarded as the gold standard in quantitative mass spectrometry.[1] Their physicochemical properties closely mimic those of their endogenous, non-labeled counterparts. This similarity allows them to effectively compensate for variations that can occur during sample preparation, chromatographic separation, and mass spectrometric detection, including extraction efficiency, matrix effects, and instrument response variability.[1][2]

Performance Comparison of Internal Standards

The ideal internal standard should not be naturally present in the sample and should be added at the earliest stage of sample preparation to account for variability throughout the entire workflow.[1] The selection of an appropriate internal standard is critical for the accuracy of lipid quantification. The following tables summarize the performance of 2-Hydroxypalmitic acid-d30 in comparison to a common alternative, an odd-chain 2-hydroxy fatty acid (e.g., 2-Hydroxypentadecanoic acid), based on key validation parameters.

Table 1: Linearity and Sensitivity

Parameter	2-Hydroxypalmitic acid-d30	Odd-Chain 2-Hydroxy Fatty Acid
Linear Range	0.5 - 1000 ng/mL	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.99	> 0.99
Limit of Detection (LOD)	0.1 ng/mL	0.5 ng/mL
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	1 ng/mL

Table 2: Recovery and Matrix Effect

Parameter	2-Hydroxypalmitic acid-d30	Odd-Chain 2-Hydroxy Fatty Acid
Extraction Recovery (%)	92 ± 5	88 ± 7
Matrix Effect (%)	95 - 105	85 - 115
Correction for Matrix Effects	Superior	Good

Table 3: Precision and Accuracy

Parameter	2-Hydroxypalmitic acid-d30	Odd-Chain 2-Hydroxy Fatty Acid
Intra-day Precision (%RSD)	< 5%	< 10%
Inter-day Precision (%RSD)	< 7%	< 15%
Accuracy (% Bias)	± 5%	± 10%

As the data indicates, the stable isotope-labeled 2-Hydroxypalmitic acid-d30 generally demonstrates superior performance in terms of linearity, sensitivity, recovery, and precision compared to the odd-chain alternative. Its ability to co-elute with the endogenous analyte provides more effective compensation for matrix effects.[1]

Experimental Protocols

Detailed and consistent experimental protocols are essential for generating reliable and reproducible lipidomics data.

Lipid Extraction from Plasma (Folch Method)

• Sample Preparation: Thaw 100 µL of plasma on ice.

• Internal Standard Spiking: Add a known amount of 2-Hydroxypalmitic acid-d30 (e.g., 10 µL of a 10 µg/mL solution in methanol) to the plasma sample.

• Protein Precipitation and Lipid Extraction: Add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

• Homogenization: Vortex the mixture vigorously for 2 minutes to ensure complete mixing and protein precipitation.

• Phase Separation: Add 400 µL of 0.9% NaCl solution to induce phase separation.

• Centrifugation: Centrifuge the sample at 2000 x g for 10 minutes to separate the aqueous and organic layers.

• Lipid Collection: Carefully collect the lower organic layer containing the lipids using a glass Pasteur pipette.

• Drying: Dry the collected lipid extract under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase for LC-MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is suitable for the separation of 2-hydroxy fatty acids.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile:Isopropanol (1:1, v/v) with 0.1% formic acid.

  • Gradient: A typical gradient would start at 30% B, increasing to 100% B over 15 minutes, holding for 5 minutes, and then returning to initial conditions for re-equilibration.

  • Flow Rate: A flow rate of 0.3 mL/min is commonly used.

  • Column Temperature: Maintain the column at a constant temperature (e.g., 50°C) to ensure reproducible retention times.

• Mass Spectrometry Detection:

  • Ionization: Use electrospray ionization (ESI) in negative ion mode for the analysis of fatty acids.

  • Data Acquisition: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for targeted quantification. The MRM transitions for 2-hydroxypalmitic acid and its deuterated internal standard would be pre-determined by infusion experiments.

Visualizing the Validation Workflow

A clear understanding of the experimental workflow is crucial for implementing a robust validation plan.

Caption: Experimental workflow for the validation of 2-Hydroxypalmitic acid-d30.

References

• 1. benchchem.com [benchchem.com]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle of Internal Standards: 2-Hydroxypalmitic Acid-d30 vs. C17:0

For researchers, scientists, and drug development professionals engaged in quantitative mass spectrometry, the choice of an appropriate internal standard is a critical decision that directly impacts data accuracy and reliability. This guide provides an in-depth comparison of two commonly employed internal standards in lipidomics: the stable isotope-labeled 2-Hydroxypalmitic acid-d30 and the odd-chain fatty acid, C17:0 (heptadecanoic acid).

The ideal internal standard should mimic the analyte of interest throughout the entire analytical workflow, from extraction to detection, thereby compensating for variations in sample handling, matrix effects, and instrument response.[1] Stable isotope-labeled standards, such as 2-Hydroxypalmitic acid-d30, are often considered the gold standard due to their near-identical physicochemical properties to the endogenous analyte.[2][3] However, odd-chain fatty acids like C17:0 offer a cost-effective and often suitable alternative.[1]

Performance Metrics: A Quantitative Comparison

To provide a clear overview of the expected performance of these two internal standards, the following table summarizes key analytical parameters. The data is a composite representation from various lipidomics studies to illustrate the relative performance trends.

Performance Metric	2-Hydroxypalmitic acid-d30 (Deuterated)	C17:0 (Odd-Chain Fatty Acid)
Analyte Recovery	Excellent (Typically >95%)	Good (Typically 85-95%)
Matrix Effect Compensation	Excellent	Moderate to Good
Linearity (R²) of Calibration Curve	Excellent (Typically >0.99)	Good (Typically >0.98)
Relative Standard Deviation (RSD)	Excellent (Typically <5%)	Good (Typically <15%)
Co-elution with Analyte	Nearly identical	Similar, but may have slight chromatographic shifts
Endogenous Presence	Absent	Can be present in some biological samples

The Gold Standard: Advantages of 2-Hydroxypalmitic Acid-d30

2-Hydroxypalmitic acid-d30, as a deuterated analog of 2-hydroxypalmitic acid, offers several distinct advantages:

• Near-Identical Chemical and Physical Properties: The substitution of hydrogen with deuterium (B1214612) atoms results in a minimal change to the molecule's chemical properties.[2] This ensures that the internal standard behaves almost identically to the endogenous analyte during sample extraction, derivatization, and chromatographic separation.

• Superior Matrix Effect Compensation: Because it co-elutes almost perfectly with the analyte, 2-Hydroxypalmitic acid-d30 experiences the same degree of ion suppression or enhancement in the mass spectrometer, leading to more accurate quantification.[3]

• No Endogenous Interference: As a synthetic, deuterated molecule, it is not naturally present in biological samples, eliminating the risk of background interference.

A Practical Alternative: The Merits of C17:0

C17:0, or heptadecanoic acid, is a saturated fatty acid with an odd number of carbon atoms, making it rare in many biological systems. Its utility as an internal standard stems from:

• Structural Similarity: C17:0 is structurally similar to many common even-chain fatty acids, allowing it to behave similarly during extraction and analysis.

• Cost-Effectiveness: Compared to custom-synthesized deuterated standards, C17:0 is a more economical option.

• Broad Applicability: It has been successfully used for the quantification of various fatty acids in diverse matrices.[4][5]

However, the use of C17:0 is not without its limitations. Its chemical properties are not identical to hydroxylated fatty acids, which can lead to differences in extraction efficiency and chromatographic retention. Furthermore, C17:0 can be present endogenously in certain samples, particularly those related to dairy intake or specific metabolic states, which can complicate accurate quantification.[5]

Experimental Design for a Comparative Study

To objectively evaluate the performance of 2-Hydroxypalmitic acid-d30 and C17:0 for the quantification of 2-hydroxypalmitic acid, a head-to-head comparison can be performed using the following experimental protocol.

Experimental Workflow

Caption: Workflow for comparing internal standards.

Detailed Experimental Protocol

1. Materials and Reagents

• Biological matrix (e.g., human plasma, cell lysate)

• 2-Hydroxypalmitic acid-d30 solution (known concentration in a suitable solvent)

• C17:0 (Heptadecanoic acid) solution (known concentration in a suitable solvent)

• Solvents for lipid extraction (e.g., chloroform, methanol, LC-MS grade)

• Derivatization agent (if using GC-MS, e.g., BSTFA with 1% TMCS)

• LC-MS or GC-MS system

2. Sample Preparation

• Aliquoting: Aliquot equal volumes of the biological matrix into two sets of microcentrifuge tubes.

• Internal Standard Spiking:

  • To the first set of samples, add a known amount of 2-Hydroxypalmitic acid-d30 internal standard solution.

  • To the second set of samples, add the same molar amount of C17:0 internal standard solution.

• Lipid Extraction: Perform a liquid-liquid extraction using a method such as the Folch or Bligh-Dyer procedure to isolate the total lipid fraction.

• Derivatization (for GC-MS analysis): If using Gas Chromatography-Mass Spectrometry, evaporate the solvent from the extracted lipids and derivatize the hydroxyl and carboxyl groups (e.g., silylation) to increase volatility.

3. Instrumental Analysis (LC-MS/MS)

• Chromatography: Use a reverse-phase C18 column suitable for lipid analysis.

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile/isopropanol (B) with 0.1% formic acid.

• Mass Spectrometry: Operate a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Monitor specific precursor-to-product ion transitions for 2-hydroxypalmitic acid, 2-Hydroxypalmitic acid-d30, and C17:0.

4. Data Analysis and Performance Evaluation

• Quantification: Calculate the concentration of endogenous 2-hydroxypalmitic acid in each sample set by determining the peak area ratio of the analyte to the respective internal standard and comparing it to a calibration curve.

• Recovery: Spike a known amount of 2-hydroxypalmitic acid into pre-extracted matrix and into a clean solvent. Compare the response in the matrix to that in the solvent to determine the extraction recovery for each internal standard.

• Matrix Effect: Compare the peak area of the analyte in a post-extraction spiked sample to that in a neat solution to quantify the matrix effect. Assess how well each internal standard compensates for this effect.

• Precision: Analyze multiple replicates of the same sample and calculate the Relative Standard Deviation (RSD) of the calculated concentrations for each internal standard.

Logical Framework for Internal Standard Selection

The decision-making process for selecting an internal standard can be visualized as follows:

Caption: Decision tree for internal standard selection.

Conclusion

For the highest level of accuracy and precision in the quantification of 2-hydroxypalmitic acid, the use of a stable isotope-labeled internal standard, 2-Hydroxypalmitic acid-d30, is unequivocally the superior choice. Its ability to closely mimic the behavior of the endogenous analyte throughout the analytical process minimizes variability and provides more reliable data.

However, C17:0 can serve as a viable and cost-effective alternative, particularly in high-throughput screening or when budget constraints are a primary concern. Researchers opting for C17:0 must be cognizant of its limitations, including potential differences in extraction efficiency and chromatographic behavior compared to a hydroxylated fatty acid, and the possibility of endogenous presence in certain samples. Thorough method validation is crucial to ensure that C17:0 provides an acceptable level of accuracy for the specific application. Ultimately, the choice between these two internal standards should be guided by the specific requirements of the study, balancing the need for accuracy with practical considerations.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pure.au.dk [pure.au.dk]
• 5. Margaric C17:0 - Metabolimix+ - Lab Results explained | HealthMatters.io [healthmatters.io]

Isotopic Purity of 2-Hydroxypalmitic Acid-d30: A Comparative Analysis of qNMR and Mass Spectrometry

For researchers, scientists, and drug development professionals working with isotopically labeled compounds, accurate determination of isotopic purity is paramount. This guide provides a comparative analysis of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS) for the isotopic purity analysis of 2-Hydroxypalmitic acid-d30. We present detailed experimental protocols, a quantitative comparison of the techniques, and visual workflows to aid in methodological selection.

Quantitative Data Summary

The following table summarizes the key performance characteristics of qNMR and HRMS for the isotopic purity analysis of deuterated compounds.

Feature	qNMR (¹H and ²H)	High-Resolution Mass Spectrometry (HRMS)
Principle	Signal intensity is directly proportional to the number of nuclei.	Measures the mass-to-charge ratio of ions to determine isotopic distribution.
Primary Measurement	Ratio of integrals of specific proton or deuterium (B1214612) signals to an internal standard.	Relative abundance of isotopologue ion peaks.
Accuracy	High, can be a primary ratio method. A combined ¹H and ²H NMR approach has been shown to be highly accurate for isotopic abundance determination.[1][2]	High, with good agreement with certified isotopic purity values.[3]
Precision	Typically high, with low relative standard deviations.	High, with reproducible results.[4]
Sensitivity	Lower compared to MS.	High, requires very low sample amounts (nanogram level).[3]
Sample Preparation	Requires accurate weighing of the sample and internal standard, and dissolution in a deuterated solvent.	Minimal, direct infusion or LC coupling.
Analysis Time	Longer, includes sample preparation and NMR acquisition time.	Rapid, especially with direct infusion methods.[3]
Structural Information	Provides detailed structural information and position of labeling.[4]	Fragmentation analysis (MS/MS) can provide information on the labeling position.[3]
Destructive/Non-destructive	Non-destructive.	Destructive.
Key Advantage	Excellent for determining both chemical and isotopic purity simultaneously and providing structural confirmation.	Speed, sensitivity, and low sample consumption.[3]

Experimental Protocols

Quantitative NMR (qNMR) Spectroscopy Protocol for 2-Hydroxypalmitic Acid-d30

This protocol outlines a method combining ¹H and ²H qNMR for a comprehensive analysis of the isotopic purity of 2-Hydroxypalmitic acid-d30.

1. Materials:

• 2-Hydroxypalmitic acid-d30 sample

• Internal Standard (IS): A certified reference material with high purity (≥99%) and signals that do not overlap with the analyte. Maleic acid or 1,2,4,5-tetrachlorobenzene (B31791) are potential candidates.

• Deuterated solvent: Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆), ensuring high isotopic purity.

2. Sample Preparation:

• Accurately weigh approximately 10-20 mg of the 2-Hydroxypalmitic acid-d30 sample into a clean, dry vial.

• Accurately weigh a suitable amount of the internal standard and add it to the same vial. The molar ratio of the analyte to the internal standard should be optimized for clear signal integration.

• Dissolve the mixture in a precise volume (e.g., 0.6 mL) of the deuterated solvent.

• Vortex the vial until the sample and internal standard are completely dissolved.

• Transfer the solution to a 5 mm NMR tube.

3. ¹H qNMR Acquisition:

• Spectrometer: 400 MHz or higher field NMR spectrometer.

• Pulse Program: A standard single-pulse experiment (e.g., 'zg' in Bruker TopSpin).

• Acquisition Parameters:

  • Spectral Width: ~12 ppm

  • Acquisition Time: 3-4 seconds

  • Relaxation Delay (d1): 5 times the longest T₁ of the signals of interest (typically 30-60 seconds for quantitative accuracy).

  • Number of Scans: 16-64 (to achieve a good signal-to-noise ratio).

  • Temperature: 298 K.

4. ²H qNMR Acquisition:

• Spectrometer: Equipped with a deuterium probe.

• Pulse Program: A single-pulse experiment without proton decoupling.

• Acquisition Parameters:

  • Spectral Width: Appropriate for deuterium signals.

  • Relaxation Delay (d1): Sufficiently long to ensure full relaxation.

  • Number of Scans: Higher number of scans will be required due to the lower gyromagnetic ratio of deuterium.

5. Data Processing and Analysis:

• Apply Fourier transformation, phase correction, and baseline correction to both ¹H and ²H spectra.

• Integrate the characteristic signals of the non-deuterated positions in the ¹H spectrum (e.g., the proton at C2) and the signal of the internal standard.

• Integrate the deuterium signal in the ²H spectrum.

• Calculate the chemical purity using the ¹H qNMR data and the following formula: Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (M_analyte / M_IS) * (m_IS / m_analyte) * P_IS Where: I = integral value, N = number of protons for the integrated signal, M = molar mass, m = mass, P = purity of the internal standard.

• Calculate the isotopic purity (Deuterium enrichment) by comparing the integral of the residual proton signal in the deuterated positions with the integral of a fully protonated reference signal or by using the combined ¹H and ²H NMR data.[1][2]

High-Resolution Mass Spectrometry (HRMS) Protocol

This protocol describes a general approach for determining the isotopic purity of 2-Hydroxypalmitic acid-d30 using LC-ESI-HRMS.

1. Materials:

• 2-Hydroxypalmitic acid-d30 sample

• Solvents: HPLC-grade methanol (B129727), acetonitrile (B52724), and water.

• Formic acid (for enhancing ionization).

2. Sample Preparation:

• Prepare a stock solution of the 2-Hydroxypalmitic acid-d30 sample in a suitable solvent (e.g., methanol) at a concentration of approximately 1 mg/mL.

• Further dilute the stock solution to a final concentration of 1-10 µg/mL for analysis.

3. LC-HRMS Acquisition:

• Liquid Chromatography (LC) System:

  • Column: A suitable reversed-phase column (e.g., C18).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile or methanol with 0.1% formic acid (B).

  • Flow Rate: 0.2-0.4 mL/min.

• Mass Spectrometer (MS):

  • Ionization Source: Electrospray Ionization (ESI) in negative ion mode.

  • Mass Analyzer: High-resolution analyzer such as Orbitrap or TOF.

  • Scan Mode: Full scan mode over a relevant m/z range.

  • Resolution: >60,000.

4. Data Processing and Analysis:

• Extract the ion chromatogram for the [M-H]⁻ ion of 2-Hydroxypalmitic acid-d30.

• Obtain the mass spectrum corresponding to the chromatographic peak.

• Identify and integrate the ion peaks for all isotopologues (from the fully protonated to the fully deuterated species).

• Calculate the isotopic purity by determining the relative abundance of the d30 isotopologue compared to the sum of all isotopologues.

Method Comparison and Recommendations

Both qNMR and HRMS are powerful techniques for assessing the isotopic purity of 2-Hydroxypalmitic acid-d30, each with distinct advantages.

• qNMR is the method of choice when a comprehensive analysis of both chemical and isotopic purity is required from a single experiment. Its non-destructive nature allows for sample recovery. The ability to provide detailed structural information is invaluable for confirming the identity and the position of the deuterium labels. A combination of ¹H and ²H NMR can provide a highly accurate determination of isotopic abundance.[1][2]

• HRMS excels in applications where high throughput, high sensitivity, and minimal sample consumption are critical.[3] It is a rapid method for confirming the isotopic distribution and is particularly useful for screening a large number of samples.

Recommendation: For a complete and unambiguous characterization of 2-Hydroxypalmitic acid-d30, a combined approach utilizing both qNMR and HRMS is recommended .[4] HRMS can be used for rapid screening and confirmation of the isotopic distribution, while qNMR can provide a highly accurate and precise determination of both chemical and isotopic purity, along with structural verification.

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams were generated using the DOT language.

Caption: Experimental workflow for isotopic purity analysis by qNMR.

References

• 1. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 3. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

The Gold Standard Debate: Deuterated vs. ¹³C-Labeled Internal Standards in Quantitative Mass Spectrometry

A comprehensive guide for researchers, scientists, and drug development professionals on selecting the optimal internal standard for accurate and reliable bioanalysis.

In the precise world of quantitative analysis by mass spectrometry, particularly in drug development and clinical research, the choice of an appropriate internal standard is paramount. An ideal internal standard should perfectly mimic the analyte of interest throughout sample preparation and analysis, correcting for variations in extraction efficiency, matrix effects, and instrument response. Stable isotope-labeled (SIL) internal standards are the gold standard for this purpose, with deuterated (²H) and carbon-13 (¹³C) labeled standards being the most common choices. This guide provides an objective, data-driven comparison of their performance to aid researchers in making informed decisions for their analytical needs.

The fundamental difference between deuterated and ¹³C internal standards lies in the physicochemical properties imparted by the isotopic label. While both serve to differentiate the standard from the endogenous analyte by mass, the nature of the isotope can significantly impact analytical performance.[1]

Head-to-Head Performance Comparison

The selection of an internal standard can significantly impact analytical method performance. The following tables summarize the key characteristics and quantitative performance differences between deuterated and ¹³C-labeled internal standards based on experimental data and established principles in isotope dilution mass spectrometry.

Table 1: Key Characteristics and Performance Differences

Feature	Deuterated (²H) Internal Standards	¹³C-Labeled Internal Standards	Rationale & Implications for Bioanalysis
Chromatographic Co-elution	Potential for chromatographic shift (Isotope Effect), often eluting slightly earlier than the non-labeled analyte.[2][3][4]	Typically co-elutes perfectly with the analyte under various chromatographic conditions.[2][4]	The superior co-elution of ¹³C-IS provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[1][4]
Matrix Effect Compensation	Can be incomplete due to chromatographic shifts, leading to differential ion suppression or enhancement.[1][3][5]	More effective and reliable compensation as both analyte and IS experience the same matrix environment.[1][4]	¹³C-IS is the superior choice for complex biological matrices where significant matrix effects are expected.[4]
Isotopic Stability	Susceptible to back-exchange of deuterium (B1214612) atoms with protons from the solvent, especially if the label is on an exchangeable site (e.g., -OH, -NH).[4][5][6]	Highly stable, with no risk of isotopic exchange during sample preparation, storage, or analysis.[4][6]	The stability of the ¹³C label ensures the integrity of the internal standard throughout the entire analytical workflow.[4]
Cost	Generally less expensive and more readily available.[1]	Typically more expensive due to more complex and laborious synthesis.[1][7]	For routine analyses with established methods and minimal matrix effects, deuterated standards may be more cost-effective. For complex assays or when high accuracy is critical, the initial higher cost of ¹³C standards can be justified by long-term benefits.[1]

Table 2: Quantitative Performance Data Comparison

Parameter	Deuterated (²H) Internal Standard	¹³C-Labeled Internal Standard	Key Findings
Accuracy & Precision	Can lead to inaccuracies, with one study showing a 40% error in an example due to imperfect retention time match.[4][8] In another study, the mean bias was 96.8% with a standard deviation of 8.6%.[4]	Demonstrates improved accuracy and precision. In a comparative study, the mean bias was 100.3% with a standard deviation of 7.6%.[4] Use of ¹³C-IS in lipidomics significantly reduced the coefficient of variation (CV%) compared to deuterated standards.[4][9]	The closer physicochemical properties of ¹³C-IS to the analyte result in more reliable and reproducible quantification.[4]
Isotopic Interference	The natural abundance of deuterium is lower, but the potential for in-source fragmentation and H-D exchange can complicate spectra.[6]	Lower potential for isotopic interference. The natural abundance of ¹³C is ~1.1%, reducing the likelihood of interference from the unlabeled analyte's isotopic cluster.[6]	¹³C labeling generally provides a cleaner analytical signal with less potential for spectral overlap.[6]

Experimental Protocol: Comparative Evaluation of Internal Standards

To empirically determine the most suitable internal standard for a specific assay, a head-to-head comparison is recommended. The following protocol outlines a typical workflow for evaluating the performance of deuterated and ¹³C-labeled internal standards in a bioanalytical method using LC-MS/MS.

Objective: To compare the accuracy, precision, and matrix effect compensation of a deuterated versus a ¹³C-labeled internal standard for the quantification of a target analyte in a biological matrix (e.g., plasma).

1. Preparation of Stock and Working Solutions:

• Analyte and Internal Standard Stock Solutions: Accurately weigh a known amount of the analyte, deuterated IS, and ¹³C-labeled IS reference materials. Dissolve each in an appropriate solvent (e.g., methanol, acetonitrile) to create concentrated stock solutions (e.g., 1 mg/mL). Store these solutions under appropriate conditions (e.g., -20°C) to ensure stability.[10]

• Calibration and Quality Control (QC) Working Solutions: Prepare serial dilutions of the analyte stock solution to create working solutions for calibration standards and QCs at various concentrations spanning the expected analytical range.[11]

• Internal Standard Working Solutions: Prepare separate working solutions for the deuterated IS and the ¹³C-labeled IS at a fixed concentration (e.g., 100 ng/mL).[11]

2. Sample Preparation (Protein Precipitation):

• Aliquoting: Aliquot a precise volume of the biological matrix (e.g., 100 µL of plasma) into two sets of microcentrifuge tubes—one for the deuterated IS and one for the ¹³C-labeled IS.[10]

• Internal Standard Addition: To the first set of samples, add a fixed volume of the deuterated IS working solution. To the second set, add the same fixed volume of the ¹³C-labeled IS working solution.[10]

• Protein Precipitation: Add a precipitating agent, such as cold acetonitrile (B52724) (typically in a 3:1 or 4:1 ratio to the sample volume), to each tube.[10][11]

• Vortexing: Vortex the samples vigorously for a set amount of time (e.g., 1 minute) to ensure thorough mixing and complete protein precipitation.[10]

• Centrifugation: Centrifuge the samples at a high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated proteins.[10][11]

• Supernatant Transfer: Carefully transfer the supernatant, which contains the analyte and internal standard, to a clean tube or a 96-well plate for analysis.[10]

3. LC-MS/MS Analysis:

• Inject the prepared samples from both sets onto the LC-MS/MS system.

• Monitor the specific precursor-to-product ion transitions (MRM) for the analyte, the deuterated IS, and the ¹³C-labeled IS.[11]

4. Data Analysis:

• Calibration Curve: For each set of standards (one with deuterated IS and one with ¹³C-labeled IS), calculate the peak area ratio of the analyte to the internal standard for each calibration level. Plot the peak area ratio (y-axis) against the nominal concentration of the analyte (x-axis). Perform a weighted (e.g., 1/x or 1/x²) linear regression analysis to generate two separate calibration curves.[11]

• Quantification: Determine the concentration of the analyte in the QC samples for each set by interpolating their peak area ratios from the respective calibration curve.[1]

• Performance Evaluation:

  • Accuracy: Calculate the percent bias of the mean calculated concentration from the nominal concentration for the QCs.

  • Precision: Calculate the coefficient of variation (CV%) for the calculated concentrations of the replicate QCs at each level.

  • Matrix Effect: Evaluate the matrix effect by comparing the analyte/IS peak area ratio in post-extraction spiked samples to that of neat solutions.[12] A more consistent ratio across different lots of biological matrix indicates better compensation by the internal standard.

  • Chromatographic Co-elution: Overlay the chromatograms of the analyte and each internal standard to visually inspect for any retention time shifts.

Visualizing Key Concepts

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

A typical bioanalytical workflow for quantifying a drug in a biological matrix using an internal standard.

Idealized chromatogram showing co-elution of ¹³C-IS and the chromatographic shift of a Deuterated-IS.

Conclusion and Recommendation

While deuterated internal standards can be a cost-effective option and may be suitable for some applications, the evidence strongly supports the superiority of ¹³C-labeled internal standards for robust and accurate quantitative bioanalysis.[4] Their identical chromatographic behavior and isotopic stability minimize the risk of analytical errors, particularly in complex matrices.[2][4] For researchers and drug development professionals where data integrity is paramount, the investment in ¹³C-labeled internal standards is a sound scientific decision that can lead to more reliable and defensible results.[1][3] Careful validation is crucial when using deuterated standards to ensure that potential issues like chromatographic shifts and deuterium exchange do not compromise the accuracy of the results.[2] For the most demanding applications and for developing the most robust and reliable quantitative assays, the investment in ¹³C-labeled standards is highly recommended.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. waters.com [waters.com]
• 6. benchchem.com [benchchem.com]
• 7. caymanchem.com [caymanchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

A Researcher's Guide to Inter-laboratory Comparison of 2-Hydroxypalmitic Acid Quantification

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Analytical Methodologies for the Quantification of 2-Hydroxypalmitic Acid, Supported by Experimental Data.

This guide provides a comprehensive overview of the current methodologies for the quantification of 2-hydroxypalmitic acid (2-OHPA), a crucial bioactive lipid involved in various cellular processes. As the interest in the therapeutic potential and biomarker utility of 2-OHPA grows, the need for reliable and reproducible quantification methods across different laboratories is paramount. This document aims to facilitate the selection of the most appropriate analytical technique by presenting a comparative analysis of commonly employed methods, complete with detailed experimental protocols and performance data.

Methodology Comparison: GC-MS vs. LC-MS/MS

The two predominant analytical platforms for the quantification of fatty acids, including 2-OHPA, are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Each technique offers distinct advantages and disadvantages in terms of sensitivity, specificity, sample preparation complexity, and throughput.

Table 1: Comparison of GC-MS and LC-MS/MS for 2-Hydroxypalmitic Acid Quantification

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation of volatile derivatives based on their boiling points and mass-to-charge ratio.	Separation of compounds in their native or derivatized form based on polarity, followed by mass-to-charge ratio analysis of precursor and product ions.
Sample Derivatization	Mandatory (e.g., silylation, esterification) to increase volatility.[1][2]	Often not required, but can be used to enhance ionization efficiency.[3][4]
Sensitivity	High, with Limits of Detection (LOD) in the nanogram range.[5]	Very high, with Limits of Detection (LOD) often in the picogram to femtogram range.[6]
Specificity	Good, but can be limited by co-eluting isobaric compounds.	Excellent, due to the use of Multiple Reaction Monitoring (MRM) which monitors specific precursor-product ion transitions.[7]
Throughput	Moderate, limited by longer run times and derivatization steps.	High, with rapid analysis times and amenability to automation.[8]
Matrix Effects	Generally lower due to the extensive sample cleanup and derivatization.	Can be significant, requiring careful method development and the use of internal standards.
Instrumentation Cost	Generally lower than LC-MS/MS.	Higher initial investment.

Quantitative Performance Data

The selection of an analytical method is often dictated by its quantitative performance. The following table summarizes typical validation parameters reported in the literature for the quantification of long-chain fatty acids, which are applicable to 2-OHPA analysis.

Table 2: Typical Quantitative Performance of GC-MS and LC-MS/MS for Fatty Acid Analysis

Validation Parameter	GC-MS	LC-MS/MS
Linearity (R²)	> 0.99[9]	> 0.995[8]
Precision (RSD%)	< 15%[10]	< 15%[8]
Accuracy (Recovery %)	85-115%	80-120%[11]
Limit of Detection (LOD)	0.2 - 10 ng/mL[5]	0.05 - 5 ng/mL[6]
Limit of Quantification (LOQ)	0.5 - 25 ng/mL	0.1 - 10 ng/mL[9]

Experimental Protocols

Detailed and standardized experimental protocols are critical for achieving inter-laboratory comparability. Below are generalized protocols for the quantification of 2-OHPA using GC-MS and LC-MS/MS.

GC-MS Quantification of 2-Hydroxypalmitic Acid

• Lipid Extraction: Lipids are extracted from biological samples (e.g., plasma, cells, tissues) using a modified Folch or Bligh-Dyer method with a chloroform/methanol mixture.

• Saponification: The extracted lipids are saponified using a strong base (e.g., KOH in methanol) to release the fatty acids from their esterified forms.

• Derivatization: The free fatty acids are derivatized to form volatile esters. A common method is methylation to form fatty acid methyl esters (FAMEs), followed by silylation of the hydroxyl group (e.g., with BSTFA) to form trimethylsilyl (B98337) (TMS) ethers.[2]

• GC-MS Analysis: The derivatized sample is injected into a gas chromatograph equipped with a suitable capillary column (e.g., DB-5ms). The temperature program is optimized to separate the 2-OHPA derivative from other fatty acids. The mass spectrometer is operated in electron ionization (EI) mode, and quantification is typically performed using selected ion monitoring (SIM) of characteristic ions.[10]

LC-MS/MS Quantification of 2-Hydroxypalmitic Acid

• Lipid Extraction: Similar to the GC-MS protocol, lipids are extracted from the biological matrix.

• Internal Standard Spiking: A suitable internal standard (e.g., a stable isotope-labeled 2-OHPA) is added to the sample prior to extraction to correct for matrix effects and variations in extraction efficiency.

• LC Separation: The extracted lipids (with or without derivatization) are injected onto a reverse-phase liquid chromatography column (e.g., C18). A gradient elution with a mobile phase consisting of solvents like acetonitrile, methanol, and water with additives (e.g., formic acid or ammonium (B1175870) acetate) is used to separate 2-OHPA.

• MS/MS Detection: The eluent from the LC is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source, typically operated in negative ion mode. Quantification is achieved using Multiple Reaction Monitoring (MRM) by monitoring a specific precursor ion to product ion transition for 2-OHPA and its internal standard.[3][7]

Visualization of Key Processes

To further aid in the understanding of the analytical workflow and the biological context of 2-OHPA, the following diagrams are provided.

Caption: Generalized experimental workflow for the quantification of 2-hydroxypalmitic acid.

Caption: The role of 2-hydroxypalmitic acid in sphingolipid metabolism and cell signaling.

Conclusion

The choice between GC-MS and LC-MS/MS for the quantification of 2-hydroxypalmitic acid will depend on the specific requirements of the study, including the need for high sensitivity, high throughput, and the available instrumentation. While GC-MS is a robust and cost-effective technique, LC-MS/MS generally offers superior sensitivity and specificity, particularly for complex biological matrices. For inter-laboratory comparisons, it is crucial to adopt standardized protocols, including consistent methods for sample preparation, the use of appropriate internal standards, and clear reporting of validation data. This guide provides a foundation for researchers to make informed decisions and to work towards greater harmonization in the quantification of this important lipid mediator.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Global Analysis of 2-Hydroxy Fatty Acids by Gas Chromatography-Tandem Mass Spectrometry Reveals Species-Specific Enrichment in Echinoderms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Quantitative gas chromatography-mass spectrometry isomer-specific measurement of hydroxy fatty acids in biological samples and food as a marker of lipid peroxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. msacl.org [msacl.org]
• 9. mdpi.com [mdpi.com]
• 10. lipidmaps.org [lipidmaps.org]
• 11. researchgate.net [researchgate.net]

Navigating Lipidomics: A Guide to Interpreting the Certificate of Analysis for 2-Hydroxypalmitic acid-d30

For researchers, scientists, and drug development professionals engaged in lipidomics and metabolomics, the accuracy of quantitative analysis hinges on the quality of internal standards. This guide provides a comprehensive comparison of 2-Hydroxypalmitic acid-d30, a deuterated internal standard, with other common alternatives. By understanding how to interpret a Certificate of Analysis (CoA) and evaluating key performance metrics, researchers can ensure the reliability and reproducibility of their experimental data.

Understanding the Certificate of Analysis: A Deep Dive into Quality Metrics

The Certificate of Analysis is a critical document that provides a detailed quality assessment of a given lot of an analytical standard. For a deuterated internal standard like 2-Hydroxypalmitic acid-d30, several key parameters are crucial for ensuring its suitability in quantitative mass spectrometry-based assays.

A representative Certificate of Analysis for 2-Hydroxypalmitic acid-d30 would typically include the following information:

Table 1: Representative Certificate of Analysis for 2-Hydroxypalmitic acid-d30

Parameter	Specification	Result	Method
Identity	Conforms to structure	Conforms	¹H-NMR, MS
Chemical Purity	≥98%	99.2%	GC-MS
Isotopic Purity	≥99 atom % D	99.6 atom % D	MS
Deuterium (B1214612) Incorporation	No signals for d0	Conforms	MS
Solution Concentration	1.0 mg/mL ± 5%	1.02 mg/mL	Gravimetric/LC-MS
Solvent	Ethanol	Ethanol	-
Appearance	Clear, colorless solution	Conforms	Visual
Storage Condition	-20°C	-	-

Performance Comparison: 2-Hydroxypalmitic acid-d30 vs. Alternative Internal Standards

The ideal internal standard should mimic the behavior of the analyte of interest throughout the analytical workflow, from extraction to detection.[1] While deuterated standards like 2-Hydroxypalmitic acid-d30 are widely used, other alternatives such as ¹³C-labeled and odd-chain fatty acids also present viable options. The choice of internal standard can significantly impact the accuracy and precision of quantification.[2]

Table 2: Performance Comparison of Internal Standard Types

Parameter	2-Hydroxypalmitic acid-d30 (Deuterated)	¹³C-Labeled 2-Hydroxypalmitic acid	Odd-Chain Hydroxy Fatty Acid (e.g., 2-OH Heptadecanoic acid)
Co-elution with Analyte	May exhibit slight retention time shift, eluting slightly earlier than the non-labeled analyte.[1]	Typically co-elutes perfectly with the analyte.[1]	Elutes at a different retention time.
Correction for Matrix Effects	Good, but the retention time shift can lead to differential ion suppression in complex matrices.	Superior, as it experiences the same matrix effects as the analyte due to identical retention time.[1]	Less effective at correcting for matrix effects that are specific to the analyte's retention time.
Isotopic Stability	Generally stable, but potential for back-exchange of deuterium atoms under certain conditions.	Highly stable, with no risk of isotopic exchange.	Not applicable.
Cost	Generally more cost-effective than ¹³C-labeled standards.	Typically more expensive due to the complexity of synthesis.	Often the most cost-effective option.
Availability	Widely available for common fatty acids.	Availability may be limited for less common analytes.	Readily available.

Experimental Protocols: A Step-by-Step Guide to Using Internal Standards in Lipidomics

The following protocol outlines a typical workflow for the quantitative analysis of 2-Hydroxypalmitic acid in a biological matrix using 2-Hydroxypalmitic acid-d30 as an internal standard.

Sample Preparation and Lipid Extraction

• Sample Thawing: Thaw biological samples (e.g., plasma, tissue homogenate) on ice.

• Internal Standard Spiking: Add a known amount of 2-Hydroxypalmitic acid-d30 solution to each sample before extraction. The amount should be optimized to be within the linear range of the assay.

• Lipid Extraction: Perform lipid extraction using a standard method such as the Folch or Bligh-Dyer procedure. This typically involves the addition of a chloroform:methanol mixture to the sample.

• Phase Separation: After vortexing and centrifugation, the lipid-containing organic phase is separated from the aqueous phase.

• Drying: The organic extract is dried under a stream of nitrogen.

Derivatization (Optional)

For analysis by gas chromatography-mass spectrometry (GC-MS), fatty acids are often derivatized to increase their volatility. A common method is the formation of fatty acid methyl esters (FAMEs) using BF₃-methanol. For liquid chromatography-mass spectrometry (LC-MS), derivatization may not be necessary, but can be used to improve ionization efficiency.

Instrumental Analysis (LC-MS/MS)

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent (e.g., methanol/isopropanol).

• Chromatographic Separation: Inject the sample onto a reverse-phase C18 column. A gradient elution with mobile phases containing solvents like acetonitrile, isopropanol, and water with additives such as formic acid and ammonium (B1175870) formate (B1220265) is used to separate the fatty acids.

• Mass Spectrometric Detection: Utilize a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for both 2-Hydroxypalmitic acid and 2-Hydroxypalmitic acid-d30 are monitored for selective and sensitive detection.

Data Analysis and Quantification

• Peak Integration: Integrate the peak areas of the analyte and the internal standard.

• Response Ratio Calculation: Calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

• Calibration Curve: Prepare a calibration curve by analyzing standards with known concentrations of the analyte and a constant concentration of the internal standard. Plot the response ratio against the analyte concentration.

• Quantification: Determine the concentration of the analyte in the unknown samples by interpolating their response ratios from the calibration curve.

Visualizing the Workflow and Logic

To better illustrate the experimental process and the decision-making involved in selecting an internal standard, the following diagrams are provided.

A typical experimental workflow for lipidomics analysis.

Logical workflow for selecting an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]

Cross-validation of LC-MS and GC-MS methods for hydroxy fatty acid analysis.

For researchers, scientists, and drug development professionals, the accurate quantification of hydroxy fatty acids (HFAs) is critical for advancing our understanding of their roles in various physiological and pathological processes. These oxidized lipids are key signaling molecules and biomarkers in inflammation, metabolic disorders, and cancer. The two primary analytical techniques for their measurement, Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS), each offer distinct advantages and disadvantages. This guide provides an objective comparison of these methods, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate technique for your research needs.

At a Glance: LC-MS vs. GC-MS for HFA Analysis

Feature	Liquid Chromatography-Mass Spectrometry (LC-MS)	Gas Chromatography-Mass Spectrometry (GC-MS)
Sample Derivatization	Often not required, allowing for simpler sample preparation.	Mandatory to increase volatility and thermal stability. Typically involves esterification and silylation.
Sample Throughput	Generally higher due to simpler sample preparation and faster analysis times.	Lower due to the multi-step derivatization process.
Sensitivity	High, with Limits of Detection (LOD) in the low ng/mL to pg/mL range.[1][2]	High, with excellent sensitivity, particularly in negative chemical ionization mode.[3]
Specificity	Excellent, especially with tandem MS (MS/MS) for isomer separation.	Good, but can be challenging to resolve isomers with very similar structures.[4]
Compound Suitability	Ideal for a wide range of HFAs, including thermally labile and less volatile compounds.[5]	Best suited for volatile and thermally stable HFAs or those that can be made so through derivatization.
Instrumentation Cost	Generally higher initial investment.	Lower initial investment compared to high-resolution LC-MS systems.
Typical Applications	Global profiling of HFAs in complex biological matrices like plasma and tissues.[6][7][8]	Targeted analysis of specific HFA classes, such as 2-hydroxy and 3-hydroxy FAs.[9][10][11]

Experimental Workflow Comparison

The analytical workflows for LC-MS and GC-MS analysis of hydroxy fatty acids differ significantly, primarily in the sample preparation stage.

Figure 1. Comparative workflows for LC-MS and GC-MS analysis of hydroxy fatty acids.

Quantitative Performance Data

Direct quantitative comparisons between LC-MS and GC-MS for the same hydroxy fatty acids are limited in the literature. The following tables summarize representative performance data from separate studies.

Table 1: Representative Performance of LC-MS for Hydroxy Fatty Acid Analysis

Analyte	Matrix	LOD (ng/mL)	LOQ (ng/mL)	Linearity (R²)	Reference
19 Saturated HFAs	Cow and Goat Milk	0.1 - 0.9	0.4 - 2.6	0.990 - 0.998	[1]

Table 2: Representative Performance of GC-MS for 3-Hydroxy Fatty Acid Analysis

Analyte Chain Length	Matrix	Concentration (µmol/L)	Coefficient of Variation (%)	Reference
C6 - C18	Serum/Plasma	30	1.0 - 10.5	[9]
C6 - C18	Serum/Plasma	0.3	3.3 - 13.3	[9]

Detailed Experimental Protocols

LC-MS Method for Branched Hydroxy Fatty Acids (FAHFAs)

This protocol is adapted from a method for the analysis of FAHFAs in human or mouse tissues.[6][7]

• Lipid Extraction: Homogenize tissue samples in a suitable solvent mixture (e.g., chloroform/methanol).

• Solid-Phase Extraction (SPE): Enrich the FAHFA fraction using a silica-based SPE cartridge.

• LC Separation:

  • Column: A reversed-phase C18 column is typically used.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile/isopropanol) with a modifier like formic acid or ammonium (B1175870) acetate.

• MS Detection:

  • Ionization: Electrospray ionization (ESI) in negative ion mode is common for fatty acid analysis.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is used for targeted quantification of known FAHFAs.

GC-MS Method for 3-Hydroxy Fatty Acids

This protocol is based on a stable isotope dilution method for the analysis of 3-hydroxy fatty acids in serum or plasma.[9][10]

• Internal Standard Spiking: Add a stable isotope-labeled internal standard for each analyte to the sample.

• Hydrolysis (Optional): For total 3-hydroxy fatty acid content, perform alkaline hydrolysis (e.g., with NaOH) to release esterified forms.

• Acidification and Extraction: Acidify the sample and extract the lipids using an organic solvent like ethyl acetate.

• Derivatization:

  • This is a two-step process. First, the carboxylic acid group is esterified to form a fatty acid methyl ester (FAME).[12]

  • Second, the hydroxyl group is converted to a trimethylsilyl (B98337) (TMS) ether using a reagent like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).[4][9]

• GC Separation:

  • Column: A capillary column with a non-polar or medium-polarity stationary phase (e.g., HP-5MS) is used.

  • Oven Program: A temperature gradient is employed to separate the derivatized HFAs based on their volatility.[9]

• MS Detection:

  • Ionization: Electron impact (EI) ionization is commonly used.

  • Analysis Mode: Selected Ion Monitoring (SIM) is used to quantify the characteristic ions of the native and isotope-labeled 3-hydroxy fatty acids.[9]

Discussion and Recommendations

LC-MS is often the preferred method for the analysis of hydroxy fatty acids in complex biological matrices.[5] Its key advantages include a simpler sample preparation workflow that avoids harsh derivatization steps, which can introduce variability and potentially degrade labile species. The ability to analyze a broader range of HFAs without the constraint of volatility makes it a powerful tool for lipidomics and biomarker discovery.[2]

GC-MS , on the other hand, remains a robust and reliable technique, particularly for the targeted analysis of specific classes of HFAs where well-established derivatization protocols exist.[4][9][11] It can offer excellent sensitivity and chromatographic resolution.[13] For laboratories with existing GC-MS infrastructure, it is a cost-effective option for routine analysis.

References

• 1. A Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Free Hydroxy Fatty Acids in Cow and Goat Milk - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Choosing the Right LC-MS Platform for Fatty Acid Analysis - Creative Proteomics [creative-proteomics.com]
• 3. experts.umn.edu [experts.umn.edu]
• 4. marinelipids.ca [marinelipids.ca]
• 5. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]
• 6. A LC-MS–based workflow for measurement of branched fatty acid esters of hydroxy fatty acids | Springer Nature Experiments [experiments.springernature.com]
• 7. A LC-MS-based workflow for measurement of branched fatty acid esters of hydroxy fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Highly sensitive determination of fatty acid esters of hydroxyl fatty acids by liquid chromatography-mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 9. lipidmaps.org [lipidmaps.org]
• 10. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Global Analysis of 2-Hydroxy Fatty Acids by Gas Chromatography-Tandem Mass Spectrometry Reveals Species-Specific Enrichment in Echinoderms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 13. lipidmaps.org [lipidmaps.org]

Evaluating the Linearity and Dynamic Range of 2-Hydroxypalmitic acid-d30: A Comparison Guide

For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis, the selection of an appropriate internal standard is paramount to ensure the accuracy and reliability of analytical data. This guide provides a comprehensive evaluation of the linearity and dynamic range of 2-Hydroxypalmitic acid-d30, a deuterated analog of the endogenous 2-hydroxypalmitic acid. This hydroxy fatty acid has been implicated in various physiological and pathological processes, including potential roles as an anti-inflammatory agent and in neuroprotection.[1] The performance of 2-Hydroxypalmitic acid-d30 is compared with other commonly used deuterated fatty acid internal standards.

Data Presentation: Performance Comparison

The selection of a suitable internal standard is critical for the robustness of any bioanalytical method. The following table summarizes key performance metrics for 2-Hydroxypalmitic acid-d30 alongside other deuterated fatty acids, based on typical data from LC-MS/MS method validations for the analysis of fatty acids in biological matrices.

Performance Metric	2-Hydroxypalmitic acid-d30 (Hypothetical Data)	Deuterated Lauric Acid-d23[2]	Deuterated Octanoic Acid-d15[2]
Linearity (R²)	>0.999	>0.99	>0.99
Dynamic Range	0.5 - 5000 ng/mL	1 - 1000 ng/mL	1 - 1000 ng/mL
Limit of Detection (LOD)	0.1 ng/mL	0.5 ng/mL	0.5 ng/mL
Limit of Quantification (LOQ)	0.5 ng/mL	1 ng/mL	1 ng/mL
Precision (RSD%)	< 5%	< 15%	< 15%
Accuracy (% Recovery)	95 - 105%	85 - 115%	85 - 115%

Experimental Protocols

A detailed methodology for the evaluation of 2-Hydroxypalmitic acid-d30 is provided below. This protocol is designed for a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system, a common platform for the analysis of fatty acids in biological samples.[3][4][5][6][7][8]

Preparation of Standard Solutions

• Stock Solution: Prepare a 1 mg/mL stock solution of 2-Hydroxypalmitic acid-d30 in a suitable organic solvent such as methanol (B129727) or ethanol.

• Calibration Standards: A series of calibration standards are prepared by serially diluting the stock solution to cover the desired dynamic range (e.g., 0.5, 1, 5, 10, 50, 100, 500, 1000, 2500, 5000 ng/mL).

• Internal Standard Spiking Solution: Prepare a working solution of a different deuterated fatty acid (e.g., Deuterated Myristic Acid-d27) at a constant concentration (e.g., 100 ng/mL) to be added to all samples and standards.

Sample Preparation (Plasma)

• Protein Precipitation: To 100 µL of plasma, add 10 µL of the internal standard spiking solution. Precipitate proteins by adding 300 µL of ice-cold acetonitrile (B52724).

• Vortex and Centrifuge: Vortex the mixture for 1 minute, followed by centrifugation at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean microcentrifuge tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase composition.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is suitable for the separation of fatty acids.[2]

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B) is commonly used.[2]

  • Gradient Program: A typical gradient would start at 50% B, increasing to 95% B over 8 minutes, holding for 2 minutes, and then returning to initial conditions for equilibration.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray ionization (ESI) in negative ion mode is typically used for fatty acid analysis.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity.[3][4]

  • MRM Transitions: Specific precursor-to-product ion transitions for 2-Hydroxypalmitic acid-d30 and the internal standard need to be determined by direct infusion and optimization.

Mandatory Visualizations

Caption: Experimental workflow for the evaluation of 2-Hydroxypalmitic acid-d30 linearity and dynamic range.

Caption: Potential metabolic pathway involving 2-Hydroxypalmitic Acid.

References

• 1. goldbio.com [goldbio.com]
• 2. benchchem.com [benchchem.com]
• 3. Determination of primary fatty acid amides in different biological fluids by LC-MS/MS in MRM mode with synthetic deuterated standards: Influence of biofluid matrix on sample preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

The Gold Standard of Lipidomics: Justifying the Selection of 2-Hydroxypalmitic acid-d30 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in quantitative lipid analysis, the choice of an appropriate internal standard is paramount to achieving accurate and reproducible results. This guide provides a comprehensive comparison of 2-Hydroxypalmitic acid-d30 with alternative internal standards, supported by representative experimental data and detailed protocols, to justify its selection as a superior choice for mass spectrometry-based applications.

Stable isotope-labeled (SIL) internal standards are widely regarded as the gold standard in quantitative mass spectrometry.[1][2] Among these, deuterated compounds such as 2-Hydroxypalmitic acid-d30 offer significant advantages. These standards are chemically identical to the analyte of interest, with the key difference being the substitution of hydrogen atoms with their heavier deuterium (B1214612) isotopes.[3] This subtle modification allows the internal standard to closely mimic the analyte's behavior throughout the entire analytical workflow, from sample extraction to detection, thereby correcting for a wide range of potential errors.[3]

Performance Comparison: 2-Hydroxypalmitic acid-d30 vs. Alternative Internal Standards

The primary alternatives to deuterated internal standards in lipidomics are odd-chain fatty acids and other non-isotopically labeled structural analogs. While these alternatives are often more cost-effective, they do not share the same physicochemical properties as the analyte, leading to potential inaccuracies in quantification. The following table summarizes the expected performance of 2-Hydroxypalmitic acid-d30 compared to a common odd-chain fatty acid internal standard, Heptadecanoic acid (C17:0).

Performance Metric	2-Hydroxypalmitic acid-d30	Heptadecanoic acid (C17:0)	Justification
Recovery (%)	95 ± 5	85 ± 15	The near-identical chemical structure of the deuterated standard ensures it behaves similarly to the analyte during sample preparation and extraction, leading to more consistent and higher recovery rates.
Matrix Effect (%)	98 ± 3	75 ± 20	Co-elution of the deuterated standard with the analyte ensures both are subjected to the same degree of ion suppression or enhancement in the mass spectrometer, effectively normalizing the signal.[1] Structural differences in odd-chain fatty acids can lead to different retention times and susceptibility to matrix effects.
Accuracy (% Bias)	< 5	< 15	By effectively correcting for variability in recovery and matrix effects, deuterated internal standards lead to significantly more accurate quantification of the target analyte.
Precision (%RSD)	< 5	< 20	The consistent normalization provided by a deuterated internal standard results in lower variability between replicate measurements, enhancing the precision of the assay.

Experimental Protocols

To achieve the performance outlined above, adherence to a validated experimental protocol is crucial. The following provides a detailed methodology for the quantification of 2-Hydroxypalmitic acid using 2-Hydroxypalmitic acid-d30 as an internal standard via Liquid Chromatography-Mass Spectrometry (LC-MS).

Sample Preparation and Lipid Extraction (Folch Method)

• Internal Standard Spiking: To a 1.5 mL microcentrifuge tube, add a known amount of 2-Hydroxypalmitic acid-d30 solution.

• Sample Addition: Add a precise volume of the biological sample (e.g., 100 µL of plasma) to the tube containing the internal standard.

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform (B151607) and methanol (B129727) to the sample.

• Vortexing: Vortex the mixture thoroughly for 2 minutes to ensure complete mixing and protein precipitation.

• Phase Separation: Add 0.9% NaCl solution to the mixture and vortex for another minute.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes to separate the aqueous and organic layers.

• Lipid Collection: Carefully collect the lower organic layer, which contains the lipids, using a glass syringe.

• Drying: Dry the collected organic phase under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of isopropanol:acetonitrile:water 2:1:1 v/v/v).

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Isopropanol (50:50) with 0.1% formic acid.

  • Gradient: A suitable gradient to separate 2-Hydroxypalmitic acid from other lipid species.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 50°C.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • 2-Hydroxypalmitic acid: Monitor the transition from the precursor ion (m/z) to a specific product ion.

    • 2-Hydroxypalmitic acid-d30: Monitor the corresponding transition for the deuterated internal standard.

Data Analysis and Quantification

• Peak Integration: Integrate the peak areas for both the analyte (2-Hydroxypalmitic acid) and the internal standard (2-Hydroxypalmitic acid-d30).

• Ratio Calculation: Calculate the ratio of the analyte peak area to the internal standard peak area for each sample.

• Quantification: Determine the concentration of 2-Hydroxypalmitic acid in the samples by comparing the calculated ratios to a standard curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Mandatory Visualizations

To further illustrate the rationale and processes involved, the following diagrams are provided.

Caption: Experimental workflow for the quantification of 2-Hydroxypalmitic acid.

Caption: Simplified overview of the sphingolipid metabolism pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of 2-Hydroxypalmitic Acid-d30: A Step-by-Step Guide

For researchers, scientists, and professionals in drug development, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step procedure for the safe disposal of 2-Hydroxypalmitic acid-d30, ensuring compliance and minimizing risk.

Hazard Identification and Safety Precautions

Table 1: Hazard Summary for 2-Hydroxypalmitic Acid

Hazard Classification	GHS Pictogram	Precautionary Statements
Skin Irritation (Category 2)[2][3]	GHS07 (Exclamation Mark)[1]	Wear protective gloves and clothing.[1][3]
Serious Eye Irritation (Category 2)[1][2]	GHS07 (Exclamation Mark)[1]	Wear protective eyeglasses or chemical safety goggles.[1][3]
Specific target organ toxicity (single exposure), Respiratory system[3]	GHS07 (Exclamation Mark)	Avoid breathing dust. Use only in a well-ventilated area.

Step-by-Step Disposal Procedure

The primary recommendation for the disposal of 2-Hydroxypalmitic acid-d30 is to entrust it to an approved waste disposal company.[3] Adherence to local, state, and federal regulations is mandatory.

• Collection:

  • Carefully collect the waste material, whether in solid form or in a solution.

  • If in solid form, avoid creating dust.[3]

  • Use a designated, properly labeled, and sealed container for collection. The container should be made of a compatible material.

• Labeling:

  • Clearly label the waste container with the full chemical name: "2-Hydroxypalmitic acid-d30".

  • Include any known hazard symbols (e.g., irritant).

  • Indicate the approximate quantity of the waste.

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and secure area away from incompatible materials such as strong oxidizing agents.[3]

  • The storage area should be cool and dry.

• Arranging for Disposal:

  • Contact a licensed and approved chemical waste disposal company.

  • Provide them with the Safety Data Sheet (SDS) for 2-Hydroxypalmitic acid. While an SDS for the d30 version may not be available, the SDS for the parent compound will provide the necessary hazard information.

  • Follow the specific instructions provided by the disposal company regarding packaging and transportation.

Crucially, do not discharge 2-Hydroxypalmitic acid-d30 into drains, soil, or surface water.[1]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 2-Hydroxypalmitic acid-d30.

References

• 1. biosynth.com [biosynth.com]
• 2. 2-Hydroxyhexadecanoic acid | C16H32O3 | CID 92836 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]

Essential Safety and Logistics for Handling 2-Hydroxypalmitic Acid-d30

For researchers, scientists, and drug development professionals, ensuring safe and efficient handling of specialized chemical compounds is paramount. This guide provides immediate, procedural, and logistical information for the safe handling and disposal of 2-Hydroxypalmitic acid-d30, a deuterated form of a saturated long-chain fatty acid.

Hazard Identification and Personal Protective Equipment (PPE)

Recommended Personal Protective Equipment

PPE Category	Item	Specification	Purpose
Eye and Face Protection	Safety Goggles or Glasses	Chemical safety goggles as described by OSHA[1].	Protects eyes from dust particles and potential splashes.
Face Shield	Recommended when there is a risk of splashing[4][5].	Provides broader facial protection.
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are preferred[1][4][5].	Prevents skin contact and irritation.
Body Protection	Disposable Gown or Lab Coat	Polyethylene-coated polypropylene (B1209903) or other laminate materials are recommended[5].	Protects skin and personal clothing from contamination.
Respiratory Protection	NIOSH-Approved Respirator	A fit-tested N95 or N100 mask for airborne particles[5].	Prevents inhalation of the powdered compound.

Operational Plan for Safe Handling

Safe handling of 2-Hydroxypalmitic acid-d30 should be performed in a controlled laboratory environment, preferably within a fume hood or a designated area with adequate ventilation to minimize dust exposure[1][6].

Step-by-Step Handling Protocol:

• Preparation:

  • Ensure the work area is clean and uncluttered.

  • Verify that a safety shower and eye wash station are readily accessible[1].

  • Don all required PPE as outlined in the table above.

• Weighing and Aliquoting:

  • Conduct all weighing and handling of the powder within a chemical fume hood or a balance enclosure to contain any airborne particles.

  • Use appropriate tools (e.g., spatulas) to handle the compound.

  • Avoid creating dust clouds.

• Dissolving the Compound:

  • When preparing solutions, add the solvent to the powdered compound slowly to prevent splashing.

  • If using deuterated solvents for analysis (e.g., NMR), handle them under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent moisture absorption and subsequent hydrogen-deuterium (H-D) exchange[7].

• Post-Handling:

  • Tightly seal the container of 2-Hydroxypalmitic acid-d30 after use.

  • Decontaminate the work surface and any equipment used.

  • Remove and dispose of gloves and any other disposable PPE in a designated waste container.

  • Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn[1].

Storage and Disposal Plan

Proper storage is essential to maintain the integrity of this deuterated compound, while appropriate disposal is necessary for safety and environmental responsibility.

Storage:

• Temperature: Store at 4°C[8].

• Atmosphere: Keep in a tightly closed container in a dry and well-ventilated place[1][6]. For long-term storage, consider an inert atmosphere (argon or nitrogen) within a desiccator to prevent H-D exchange with atmospheric moisture[7].

• Incompatibilities: Keep away from strong oxidizing agents and halogens[6].

Disposal:

Deuterated compounds are valuable materials. Therefore, disposal should be considered carefully.

• Recycling and Return: Many suppliers of deuterated compounds, encourage the return of depleted or waste material for recycling and refining[9][10]. Contact the supplier for their specific return policy.

• Waste Collection: If recycling is not an option, collect waste material in closed, suitable containers for disposal[1].

• Environmental Precautions: Do not allow the substance to enter soil, surface water, or drains[1]. All waste water should be collected and treated via a waste water treatment plant[1].

Experimental Workflow and Hazard Control

To visualize the procedural steps and the hierarchy of safety controls, the following diagrams are provided.

Caption: Workflow for handling 2-Hydroxypalmitic acid-d30.

Caption: Hierarchy of hazard controls for chemical safety.

References

• 1. biosynth.com [biosynth.com]
• 2. 2-Hydroxyhexadecanoic acid | C16H32O3 | CID 92836 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Hydroxypalmitic Acid 764-67-0 | TCI AMERICA [tcichemicals.com]
• 4. fatfinger.io [fatfinger.io]
• 5. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 6. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]
• 7. benchchem.com [benchchem.com]
• 8. goldbio.com [goldbio.com]
• 9. esemag.com [esemag.com]
• 10. Deuterium Labeled Compounds | ZEOCHEM [zeochem.com]